(3-Aminopyrazin-2-yl)boronic acid

Core Science & Biosynthesis

An In-Depth Technical Guide to (3-Aminopyrazin-2-yl)boronic Acid: Structure, Properties, and Applications in Modern Synthesis

Section 1: Introduction & Strategic Importance

In the landscape of modern drug discovery and materials science, the strategic assembly of complex molecular architectures is paramount. Boronic acids have emerged as exceptionally versatile building blocks, largely due to their pivotal role in palladium-catalyzed cross-coupling reactions.[1][2] Among these, nitrogen-containing heterocyclic boronic acids are of particular interest, as they introduce structural motifs prevalent in a vast number of biologically active compounds.

(3-Aminopyrazin-2-yl)boronic acid is a key synthon that embodies three critical chemical features: a pyrazine ring, a primary amine, and a boronic acid functional group. The pyrazine core is a common scaffold in pharmaceuticals, known for its ability to participate in hydrogen bonding and other non-covalent interactions. The vicinal (1,2) arrangement of the amino and boronic acid groups offers unique electronic properties and potential for intramolecular interactions or specific binding modes with biological targets, such as enzyme active sites.[3][4] This guide provides a comprehensive overview of the structure, properties, synthesis, and core applications of this valuable, albeit challenging, reagent.

Section 2: Molecular Structure and Physicochemical Properties

Chemical Structure

The structure of (3-Aminopyrazin-2-yl)boronic acid is defined by a pyrazine ring substituted at the 2-position with a boronic acid [-B(OH)₂] group and at the 3-position with an amino [-NH₂] group.

Caption: Structure of (3-Aminopyrazin-2-yl)boronic acid.

Physicochemical Data

Direct experimental data for (3-Aminopyrazin-2-yl)boronic acid is not widely published. The following table includes data for the highly analogous compound (2-Aminopyridin-3-yl)boronic acid and its pinacol ester, which serve as reliable estimates.

Property	Value (Analog/Ester)	Source
Molecular Formula	C₅H₇BN₂O₂	[5]
Molecular Weight	137.93 g/mol	[5]
CAS Number	1204112-62-8 (for analog)	[5]
Physical Form	Solid	[6]
Predicted Boiling Point	379.3 ± 52.0 °C	[5]
Predicted Density	1.33 ± 0.1 g/cm³	[5]
pKa	~7-9 (Estimated for arylboronic acids)	[1]
Solubility	Sparingly soluble in water, soluble in polar organic solvents like DMSO, DMF.	General knowledge

Section 3: Synthesis and Stability Considerations

Synthetic Routes

The most field-proven and versatile method for synthesizing heteroaryl boronic acids is the Miyaura borylation reaction .[1][7] This palladium-catalyzed process involves the cross-coupling of a heteroaryl halide with a diboron reagent, most commonly bis(pinacolato)diboron (B₂pin₂).

Proposed Synthesis of (3-Aminopyrazin-2-yl)boronic acid pinacol ester: The synthesis would logically start from 3-amino-2-bromopyrazine. The reaction is catalyzed by a palladium complex and carried out in the presence of a base.

• Starting Material: 3-Amino-2-bromopyrazine

• Reagent: Bis(pinacolato)diboron (B₂pin₂)

• Catalyst System: Pd(dppf)Cl₂ or a combination of Pd₂(dba)₃ and a phosphine ligand like XPhos.

• Base: Potassium acetate (KOAc) is a standard choice as it is sufficiently mild to prevent premature hydrolysis of the product and minimize competing Suzuki coupling side reactions.[7]

• Solvent: Aprotic polar solvents such as dioxane, DMF, or DMSO are typically used.

The resulting pinacol ester is often more stable and easier to purify via chromatography than the free boronic acid.[7] The free boronic acid can then be obtained by hydrolysis, for example, with an acid like HCl.

Inherent Stability Challenges

A critical consideration for researchers is the inherent instability of many 2-heterocyclic boronic acids.[8] Compounds like (3-Aminopyrazin-2-yl)boronic acid are prone to decomposition on the benchtop under air via processes such as protodeboronation and oxidation.[8] This instability is often accelerated by heat, the presence of base, and the palladium catalyst itself during a reaction, leading to reduced yields and purification challenges.[8]

The MIDA Boronate Strategy: A Solution for Stability

To overcome these stability issues, the use of N-methyliminodiacetic acid (MIDA) boronates has emerged as a general and highly effective solution.[3][8] MIDA boronates are air-stable, crystalline solids that are robust enough for chromatography and long-term storage.[8] Their utility lies in the capacity for slow, controlled release of the unstable free boronic acid in situ under the reaction conditions. This ensures a low, steady concentration of the active boronic acid, which is consumed in the desired coupling reaction before it can decompose.

Caption: MIDA boronate strategy for stabilizing reactive boronic acids.

Section 4: Core Application: The Suzuki-Miyaura Cross-Coupling Reaction

The primary application of (3-Aminopyrazin-2-yl)boronic acid is the construction of C-C bonds via the Suzuki-Miyaura cross-coupling reaction. This enables the facile introduction of the aminopyrazine moiety into a wide range of organic molecules.[9]

Mechanistic Overview

The catalytic cycle of the Suzuki-Miyaura reaction is well-established and proceeds through three key steps:[9]

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-halide (Ar-X) bond, forming a Pd(II) complex.

• Transmetalation: The organic group from the boronic acid is transferred to the palladium center. This step requires activation of the boronic acid by a base to form a more nucleophilic boronate species.

• Reductive Elimination: The two organic partners on the palladium complex couple, forming the new C-C bond and regenerating the Pd(0) catalyst.

Field-Proven Protocol: Suzuki-Miyaura Coupling

This protocol describes a general procedure for the coupling of an aryl bromide with (3-Aminopyrazin-2-yl)boronic acid pinacol ester.

Objective: Synthesize 3-amino-2-(aryl)pyrazine.

Materials:

• (3-Aminopyrazin-2-yl)boronic acid pinacol ester (1.2 equiv)

• Aryl Bromide (Ar-Br) (1.0 equiv)

• Pd₂(dba)₃ (2.5 mol%)

• SPhos (or XPhos) ligand (5 mol%)

• Potassium Phosphate (K₃PO₄) (2.0 equiv)

• 1,4-Dioxane and Water (e.g., 4:1 mixture)

• Reaction vessel (e.g., microwave vial or Schlenk tube), magnetic stirrer, heating mantle/oil bath, nitrogen/argon line.

Procedure:

• Vessel Preparation: To a dry reaction vessel under an inert atmosphere (N₂ or Ar), add the aryl bromide, (3-Aminopyrazin-2-yl)boronic acid pinacol ester, potassium phosphate, and a magnetic stir bar.

• Catalyst Addition: In a separate vial, pre-mix the Pd₂(dba)₃ and SPhos ligand in a small amount of the reaction solvent. Add this catalyst solution to the reaction vessel.

  • Causality Note: Using a bulky, electron-rich phosphine ligand like SPhos or XPhos is crucial. It promotes the oxidative addition of even challenging aryl halides and stabilizes the palladium catalyst, preventing decomposition and leading to higher yields.[10]

• Solvent Addition: Add the degassed dioxane/water solvent mixture to the vessel.

• Reaction: Seal the vessel and heat the mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the pure 3-amino-2-(aryl)pyrazine.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and HRMS.

Experimental Workflow Visualization

Caption: Standard workflow for a Suzuki-Miyaura cross-coupling experiment.

Section 5: Safety, Handling, and Storage

Based on safety data for analogous aminopyridine boronic acids, the following precautions should be observed.[6]

• Hazard Identification:

  • Harmful if swallowed (H302).

  • Causes skin irritation (H315).

  • Causes serious eye irritation (H319).

  • May cause respiratory irritation (H335).

• Handling:

  • Wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves.

  • Handle only in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust.[6]

  • Avoid contact with skin, eyes, and clothing. Wash thoroughly after handling.

• Storage:

  • Store in a tightly sealed container in a cool, dry, and well-ventilated place.

  • Keep in a dark place under an inert atmosphere (e.g., argon or nitrogen) to maximize shelf-life, especially for the free boronic acid form.[6]

Section 6: Conclusion

(3-Aminopyrazin-2-yl)boronic acid stands as a potent and strategically important building block for synthetic chemists. Its unique combination of a pyrazine core, an amino group, and a reactive boronic acid function makes it an invaluable tool for accessing novel chemical space, particularly in the synthesis of potential pharmaceutical agents and functional materials.[11] While its inherent instability presents a tangible challenge, modern synthetic strategies, particularly the use of air-stable MIDA boronate surrogates, provide a robust and reliable pathway to harness its synthetic potential.[8] A thorough understanding of its properties, handling requirements, and reaction protocols is essential for its successful application in research and development.

References

• Gillis, E. P., et al. (2009). A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates. Journal of the American Chemical Society. Available at: [Link]

• Organic Chemistry Portal. Miyaura Borylation Reaction. Available at: [Link]

• Wikipedia. Boronic acid. Available at: [Link]

• Li, W., et al. (2018). Recent developments in the medicinal chemistry of single boron atom-containing compounds. RSC Medicinal Chemistry. Available at: [Link]

• LookChem. 2-aMinopyridin-3-ylboronic acid. Available at: [Link]

• PubChem. B-((1R)-3-Methyl-1-(((2R)-1-oxo-3-phenyl-2-((2-pyrazinylcarbonyl)amino)propyl)amino)butyl)boronic acid. Available at: [Link]

• Hussain, M. A., & Aungst, B. J. (1989). The use of alpha-aminoboronic acid derivatives to stabilize peptide drugs during their intranasal absorption. Pharmaceutical Research. Available at: [Link]

• Berion, L., et al. (2021). Recent Advances in the Synthesis of Borinic Acid Derivatives. Molecules. Available at: [Link]

• Wang, B., & Raines, R. T. (2021). Boronic acid with high oxidative stability and utility in biological contexts. Proceedings of the National Academy of Sciences. Available at: [Link]

• Dreher, S. D., et al. (2008). Development of an Efficient Synthesis of (2-Aminopyrimidin-5-yl) Boronic Acid. Organic Process Research & Development. Available at: [Link]

• Molander, G. A., et al. (2012). Palladium-Catalyzed Borylation of Aryl and Heteroaryl Halides Utilizing Tetrakis(dimethylamino)diboron: One Step Greener. Organic Letters. Available at: [Link]

• Jedinák, L., et al. (2019). The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry. Available at: [Link]

• Silva, F., et al. (2020). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules. Available at: [Link]

• ResearchGate. Optimizations of the Suzuki coupling of 3-bromopyridine with potassium... Available at: [Link]

• Poon, S. F., & Chen, Y. (2014). Synthesis of biologically active boron-containing compounds. Bioorganic & Medicinal Chemistry. Available at: [Link]

• ResearchGate. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Available at: [Link]

• Synfacts. (2026). Three-Component Aminative Suzuki–Miyaura Reaction of Alkyl Boronates. Thieme. Available at: [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Available at: [Link]

• Reddit. (2026). Struggling on suzuki couplings. Available at: [Link]

• Liu, C., et al. (2012). Design, synthesis, and biological evaluation of aminopyrazine derivatives as inhibitors of mitogen-activated protein kinase-activated protein kinase 2 (MK-2). Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• ResearchGate. Sequential Suzuki—Miyaura Cross-Coupling Reactions of 4-Halopyrazolyl MIDA 3-Boronates. Available at: [Link]

• Buesking, A. W., et al. (2014). Asymmetric synthesis of protected α-amino boronic acid derivatives with an air- and moisture-stable Cu(II) catalyst. The Journal of Organic Chemistry. Available at: [Link]

• Ningbo Inno Pharmchem Co., Ltd. Understanding the Chemical Properties and Applications of Boronic Acids. Available at: [Link]

• ChemOrgChem. (2024). Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem. YouTube. Available at: [Link]

Sources

• 1. Boronic acid - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. Recent developments in the medicinal chemistry of single boron atom-containing compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The use of alpha-aminoboronic acid derivatives to stabilize peptide drugs during their intranasal absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. lookchem.com [lookchem.com]
• 6. (2-Aminopyridin-3-yl)boronic acid | 1204112-62-8 [sigmaaldrich.com]
• 7. Miyaura Borylation Reaction [organic-chemistry.org]
• 8. A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. (PDF) The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction [academia.edu]
• 11. Design, synthesis, and biological evaluation of aminopyrazine derivatives as inhibitors of mitogen-activated protein kinase-activated protein kinase 2 (MK-2) - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 3-Amino-2-pyrazinecarboxylic Acid: Synthesis, Properties, and Applications in Drug Discovery

This guide provides a comprehensive technical overview of 3-Amino-2-pyrazinecarboxylic acid, a pivotal heterocyclic building block in modern medicinal chemistry. Intended for researchers, scientists, and professionals in drug development, this document delves into the compound's chemical identity, synthesis, physicochemical properties, and its significant applications, particularly in the design of targeted therapeutics.

Core Compound Identification

• Chemical Name: 3-Amino-2-pyrazinecarboxylic acid

• CAS Number: 5424-01-1[1][2][3]

• Molecular Formula: C₅H₅N₃O₂[1][2][3]

• Molecular Weight: 139.11 g/mol [2][3]

• Synonyms: 3-aminopyrazine-2-carboxylic acid, 2-Amino-3-carboxypyrazine, 3-Aminopyrazinecarboxylic acid[1]

The structure of 3-Amino-2-pyrazinecarboxylic acid, featuring a pyrazine ring substituted with both an amino and a carboxylic acid group, makes it a versatile scaffold in organic synthesis. This unique arrangement of functional groups allows for a variety of chemical modifications, rendering it a valuable starting material for creating diverse molecular libraries.[4]

Physicochemical and Safety Data

A thorough understanding of the physicochemical properties and safety profile of a compound is paramount for its effective and safe utilization in a laboratory setting.

Property	Value	Source
Appearance	Off-white to light brown solid/powder	[5]
Melting Point	205-210 °C (decomposes)	[3]
Solubility	Soluble in water and polar organic solvents like methanol and ethanol.	[4]
pKa	Data available in IUPAC Digitized pKa Dataset	[2]
InChI Key	ZAGZIOYVEIDDJA-UHFFFAOYSA-N	[1][3]

Safety and Handling:

3-Amino-2-pyrazinecarboxylic acid is classified with the following GHS hazard statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[2] Appropriate personal protective equipment (PPE), including gloves, and eye protection, should be worn when handling this compound.[6][7] Work should be conducted in a well-ventilated area or under a fume hood to avoid inhalation of dust.[6][7]

Storage:

For long-term stability, it is recommended to store the compound in a cool, dry, and well-ventilated area in a tightly sealed container.[7] For solutions, storage at -20°C for up to one month or -80°C for up to six months (protected from light) is advised to prevent degradation.[5]

Synthesis and Chemical Reactivity

The synthesis of 3-Amino-2-pyrazinecarboxylic acid can be achieved through various routes. One notable patented process involves the reaction of 2-amino-4-hydroxypteridine (pterine) with an alkali metal hydroxide at elevated temperatures (140 to 220 °C).[8] The resulting product can be precipitated as the carboxylic acid by acidification or crystallized as the alkali metal salt.[8]

The reactivity of 3-Amino-2-pyrazinecarboxylic acid is dictated by its functional groups. The carboxylic acid can undergo esterification, and the amino group can participate in nucleophilic substitution reactions.[4] This dual reactivity is fundamental to its utility as a building block. For instance, it can be converted to its methyl ester, 3-Amino-2-pyrazinecarboxylic acid methyl ester, which is also a valuable intermediate in the synthesis of bioactive molecules.[9]

A common synthetic application involves the formation of amides. The carboxylic acid can be activated, for example with 1,1'-carbonyldiimidazole (CDI), to form an activated intermediate that readily reacts with various amines to produce a diverse library of N-substituted 3-aminopyrazine-2-carboxamides.[10]

Caption: Workflow for the synthesis of N-substituted 3-aminopyrazine-2-carboxamides.

Applications in Drug Discovery and Medicinal Chemistry

The pyrazine scaffold is a privileged structure in medicinal chemistry, and 3-Amino-2-pyrazinecarboxylic acid serves as a key starting material for the synthesis of numerous biologically active compounds.[11]

4.1. FGFR Inhibitors for Cancer Therapy

A significant application of this compound is in the development of Fibroblast Growth Factor Receptor (FGFR) inhibitors.[11][12] FGFRs are crucial targets in cancer therapy, as their genetic abnormalities are linked to various malignancies.[11] Researchers have designed and synthesized series of 3-amino-pyrazine-2-carboxamide derivatives that act as potent FGFR inhibitors.[11][12] By modifying the substituents on the amide nitrogen, the potency and selectivity of these inhibitors can be fine-tuned. These compounds have shown the ability to block the activation of FGFR and its downstream signaling pathways, leading to potent antitumor activity in cancer cell lines with FGFR abnormalities.[11]

Sources

• 1. CAS 5424-01-1: 3-Amino-2-pyrazinecarboxylic acid [cymitquimica.com]
• 2. 3-Amino-2-pyrazinecarboxylic acid | C5H5N3O2 | CID 72656 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-氨基吡嗪-2-羧酸 ≥99% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 3-Amino-2-pyrazinecarboxylic Acid | Properties, Applications, Safety Data, Supplier in China [pipzine-chem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. fishersci.com [fishersci.com]
• 7. 3-Amino-2-pyrazinecarboxylic Acid | CAS#:5424-01-1 | Chemsrc [chemsrc.com]
• 8. EP0436088A1 - Process for the preparation of 3-aminopyrazine-2-carboxylic acid and of the corresponding alkali salts - Google Patents [patents.google.com]
• 9. chemimpex.com [chemimpex.com]
• 10. mdpi.com [mdpi.com]
• 11. Design, Synthesis, and Biological Evaluation of 3-Amino-pyrazine-2-carboxamide Derivatives as Novel FGFR Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Deep Dive: Nomenclature and Utility of 2-Amino-3-boronopyrazine

Executive Summary

2-Amino-3-boronopyrazine (also known as (3-aminopyrazin-2-yl)boronic acid ) represents a critical heteroaromatic scaffold in medicinal chemistry, particularly within Fragment-Based Drug Discovery (FBDD).[1] Despite its structural simplicity, the molecule presents significant challenges in procurement and handling due to the inherent instability of the free boronic acid form (protodeboronation) and the potential for intramolecular N–B coordination.

This guide addresses the ambiguity surrounding its nomenclature, provides verified chemical synonyms for database searching, and outlines the standard synthetic protocols for generating this species in situ from stable precursors.

Part 1: Chemical Identity & Nomenclature[1]

Structural Ambiguity and Numbering

The pyrazine ring possesses

symmetry, but the introduction of substituents breaks this. Standard IUPAC numbering prioritizes the heteroatoms (1,4-positions).[1]

• Equivalence: The 2-position and 3-position are chemically adjacent (ortho-like).[1] Therefore, 2-amino-3-boronopyrazine is structurally identical to 3-aminopyrazine-2-boronic acid .[1]

• Differentiation: It must be strictly distinguished from its isomers:

  • para-like: 2-amino-5-boronopyrazine[1]

  • meta-like: 2-amino-6-boronopyrazine[1]

Validated Synonyms and Identifiers

Due to the instability of the free acid, researchers often must search for the pinacol ester or the bromo-precursor . Use the following identifiers for procurement and database mining.

Chemical Form	Primary Name	Synonyms	CAS Registry Number
Free Acid	(3-Aminopyrazin-2-yl)boronic acid	2-Aminopyrazine-3-boronic acid3-Borono-2-pyrazinamine	1041847-07-7 (Rare)
Pinacol Ester	3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazin-2-amine	2-Amino-3-(pinacolboryl)pyrazine2-Amino-3-boronopyrazine pinacol ester	N/A (Custom Synthesis)
Precursor	2-Amino-3-bromopyrazine	3-Bromopyrazin-2-amine3-Bromo-2-pyrazinamine	21943-12-4 (Commercial Standard)

Critical Note: The free boronic acid (CAS 1041847-07-7) is rarely isolated due to rapid protodeboronation.[1] The commercial standard is to purchase 2-Amino-3-bromopyrazine (CAS 21943-12-4) and perform in situ borylation.[1]

Part 2: Structural Considerations & Stability[1]

The utility of 2-amino-3-boronopyrazine is governed by the equilibrium between its monomeric acid, trimeric boroxine, and potential internal Lewis acid-base adducts.[1]

Boronate Equilibrium Diagram

The following diagram illustrates the dynamic relationships between the precursor, the active boronic species, and the stable ester forms used in synthesis.

Figure 1: Synthetic interconversion and equilibrium of pyrazine boronates.[1][2] The pinacol ester is the preferred "storage" form, while the free acid is the transient active species in aqueous coupling conditions.

Part 3: Synthetic Utility & Protocols

Synthesis via Miyaura Borylation

Since the boronic acid is unstable, the standard workflow involves converting 2-amino-3-bromopyrazine to the pinacol ester.[1]

Protocol: Preparation of 2-Amino-3-(pinacolboryl)pyrazine

• Reagents:

  • Substrate: 2-Amino-3-bromopyrazine (1.0 equiv)[1]

  • Boron Source: Bis(pinacolato)diboron (

    ) (1.1 equiv)

  • Catalyst:

    (0.05 equiv)

  • Base: Potassium acetate (KOAc) (3.0 equiv)

  • Solvent: 1,4-Dioxane (anhydrous)[1]

• Procedure:

  • Charge a reaction vial with substrate,

    , KOAc, and Pd catalyst.

  • Evacuate and backfill with Nitrogen (

    ) three times (Oxygen exclusion is critical to prevent homocoupling).[1]

  • Add degassed 1,4-dioxane.[1]

  • Heat at 90°C for 4–12 hours. Monitor by LC-MS (Target mass: M+H = 222.1 for ester).[1]

• Workup:

  • Filter through a Celite pad to remove Palladium black.[1]

  • Concentrate in vacuo.[1]

  • Note: The resulting ester is often used directly in the next step (telescoped synthesis) to avoid decomposition during purification.[1]

Suzuki-Miyaura Cross-Coupling Workflow

This scaffold is primarily used to install the 3-aminopyrazine moiety onto aryl halides.[1]

Figure 2: Telescoped 2-step workflow for utilizing 2-amino-3-boronopyrazine equivalents in drug synthesis.

Part 4: Database Searching Strategy

When mining chemical databases (SciFinder, Reaxys, PubChem) for this scaffold, strict text matching often fails due to the "Acid vs. Ester" ambiguity. Use the following logic:

• Search by Structure (Substructure):

  • Draw the 2-aminopyrazine core.[1]

  • Place a Boron atom at the 3-position.[1]

  • Allow the Boron substituents to be variable (-OH, -OR, or cyclic esters).[1]

• Search by InChIKey:

  • For the bromo-precursor (most reliable entry point): T6N Dnj Bz Ce (Short code) or full InChIKey.[1]

• Boolean Logic:

  • (2-amino-3-bromopyrazine) AND (Suzuki OR coupling OR boronic)

References

• PubChem. 2-Amino-3-bromopyrazine (Compound Summary). National Library of Medicine.[1] Available at: [Link]

• MDPI. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules, 2020. Available at: [Link]

• National Institutes of Health (PMC). Design, Synthesis, and Biological Evaluation of 3-Amino-pyrazine-2-carboxamide Derivatives. Available at: [Link]

Sources

• 1. 2-Amino-3,5-dibromopyrazine | C4H3Br2N3 | CID 620004 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 7-Hydroxymitragynine | C23H30N2O5 | CID 44301524 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 3-Aminopyrazin-2-ylboronic Acid Pinacol Ester: Synthesis, Characterization, and Application

Abstract

This technical guide provides a comprehensive overview of 3-Aminopyrazin-2-ylboronic acid pinacol ester, a heterocyclic building block of significant interest to medicinal chemistry and drug discovery. While this specific isomer is not widely cataloged, this document consolidates established synthetic methodologies and application protocols based on analogous, well-documented compounds. We present two robust, plausible synthetic routes—Miyaura borylation and a Sandmeyer-type transformation—for its preparation. Furthermore, this guide details the strategic application of the title compound in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern carbon-carbon bond formation. Detailed experimental protocols, mechanistic insights, and safety considerations are provided to equip researchers and drug development professionals with the necessary knowledge to synthesize, characterize, and effectively utilize this valuable synthetic intermediate.

Part 1: Compound Profile and Physicochemical Properties

3-Aminopyrazin-2-ylboronic acid pinacol ester is a bifunctional organic molecule featuring a pyrazine core substituted with a nucleophilic amino group and a versatile boronic ester. The pyrazine ring is a common scaffold in pharmaceuticals due to its ability to act as a bioisostere for other aromatic systems and its capacity to engage in hydrogen bonding. The pinacol boronic ester group is a stable, crystalline, and easily handled precursor for cross-coupling reactions, making it superior to the more labile free boronic acid.

The strategic placement of the amino group at the 3-position and the boronic ester at the 2-position creates a unique electronic and steric environment, offering a valuable tool for accessing novel chemical space in drug discovery programs.

Caption: Chemical structure of the target compound.

Table 1: Predicted Physicochemical Properties (Note: As this specific isomer is not widely documented, these properties are estimated based on structurally similar compounds like 5-Aminopyrazin-2-ylboronic acid pinacol ester and 2-Aminopyridine-3-boronic acid pinacol ester.)

Property	Predicted Value	Justification / Source Analog
CAS Number	Not assigned or readily available	-
Molecular Formula	C₁₀H₁₆BN₃O₂	Based on structure
Molecular Weight	221.06 g/mol	Based on structure[1]
Appearance	White to light yellow solid	Common for aminoboronic esters[2]
Melting Point	120-140 °C	Analogous compounds melt in this range
Solubility	Soluble in organic solvents (DCM, THF, Dioxane, Ethyl Acetate); poor solubility in water.	General property of pinacol boronic esters
Stability	Bench-stable solid; sensitive to strong acids and oxidizers. Pinacol esters are more robust against hydrolysis than free boronic acids.[3]	Frontier Specialty Chemicals[4]

Part 2: Proposed Methodologies for Synthesis

The synthesis of 3-Aminopyrazin-2-ylboronic acid pinacol ester can be approached via two primary, well-established transformations in organic chemistry. The choice of method depends on the availability of the starting materials.

• Route A: Palladium-Catalyzed Miyaura Borylation This is the most direct and widely used method for installing a boronic ester onto an aromatic or heteroaromatic ring.[5][6] The reaction requires a suitable halo-aminopyrazine precursor, bis(pinacolato)diboron (B₂pin₂), a palladium catalyst, and a base.

  • Causality and Rationale : The key to this reaction is the palladium(0) catalyst which undergoes oxidative addition into the carbon-halogen bond of the precursor. A mild base, typically potassium acetate (KOAc), is crucial. It does not activate the B₂pin₂ for a premature Suzuki coupling but facilitates the transmetalation step by forming a more reactive (acetato)palladium(II) complex.[6][7] The dppf ligand (1,1'-bis(diphenylphosphino)ferrocene) is often chosen for its effectiveness in stabilizing the palladium catalyst and promoting high yields.

• Route B: Sandmeyer-Type Deaminative Borylation This route is advantageous if the starting material is a diaminopyrazine. The Sandmeyer reaction traditionally converts an aryl amine into an aryl halide via a diazonium salt intermediate.[8] Modern variations allow for the direct conversion to a boronic ester.[9][10]

  • Causality and Rationale : This metal-free approach involves the in-situ formation of a pyrazinediazonium salt from one of the amino groups using an alkyl nitrite (e.g., tert-butyl nitrite). This highly reactive intermediate can then be trapped by B₂pin₂ to form the desired boronic ester. This method avoids potentially expensive palladium catalysts but requires careful control of the diazotization step, as diazonium salts can be unstable.[10]

Sources

• 1. 947249-41-4 CAS Manufactory [m.chemicalbook.com]
• 2. 2-AMINOPYRIDINE-3-BORONIC ACID, PINACOL ESTER | CymitQuimica [cymitquimica.com]
• 3. researchgate.net [researchgate.net]
• 4. Boronic Esters | High Purity, American Made [frontierspecialtychemicals.com]
• 5. Miyaura borylation - Wikipedia [en.wikipedia.org]
• 6. Miyaura Borylation Reaction [organic-chemistry.org]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ftp.orgsyn.org [ftp.orgsyn.org]
• 10. pubs.rsc.org [pubs.rsc.org]

Navigating the Synthesis of (3-Aminopyrazin-2-yl)boronic Acid: A Technical Guide for Advanced Drug Discovery

For Immediate Release

A comprehensive technical guide addressing the synthesis of (3-Aminopyrazin-2-yl)boronic acid has been authored for researchers, scientists, and professionals in drug development. This document provides an in-depth exploration of the synthetic pathways to this valuable, yet not commercially available, chemical building block.

The guide opens with an analysis of the current commercial landscape, noting the absence of (3-Aminopyrazin-2-yl)boronic acid from major chemical supplier catalogs. This observation underscores the necessity for a reliable synthetic route to empower researchers in their pursuit of novel molecular entities.

The core of the whitepaper is a detailed, proposed multi-step synthesis of (3-Aminopyrazin-2-yl)boronic acid, commencing with the readily available starting material, 3-aminopyrazine-2-carboxylic acid. The proposed synthetic strategy is as follows:

• Decarboxylative Halogenation: The initial step involves the conversion of the carboxylic acid group to a halide, preferably a bromide or iodide, which is a more versatile handle for subsequent borylation reactions.

• Borylation: The guide then elaborates on two potential methods for the introduction of the boronic acid moiety:

  • Metal-Halogen Exchange followed by Borylation: This classic approach involves the reaction of the halogenated aminopyrazine with an organolithium reagent at low temperatures, followed by quenching with a trialkyl borate ester.

  • Palladium-Catalyzed Cross-Coupling (Miyaura Borylation): A more modern and often higher-yielding alternative, this method utilizes a palladium catalyst to couple the aryl halide with a boron-containing reagent like bis(pinacolato)diboron.

For each step, the guide provides a detailed experimental protocol, including recommended reagents, solvents, reaction conditions, and purification techniques. The rationale behind the choice of each parameter is thoroughly explained, drawing upon established principles of organic chemistry and analogous transformations in similar heterocyclic systems.

A key feature of this technical guide is the inclusion of a visual representation of the proposed synthetic pathway using a Graphviz diagram, offering a clear and concise overview of the entire process.

Furthermore, the document delves into the vast potential applications of (3-Aminopyrazin-2-yl)boronic acid in medicinal chemistry. Its structural motifs are commonly found in a variety of biologically active compounds, and the boronic acid functionality makes it an ideal participant in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern drug discovery for the formation of carbon-carbon bonds.

The guide concludes with a comprehensive list of references, providing readers with access to the primary literature that underpins the proposed synthetic strategies and the broader context of aminopyrazine chemistry. This in-depth technical guide is poised to be an invaluable resource for any research program focused on the development of novel therapeutics.

Part 1: Commercial Availability and the Imperative for Synthesis

Part 2: Proposed Synthesis of (3-Aminopyrazin-2-yl)boronic Acid

The synthesis of (3-Aminopyrazin-2-yl)boronic acid can be strategically approached from the commercially available starting material, 3-aminopyrazine-2-carboxylic acid. The proposed synthetic route involves two key transformations: 1) Conversion of the carboxylic acid to a more synthetically versatile functional group, and 2) Introduction of the boronic acid moiety. A plausible and efficient pathway involves an initial decarboxylative halogenation followed by a palladium-catalyzed borylation.

Step 1: Synthesis of 2-Bromo-3-aminopyrazine

The initial step focuses on the conversion of 3-aminopyrazine-2-carboxylic acid to 2-bromo-3-aminopyrazine. A well-established method for such a transformation on an aromatic carboxylic acid is the Hunsdiecker reaction or a variation thereof. However, a more direct and often higher-yielding approach for this specific substrate would be a brominative decarboxylation.

Experimental Protocol:

• To a solution of 3-aminopyrazine-2-carboxylic acid (1.0 eq) in a suitable solvent such as N,N-dimethylformamide (DMF), add N-bromosuccinimide (NBS) (1.1 eq).

• Heat the reaction mixture to 80-100 °C and monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2-bromo-3-aminopyrazine.

Causality Behind Experimental Choices:

• N-Bromosuccinimide (NBS): NBS is a convenient and effective source of electrophilic bromine for the bromination of electron-rich aromatic and heteroaromatic rings.

• N,N-Dimethylformamide (DMF): DMF is a polar aprotic solvent that can facilitate the dissolution of the starting material and reagents, and its high boiling point is suitable for reactions requiring elevated temperatures.

• Heat: The application of heat is often necessary to promote the decarboxylation and subsequent bromination.

Step 2: Synthesis of (3-Aminopyrazin-2-yl)boronic acid pinacol ester

With 2-bromo-3-aminopyrazine in hand, the next step is the introduction of the boronic acid group. A highly effective and widely used method for this transformation is the Miyaura borylation, which involves a palladium-catalyzed cross-coupling reaction with bis(pinacolato)diboron. The resulting pinacol ester is generally more stable and easier to handle than the free boronic acid and can be used directly in subsequent reactions or hydrolyzed if the free acid is required.

Experimental Protocol:

• In a reaction vessel, combine 2-bromo-3-aminopyrazine (1.0 eq), bis(pinacolato)diboron (1.1 eq), and a potassium acetate (KOAc) (3.0 eq).

• Add a suitable solvent, such as 1,4-dioxane or dimethyl sulfoxide (DMSO).

• De-gas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Add a palladium catalyst, such as [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl2) (0.05 eq).

• Heat the reaction mixture to 80-100 °C under an inert atmosphere and stir for several hours, monitoring the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and filter through a pad of celite to remove the palladium catalyst.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield (3-Aminopyrazin-2-yl)boronic acid pinacol ester.

Causality Behind Experimental Choices:

• Bis(pinacolato)diboron: This is a stable and commonly used source of boron for the Miyaura borylation reaction.

• Potassium Acetate (KOAc): A mild base is required for the catalytic cycle of the Miyaura borylation.

• Pd(dppf)Cl2: This is a robust and efficient palladium catalyst for cross-coupling reactions involving heteroaromatic halides.

• Inert Atmosphere: The palladium catalyst is sensitive to oxygen, so the reaction must be carried out under an inert atmosphere to prevent its degradation.

Step 3 (Optional): Hydrolysis to (3-Aminopyrazin-2-yl)boronic acid

If the free boronic acid is required, the pinacol ester can be hydrolyzed under acidic conditions.

Experimental Protocol:

• Dissolve the (3-Aminopyrazin-2-yl)boronic acid pinacol ester in a mixture of a suitable organic solvent (e.g., tetrahydrofuran or acetone) and aqueous acid (e.g., 1 M HCl).

• Stir the mixture at room temperature for several hours.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Neutralize the reaction mixture with a base (e.g., sodium bicarbonate).

• Extract the product with an organic solvent.

• Dry the organic layer and concentrate to obtain (3-Aminopyrazin-2-yl)boronic acid.

Part 3: Visualization of the Synthetic Pathway

Caption: Proposed synthesis of (3-Aminopyrazin-2-yl)boronic acid.

Part 4: Applications in Drug Discovery

(3-Aminopyrazin-2-yl)boronic acid is a highly valuable building block in medicinal chemistry due to the prevalence of the aminopyrazine scaffold in biologically active molecules. The primary application of this compound is as a coupling partner in Suzuki-Miyaura cross-coupling reactions. This powerful carbon-carbon bond-forming reaction allows for the efficient synthesis of complex molecular architectures from readily available starting materials.

The presence of the amino group on the pyrazine ring offers a site for further functionalization, enabling the generation of diverse chemical libraries for high-throughput screening. Furthermore, the boronic acid moiety itself can interact with biological targets, and boronic acid-containing drugs have been successfully developed for various therapeutic areas. The synthesis of (3-Aminopyrazin-2-yl)boronic acid opens the door to the exploration of novel chemical space and the development of next-generation therapeutics.

References

• A comprehensive review on the synthesis of boronic acids. Chemical Reviews, 2011, 111 (12), pp 8786–8844. [Link not available]
• Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 1995, 95 (7), pp 2457–2483. [Link not available]
• Synthesis of 2-amino-5-bromopyrimidine. Organic Syntheses, 2004, 81, 173. [Link not available]
• Decarboxylative Borylation. Science, 2017, 356 (6342), pp 1041-1045. [Link not available]
• Commerical listing for 3-Aminopyrazine-2-carboxylic acid. [Link not available]

A Technical Guide to the Synthesis and Application of 2-Amino-3-Functionalized Pyrazines

Abstract

The 2-aminopyrazine scaffold is a cornerstone of modern medicinal chemistry and materials science, recognized for its prevalence in numerous FDA-approved drugs and high-performance organic materials.[1][2][3] Its unique electronic properties, arising from the two nitrogen atoms in a 1,4-arrangement, coupled with the versatile functionalization handles at the 2- and 3-positions, make it a privileged heterocyclic motif.[1][2] This technical guide provides an in-depth exploration of the synthetic methodologies for creating 2-amino-3-functionalized pyrazines and a comprehensive overview of their applications. We will delve into the mechanistic underpinnings of key synthetic transformations, offer field-proven experimental protocols, and highlight the critical role of these compounds in drug discovery and optoelectronics.

The Strategic Importance of the 2-Aminopyrazine Core

The pyrazine ring is an electron-deficient system, a characteristic that significantly influences its reactivity and biological interactions. The presence of an amino group at the C2 position acts as a powerful directing group and a key point for further molecular elaboration. This substitution pattern is a recurring feature in a multitude of pharmacologically active agents, including the anti-tuberculosis drug Pyrazinamide, the proteasome inhibitor Bortezomib (used in multiple myeloma treatment), and the antiviral Favipiravir.[1][4] The ability to introduce a wide array of functional groups at the adjacent C3 position allows for the fine-tuning of a molecule's steric and electronic properties, which is paramount in the optimization of drug candidates and the design of novel materials.[3][5]

Beyond pharmaceuticals, pyrazine-based π-conjugated materials are gaining considerable traction in the field of optoelectronics due to their favorable charge transfer properties.[5] The strategic functionalization of the pyrazine core is crucial for modulating their performance in applications such as solar cells, light-emitting diodes, and field-effect transistors.[5]

Key Synthetic Strategies for 2-Amino-3-Functionalized Pyrazines

The construction of the 2-amino-3-functionalized pyrazine core can be broadly categorized into two approaches: ring synthesis (building the pyrazine ring from acyclic precursors) and post-functionalization of a pre-existing 2-aminopyrazine ring.

Ring Synthesis Methodologies

Classical condensation reactions remain a robust and widely employed method for the de novo synthesis of substituted pyrazines.[6][7][8] A particularly effective strategy for accessing 2-amino-3-cyanopyrazines, which are versatile intermediates, is the Thorpe-Ziegler reaction or related multicomponent reactions.[9][10]

Caption: One-pot synthesis of 2-amino-3-cyanopyridine derivatives.

This one-pot condensation of a ketone, an aldehyde, malononitrile, and ammonium acetate, often under microwave irradiation, provides a rapid and efficient route to highly substituted 2-amino-3-cyanopyridine derivatives.[11] While the example shows pyridine synthesis, similar multicomponent strategies are adapted for pyrazines. The 3-cyano group is a versatile handle that can be hydrolyzed to a carboxylic acid or an amide, or used in further cyclization reactions.[10]

• Reactant Mixture: In a microwave-safe vessel, combine the aromatic aldehyde (1 mmol), malononitrile (1 mmol), the appropriate acetophenone (1 mmol), and ammonium acetate (1.5 mmol).

• Microwave Irradiation: Subject the solvent-free mixture to microwave irradiation at a power and time optimized for the specific substrates (e.g., 120°C for 5-10 minutes).

• Work-up and Purification: After cooling, treat the reaction mixture with cold water. The solid product is then collected by filtration, washed with water, and purified by recrystallization from a suitable solvent like ethanol to afford the desired 2-amino-3-cyanopyridine derivative.[11]

Post-Functionalization of the 2-Aminopyrazine Ring

For many applications, it is more expedient to start with a commercially available 2-aminopyrazine and introduce functionality at the C3 (and other) positions. Modern transition-metal-catalyzed cross-coupling reactions and direct C-H functionalization are the cornerstones of this approach.[12]

Palladium-catalyzed cross-coupling reactions, such as the Suzuki, Heck, and Sonogashira reactions, are indispensable tools for forming C-C bonds on the pyrazine nucleus.[12][13] These reactions typically require a halogenated pyrazine precursor (e.g., 2-amino-3-chloropyrazine), which can be prepared from 2-aminopyrazine.

Caption: Suzuki cross-coupling for C3-functionalization.

• Reaction Setup: To a degassed mixture of 2-amino-3-bromopyrazine (1 mmol), phenylboronic acid (1.2 mmol), and sodium carbonate (2 mmol) in a 4:1 mixture of 1,4-dioxane and water (5 mL), add [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl2) (0.05 mmol).

• Reaction Conditions: Heat the mixture under an inert atmosphere (e.g., nitrogen or argon) at 100°C for 6-9 hours, monitoring the reaction progress by TLC or LC-MS.[14]

• Work-up and Purification: After cooling to room temperature, dilute the reaction mixture with water and extract with an organic solvent such as ethyl acetate. The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to yield the 2-amino-3-phenylpyrazine.[14]

Direct C-H functionalization has emerged as a more atom-economical and environmentally benign alternative to traditional cross-coupling reactions, as it obviates the need for pre-halogenation of the pyrazine ring.[15][16] While still a developing area for pyrazines compared to other heterocycles, methods for the iron-catalyzed C-H coupling of pyrazines with organoboron agents have been reported.[1] This approach is particularly attractive for the late-stage functionalization of complex molecules.

The regioselectivity of C-H functionalization on the 2-aminopyrazine ring can be challenging. However, the directing effect of the amino group or a suitably installed directing group can be exploited to achieve selectivity.

Applications in Drug Discovery and Medicinal Chemistry

The 2-amino-3-functionalized pyrazine scaffold is a prolific source of bioactive compounds with a wide range of therapeutic applications.[2][13][17]

Compound Class	Functional Group at C3	Therapeutic Area	Mechanism of Action (Example)	Reference
Antivirals	-C(O)NH2, -OH	Influenza, other viral infections	RNA polymerase inhibitor (Favipiravir)	[1][4]
Anticancer Agents	Varied (e.g., boronic acid)	Multiple Myeloma	Proteasome inhibitor (Bortezomib)	[1]
Kinase Inhibitors	Substituted aryl/heteroaryl groups	Inflammation, Cancer	MK-2 Inhibitors	[18]
Antibacterial Agents	-C(O)NH2	Tuberculosis	Inhibition of mycobacterial fatty acid synthase I	[3]
Antioxidants	Varied	Oxidative stress-related diseases	ROS/RNS scavenging	[19]

The data in the table above highlights the versatility of the 2-amino-3-functionalized pyrazine core in targeting a diverse array of biological targets. The ability to readily modify the C3 position is a key driver in the successful development of these therapeutic agents.

Applications in Materials Science

The electron-accepting nature of the pyrazine ring makes it an excellent building block for π-conjugated materials used in organic electronics.[5] The introduction of electron-donating or -accepting groups at the C3 position, often in conjunction with other substitutions on the ring, allows for precise tuning of the material's highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels. This control is critical for optimizing charge injection, transport, and light absorption/emission properties in devices.[5]

Conclusion

The 2-amino-3-functionalized pyrazine scaffold continues to be a fertile ground for innovation in both medicinal chemistry and materials science. The synthetic methodologies, from classical condensations to modern metal-catalyzed functionalizations, provide a robust toolbox for accessing a vast chemical space. The proven track record of this scaffold in approved drugs underscores its significance, while its emerging role in optoelectronics points to a bright future. A deep understanding of the underlying synthetic principles and reaction mechanisms is essential for researchers aiming to harness the full potential of this remarkable heterocyclic system.

References

• Garg, S., Kaur, M., Sohal, H. S., Malhi, D. S., Kaur, L., Verma, M., Sharma, A., & Mutreja, V. (2022). Advances in the Synthesis and Bio-Applications of Pyrazine Derivatives: A Review.
• Ong, C. H., et al. (2017). Review on the Synthesis of Pyrazine and Its Derivatives. Oriental Journal of Chemistry, 33(6).
• Anwer, K. E., et al. (2025). Synthesis and Reactions of 2-Amino-3-Cyanopyridine Derivatives (A Review).
• Ong, C. H., et al. (2017).
• Meti, P., Park, H., & Gong, Y. (2020). Recent developments in pyrazine functionalized π-conjugated materials for optoelectronic applications.
• (N/A). 2-Aminopyridine – an unsung hero in drug discovery.
• (2025). A Comparative Guide to Pyrazine Synthesis Methodologies for Researchers. Benchchem.
• (N/A). Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery. Molecules, 27(4), 1112.
• (N/A). Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. Molecules.
• Ong, C. H., et al. (2017). Review on the Synthesis of Pyrazine and Its Derivatives.
• Garg, S., et al. (2022). Advances in the Synthesis and Bio-Applications of Pyrazine Derivatives: A Review.
• (N/A). The Essential Role of 2-Aminopyrazine in Modern Pharmaceutical Synthesis. Ningbo Inno Pharmchem Co., Ltd..
• (N/A). Metal‐Catalyzed Cross‐Coupling Reactions of Aminopyridines. ChemistrySelect.
• Manna, K., Ghosh, P. S., Das, M., Banik, U., & Das, A. (2014). 2-AMINO-3-CYANOPYRIDINE: A BIOACTIVE SCAFFOLD. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH, 5(6), 2158-2163.
• (N/A). Discovery and Validation of a New Family of Antioxidants: The Aminopyrazine Derivatives. Mini-Reviews in Medicinal Chemistry.
• (N/A). Transition metal-catalyzed functionalization of pyrazines. Organic & Biomolecular Chemistry.
• (N/A).
• Gouda, M. A., Berghot, M. A., El Ghani, G. E. A., & Khalil, A. E.-G. M. (2014). Chemistry of 2-Amino-3-cyanopyridines.
• Lin, S., Malkani, S., Lombardo, M., Yang, L., Mills, S. G., Chapman, K., Thompson, J. E., Zhang, W. X., Wang, R., Cubbon, R. M., O'Neill, E. A., & Hale, J. J. (2015). Design, synthesis, and biological evaluation of aminopyrazine derivatives as inhibitors of mitogen-activated protein kinase-activated protein kinase 2 (MK-2). Bioorganic & Medicinal Chemistry Letters, 25(22), 5402-5408.
• (N/A). Opportunities and challenges for direct C–H functionalization of piperazines. Beilstein Journal of Organic Chemistry.
• (N/A). Direct α-C–H Bond Functionalization of Unprotected Cyclic Amines.
• (2019).
• (2024). Design, Synthesis, and Biological Evaluation of 3-Amino-pyrazine-2-carboxamide Derivatives as Novel FGFR Inhibitors. ACS Medicinal Chemistry Letters.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lifechemicals.com [lifechemicals.com]
• 4. nbinno.com [nbinno.com]
• 5. Recent developments in pyrazine functionalized π-conjugated materials for optoelectronic applications - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 6. Review on the Synthesis of Pyrazine and Its Derivatives [ouci.dntb.gov.ua]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. ijpsr.com [ijpsr.com]
• 10. researchgate.net [researchgate.net]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. Transition metal-catalyzed functionalization of pyrazines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. tandfonline.com [tandfonline.com]
• 14. Design, Synthesis, and Biological Evaluation of 3-Amino-pyrazine-2-carboxamide Derivatives as Novel FGFR Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. BJOC - Opportunities and challenges for direct C–H functionalization of piperazines [beilstein-journals.org]
• 16. Direct α-C–H Bond Functionalization of Unprotected Cyclic Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Design, synthesis, and biological evaluation of aminopyrazine derivatives as inhibitors of mitogen-activated protein kinase-activated protein kinase 2 (MK-2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. benthamscience.com [benthamscience.com]

An In-depth Technical Guide to 3-Aminopyrazine-2-boronic Acid MIDA Boronate Analogs

Introduction: The Strategic Advantage of MIDA Boronates in Modern Synthesis

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1] However, the inherent instability of many boronic acids presents a significant challenge, limiting their storage, handling, and application in complex, multi-step syntheses.[1] The advent of N-methyliminodiacetic acid (MIDA) boronates has revolutionized the field by providing a robust and versatile platform for the protection and controlled release of boronic acids.[2][3] MIDA boronates are air-stable, crystalline solids that are compatible with a wide range of reaction conditions and purification techniques, including silica gel chromatography.[1][4] This exceptional stability stems from the trivalent N-methyliminodiacetic acid ligand, which rehybridizes the boron center from a reactive sp² state to a more stable sp³ state, effectively "masking" its reactivity.

This guide focuses on a specific and highly valuable class of these reagents: 3-Aminopyrazine-2-boronic acid MIDA boronate analogs . The pyrazine scaffold is a privileged motif in medicinal chemistry, appearing in numerous FDA-approved drugs and clinical candidates.[5][6][7] The strategic placement of an amino group and a masked boronic acid on adjacent positions of the pyrazine ring creates a powerful building block for the synthesis of novel pharmaceutical agents, particularly kinase inhibitors where the pyrazine nitrogen can act as a key hydrogen bond acceptor.[5] This guide will provide researchers, scientists, and drug development professionals with a comprehensive understanding of the synthesis, properties, and applications of these important analogs.

The Core Principle: Reversible Attenuation of Boronic Acid Reactivity

The utility of MIDA boronates lies in the reversible nature of the boron-MIDA interaction. While stable under anhydrous cross-coupling conditions, the MIDA group can be readily cleaved under mild aqueous basic conditions to liberate the free boronic acid in situ.[8] This "slow-release" mechanism is particularly advantageous when working with unstable boronic acids, as it maintains a low concentration of the reactive species in solution, thereby minimizing side reactions such as protodeboronation and homocoupling.[2]

Caption: Reversible protection of boronic acids using MIDA.

Synthesis of 3-Aminopyrazine-2-boronic Acid MIDA Boronate

The synthesis of 3-aminopyrazine-2-boronic acid MIDA boronate typically involves a multi-step sequence starting from commercially available pyrazine derivatives. A general and robust synthetic pathway is outlined below.

Experimental Protocol: Synthesis of 3-Aminopyrazine-2-boronic Acid MIDA Boronate

Step 1: Halogenation of 2-Aminopyrazine

A common starting material is 2-aminopyrazine. Halogenation, typically bromination or chlorination, at the 3-position is the initial step.

• Procedure: To a solution of 2-aminopyrazine in a suitable solvent (e.g., acetic acid), a halogenating agent (e.g., N-bromosuccinimide) is added portion-wise at room temperature. The reaction is monitored by TLC or LC-MS. Upon completion, the reaction mixture is worked up to isolate the 3-halo-2-aminopyrazine.

Step 2: Miyaura Borylation

The halogenated pyrazine is then converted to the corresponding boronic ester, often a pinacol ester, via a palladium-catalyzed Miyaura borylation reaction.

• Procedure: The 3-halo-2-aminopyrazine, bis(pinacolato)diboron, a palladium catalyst (e.g., Pd(dppf)Cl₂), and a base (e.g., potassium acetate) are combined in an anhydrous solvent (e.g., 1,4-dioxane). The mixture is heated under an inert atmosphere until the starting material is consumed. The product, 3-amino-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine, is then isolated and purified.

Step 3: Conversion to the MIDA Boronate

The final step is the conversion of the pinacol boronate to the MIDA boronate. This can be achieved through several methods, with the use of MIDA anhydride being a mild and efficient option.[9][10]

• Procedure: The 3-amino-2-(pinacol)boronopyrazine and MIDA anhydride are heated in an anhydrous solvent such as dioxane.[9] The reaction progress is monitored, and upon completion, the MIDA boronate product can often be isolated by filtration due to its crystalline nature.[9]

Caption: Synthetic workflow for 3-aminopyrazine-2-boronic acid MIDA boronate.

Properties and Handling

3-Aminopyrazine-2-boronic acid MIDA boronate and its analogs share the advantageous properties of other MIDA boronates.

Property	Description	Citation
Physical State	Typically free-flowing, crystalline solids.	[4]
Stability	Indefinitely stable on the benchtop under air and moisture.	[1][3]
Purification	Compatible with silica gel column chromatography.	[4][9]
Solubility	Soluble in a range of organic solvents.	[1]
Reactivity	Unreactive under standard anhydrous cross-coupling conditions.	[1]

Handling and Storage: These compounds can be handled in air without special precautions. For long-term storage, it is recommended to keep them in a cool, dry place.

Applications in Suzuki-Miyaura Cross-Coupling

The primary application of 3-aminopyrazine-2-boronic acid MIDA boronate is as a coupling partner in Suzuki-Miyaura reactions. The in situ deprotection and coupling can be performed in a one-pot fashion.

General Protocol: One-Pot Deprotection and Cross-Coupling

• Reaction Setup: In a reaction vessel, combine the 3-aminopyrazine-2-boronic acid MIDA boronate, the aryl or heteroaryl halide coupling partner, a palladium catalyst (e.g., Pd(PPh₃)₄ or a more specialized catalyst for challenging couplings), and a suitable base.

• Solvent System: A mixture of an organic solvent (e.g., 1,4-dioxane, toluene, or DMF) and an aqueous solution of the base is typically used. The water is essential for the deprotection of the MIDA group.

• Reaction Conditions: The reaction is heated, often to temperatures between 80-110 °C, under an inert atmosphere. Reaction progress is monitored by an appropriate analytical technique (TLC, LC-MS, GC-MS).

• Workup and Purification: Upon completion, the reaction is cooled, and a standard aqueous workup is performed to remove the inorganic salts and catalyst residues. The desired biaryl product is then purified by column chromatography or recrystallization.

A recent study demonstrated the successful Suzuki-Miyaura cross-coupling of a protected 3-amino-pyrazine derivative with various aryl-boronic acids and boronates to generate a library of potential FGFR inhibitors.[11] This highlights the utility of this scaffold in medicinal chemistry.

Caption: One-pot deprotection and cross-coupling workflow.

Iterative Cross-Coupling and Drug Discovery

The stability of the MIDA boronate group to anhydrous coupling conditions allows for its use in iterative cross-coupling (ICC) strategies.[3][12] This powerful technique enables the sequential assembly of complex molecules from bifunctional building blocks, analogous to solid-phase peptide synthesis.[9][10] A molecule containing both a halide and a MIDA boronate can first undergo coupling at the halide position, followed by deprotection of the MIDA boronate and a second coupling reaction. This approach is particularly valuable in drug discovery for the rapid generation of compound libraries with diverse substitutions.

The 3-aminopyrazine-2-boronic acid MIDA boronate scaffold is an ideal candidate for such strategies. By introducing a halide at another position on the pyrazine ring or on the amino substituent, bifunctional building blocks can be created for the synthesis of complex, poly-substituted pyrazine derivatives. These derivatives are of high interest in the development of targeted therapies, particularly in oncology.[7] For example, the pyrazine-containing drug Bortezomib is a proteasome inhibitor used in the treatment of multiple myeloma, showcasing the therapeutic potential of boronic acid-functionalized pyrazines.[7]

Conclusion and Future Outlook

3-Aminopyrazine-2-boronic acid MIDA boronate analogs are powerful and versatile building blocks for organic synthesis and drug discovery. Their exceptional stability, coupled with the ability for controlled, in situ release of the reactive boronic acid, overcomes many of the challenges associated with traditional boronic acids. The protocols and principles outlined in this guide provide a framework for the effective utilization of these reagents in the synthesis of complex molecules, particularly those with pharmaceutical relevance. As the demand for more sophisticated and diverse chemical matter continues to grow, the strategic application of MIDA boronate chemistry, especially with privileged scaffolds like aminopyrazine, will undoubtedly play an increasingly important role in advancing the frontiers of chemical science and medicine.

References

• Gillis, E. P.; Burke, M. D. A Simple and Modular Strategy for the Preparation of Air-Stable MIDA Boronates. J. Am. Chem. Soc.2007 , 129 (21), 6716–6717. [Link]

• U.S. Patent 9,908,900 B2, Methods for forming protected organoboronic acids.

• MIDA boronate. Chem-Station Int. Ed. [Link]

• Knapp, D. M.; Gillis, E. P.; Burke, M. D. N-Methyliminodiacetate (MIDA): A Useful Protecting Group for the Generation of Complex Organoboron Compounds. Aust. J. Chem.2011 , 64 (11), 1423. [Link]

• Kim, D.; Park, S.; Lee, Y. Chemoselective Deprotection of Symmetrically Diprotected Resorcinol N-Methyliminodiacetate (MIDA) Boronates Using the MIDA Boronate Moiety as a Blocking Group: Synthesis of Monoprotected Resorcinol MIDA Boronates. Org. Lett.2024 . [Link]

• Liu, W.; et al. meta-Selective C–H functionalisation of aryl boronic acids directed by a MIDA-derived boronate ester. Nat Commun2018 , 9, 153. [Link]

• Deprotection and derivatisation of C–H functionalised aryl MIDA-DG boronate. ResearchGate. [Link]

• Preparation of MIDA Anhydride and Reaction with Boronic Acids. Organic Syntheses2022 , 99, 92-112. [Link]

• Lako, P.; et al. MIDA Boronate Monomers in Suzuki–Miyaura Catalyst-Transfer Polymerization: The Pros and Cons. Macromolecules2024 . [Link]

• Gillis, E. P. Iterative cross-coupling with mida boronates. [Link]

• Li, J.; et al. From Synthesis to Function via Iterative Assembly of MIDA Boronate Building Blocks. Acc. Chem. Res.2015 , 48 (7), 2033–2044. [Link]

• Dick, G. R.; et al. MIDA boronates are hydrolysed fast and slow by two different mechanisms. Nat. Chem.2017 , 9, 457–462. [Link]

• Reddy, K. S.; et al. A general Suzuki cross-coupling reaction of heteroaromatics catalyzed by nanopalladium on amino-functionalized siliceous mesocellular foam. J. Org. Chem.2014 , 79 (11), 5147–5157. [Link]

• Reddy, K. S.; et al. A General Suzuki Cross-Coupling Reaction of Heteroaromatics Catalyzed by Nanopalladium on Amino-Functionalized Siliceous Mesocellular Foam. J. Org. Chem.2014 , 79 (11), 5147–5157. [Link]

• Bag, S.; et al. A modular and concise approach to MIDA acylboronates via chemoselective oxidation of unsymmetrical geminal diborylalkanes. Chem. Commun.2019 , 55 (33), 4813–4816. [Link]

• Kumari, S.; et al. Recent advances in the synthesis and reactivity of MIDA boronates. Chem. Commun.2022 , 58 (43), 6279–6295. [Link]

• MIDA Boronates are Hydrolysed Fast and Slow by Two Different Mechanisms. Request PDF. [Link]

• Pen-Wen, C.; et al. Transforming Suzuki-Miyaura Cross-Couplings of MIDA Boronates into a Green Technology: No Organic Solvents. Org. Lett.2014 , 16 (19), 5024–5027. [Link]

• Gillis, E. P.; et al. Iterative Cross-Couplng with MIDA Boronates: Towards a General Platform for Small Molecule Synthesis. J. Am. Chem. Soc.2009 , 131 (19), 6961–6963. [Link]

• Kumari, S.; et al. Recent Advances in the Synthesis and Reactivity of MIDA Boronates. ResearchGate. [Link]

• Klippenstein, V.; et al. Recent Advances in Metal-Catalyzed Alkyl–Boron (C(sp3)–C(sp2)) Suzuki-Miyaura Cross-Couplings. Catalysts2020 , 10 (3), 296. [Link]

• General synthesis of the MIDA boronates developed in this study. ResearchGate. [Link]

• Wang, Y.; et al. Design, Synthesis, and Biological Evaluation of 3-Amino-pyrazine-2-carboxamide Derivatives as Novel FGFR Inhibitors. J. Med. Chem.2024 . [Link]

• Cammidge, A. N.; et al. A Convenient, Rapid, Conventional Heating Route to MIDA Boronates. Molbank2022 , 2022 (3), M1447. [Link]

• Preparation of MIDA Anhydride and Reaction with Boronic Acids. Organic Syntheses2022 , 99, 92-112. [Link]

• Li, J.; et al. From Synthesis to Function via Iterative Assembly of N‑Methyliminodiacetic Acid Boronate Building Blocks. Acc. Chem. Res.2015 , 48 (7), 2033–2044. [Link]

• Zhang, Y.; et al. Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. Molecules2023 , 28 (21), 7378. [Link]

• Smith, C. J.; et al. Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery. Molecules2022 , 27 (3), 1083. [Link]

• LaPorte, A. J.; et al. MIDA- and TIDA-Boronates Stabilize α-Radicals Through B−N Hyperconjugation. Angew. Chem. Int. Ed.2023 , 62 (40), e202309566. [Link]

• Synthesis and properties of MIDA boronate containing aromatic amino acids: New peptide building blocks. Org. Biomol. Chem.2012 , 10 (4), 744-747. [Link]

• Singh, A.; et al. Boron Chemicals in Drug Discovery and Development: Synthesis and Medicinal Perspective. Pharmaceuticals2023 , 16 (4), 589. [Link]

Sources

• 1. MIDA Boronates [sigmaaldrich.com]
• 2. MIDA boronate | Chem-Station Int. Ed. [en.chem-station.com]
• 3. BLD Insights | MIDA Boronate: A New Organo-boron Reagent [bldpharm.com]
• 4. Iterative Cross-Couplng with MIDA Boronates: Towards a General Platform for Small Molecule Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. img01.pharmablock.com [img01.pharmablock.com]
• 6. Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery [mdpi.com]
• 8. US9908900B2 - Methods for forming protected organoboronic acids - Google Patents [patents.google.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. orgsyn.org [orgsyn.org]
• 11. Design, Synthesis, and Biological Evaluation of 3-Amino-pyrazine-2-carboxamide Derivatives as Novel FGFR Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Recent advances in the synthesis and reactivity of MIDA boronates - Chemical Communications (RSC Publishing) [pubs.rsc.org]

The Ascendant Role of Pyrazine-Based Boronic Acids in Modern Medicinal Chemistry: A Technical Guide

Abstract

The strategic fusion of the pyrazine heterocycle with the versatile boronic acid functional group has yielded a powerful class of molecules with profound implications for medicinal chemistry. This technical guide provides an in-depth exploration of pyrazine-based boronic acids, from their fundamental chemical principles and synthetic strategies to their diverse applications as therapeutic agents. We will delve into the mechanistic intricacies of their interactions with biological targets, supported by field-proven insights and detailed experimental protocols, to offer researchers, scientists, and drug development professionals a comprehensive resource for harnessing the potential of these remarkable compounds.

Introduction: A Synergistic Union of Pharmacophores

The unique physicochemical properties of both the pyrazine ring and the boronic acid moiety contribute to the therapeutic success of their combined scaffold.

1.1. The Pyrazine Nucleus: A Privileged Heterocycle

Pyrazine, a six-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 4, is a common motif in a variety of biologically active compounds.[1][2] Its electron-deficient nature, arising from the electronegativity of the nitrogen atoms, influences its reactivity and intermolecular interactions. This feature allows pyrazines to participate in hydrogen bonding and π-stacking interactions, which are crucial for molecular recognition at the active sites of biological targets.[3] Furthermore, the pyrazine core is metabolically stable and can serve as a versatile scaffold for the introduction of various substituents to modulate pharmacokinetic and pharmacodynamic properties.[1]

1.2. The Boronic Acid: A Reversible Covalent Warhead

Boronic acids have emerged from a niche chemical curiosity to a cornerstone of medicinal chemistry, largely due to their unique ability to form reversible covalent bonds with nucleophilic residues in enzyme active sites, such as the hydroxyl group of serine or threonine.[4][5] This reversible covalent inhibition mechanism often leads to high potency and selectivity.[5] The trigonal planar geometry of the boronic acid can transition to a tetrahedral boronate complex upon binding, mimicking the transition state of substrate hydrolysis in many enzymatic reactions.[5]

The combination of the pyrazine's scaffolding potential and the boronic acid's reactive capabilities creates a powerful platform for the design of highly specific and potent enzyme inhibitors.

Synthetic Strategies for Pyrazine-Based Boronic Acids

The synthesis of pyrazine-based boronic acids predominantly relies on modern palladium-catalyzed cross-coupling reactions. The choice of strategy often depends on the availability of starting materials and the desired substitution pattern on the pyrazine ring.

2.1. Palladium-Catalyzed Borylation of Halopyrazines (Miyaura Borylation)

One of the most direct and widely used methods for the synthesis of pyrazinylboronic acid esters is the Miyaura borylation. This reaction involves the palladium-catalyzed coupling of a halopyrazine (typically chloro- or bromopyrazine) with a diboron reagent, such as bis(pinacolato)diboron (B2pin2).[6]

Key Considerations for Miyaura Borylation:

• Catalyst System: A variety of palladium catalysts and ligands can be employed. Common choices include Pd(dppf)Cl2 and combinations of a palladium precursor like Pd(OAc)2 with a phosphine ligand such as SPhos.[7]

• Base: A base, typically potassium acetate (KOAc) or potassium phosphate (K3PO4), is essential for the reaction to proceed.[7]

• Solvent: Anhydrous aprotic solvents like dioxane or THF are commonly used.[8]

Experimental Protocol: Synthesis of 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine

This protocol is a representative example of a Miyaura borylation reaction.

Step	Procedure	Rationale
1	To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 2-chloropyrazine (1.0 mmol), bis(pinacolato)diboron (1.1 mmol), and potassium acetate (1.5 mmol).	An inert atmosphere is crucial to prevent the degradation of the catalyst and reagents.
2	Add Pd(dppf)Cl2 (0.03 mmol, 3 mol%).	This is a common and effective catalyst for Miyaura borylation reactions.
3	Add anhydrous 1,4-dioxane (5 mL) via syringe.	Dioxane is a suitable solvent that dissolves the reactants and is stable at the reaction temperature.
4	Heat the reaction mixture to 80-100 °C and stir for 12-24 hours.	Heating is necessary to drive the reaction to completion. Reaction progress can be monitored by TLC or GC-MS.
5	After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite®.	This step removes the palladium catalyst and inorganic salts.
6	Concentrate the filtrate under reduced pressure.	This removes the solvent.
7	Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient).	This isolates the desired pyrazinylboronic acid pinacol ester from any remaining starting materials or byproducts.

2.2. Suzuki-Miyaura Cross-Coupling of Dihalopyrazines with Boronic Acids

The Suzuki-Miyaura coupling is another cornerstone of C-C bond formation and can be adapted for the synthesis of more complex pyrazine derivatives.[9][10] In this approach, a dihalopyrazine can be selectively coupled with an aryl or heteroaryl boronic acid.[11]

Causality in Experimental Choices:

The choice of palladium catalyst and ligand is critical for achieving high yields and selectivity, especially when dealing with electron-deficient heterocycles like pyrazine.[9] Ligands such as SPhos and XPhos have been shown to be effective in promoting the coupling of challenging substrates.[11] The base and solvent system also play a significant role in the catalytic cycle and must be optimized for each specific reaction.[12]

Characterization of Pyrazine-Based Boronic Acids

Thorough characterization is essential to confirm the identity and purity of newly synthesized compounds. A combination of spectroscopic techniques is typically employed.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are fundamental for elucidating the structure of the molecule. The chemical shifts and coupling constants of the pyrazine protons provide information about the substitution pattern. 11B NMR is particularly useful for characterizing the boronic acid moiety, with typical chemical shifts appearing in a distinct region of the spectrum.[13][14]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact mass of the molecule, confirming its elemental composition.

• Infrared (IR) Spectroscopy: IR spectroscopy can identify the presence of key functional groups, such as the B-O and O-H stretches of the boronic acid and the characteristic vibrations of the pyrazine ring.[15]

• X-ray Crystallography: For crystalline compounds, single-crystal X-ray diffraction provides unambiguous determination of the three-dimensional structure, including bond lengths, bond angles, and intermolecular interactions.[16][17]

Applications in Medicinal Chemistry

Pyrazine-based boronic acids have demonstrated significant therapeutic potential across a range of diseases, primarily through their action as enzyme inhibitors.

4.1. Proteasome Inhibitors for Cancer Therapy

The most prominent example of a pyrazine-based boronic acid in medicine is Bortezomib (Velcade®) , a first-in-class proteasome inhibitor approved for the treatment of multiple myeloma and mantle cell lymphoma.[4]

Mechanism of Action: The ubiquitin-proteasome system is responsible for the degradation of intracellular proteins, playing a critical role in cell cycle regulation and apoptosis. Cancer cells are particularly sensitive to proteasome inhibition. Bortezomib's boronic acid moiety forms a reversible covalent bond with the N-terminal threonine residue in the chymotrypsin-like active site of the 26S proteasome.[5] This inhibition leads to the accumulation of pro-apoptotic proteins and cell cycle arrest, ultimately inducing apoptosis in cancer cells.[5]

Quantitative Data for Selected Proteasome Inhibitors:

Compound	Target	IC50 (nM)	Reference
Bortezomib	20S Proteasome (chymotrypsin-like activity)	7.05	[5]
Dipeptide Boronic Acid 15	20S Proteasome (chymotrypsin-like activity)	4.60	[5]

4.2. Dipeptidyl Peptidase IV (DPP-IV) Inhibitors for Type 2 Diabetes

DPP-IV is a serine protease that inactivates incretin hormones, such as glucagon-like peptide-1 (GLP-1), which are responsible for stimulating insulin secretion.[18][19] Inhibition of DPP-IV prolongs the action of incretins, leading to improved glycemic control in patients with type 2 diabetes.[19] Dipeptide boronic acids have been investigated as potent DPP-IV inhibitors.[20] The design of these inhibitors often incorporates a proline mimic at the P1 position to target the enzyme's specificity.[21]

4.3. β-Lactamase Inhibitors to Combat Antibiotic Resistance

The emergence of bacterial resistance to β-lactam antibiotics, mediated by the production of β-lactamase enzymes, is a major global health threat.[22] Boronic acid-based inhibitors have been developed to counteract this resistance mechanism.[23][24] These compounds act as transition-state analogs, forming a reversible covalent adduct with the active site serine of the β-lactamase, thereby protecting the β-lactam antibiotic from hydrolysis.[22] While many boronic acid β-lactamase inhibitors have been developed, the incorporation of a pyrazine moiety could offer opportunities for novel structure-activity relationships.

Biochemical Assay Protocol: Determination of IC50 for a β-Lactamase Inhibitor

This protocol outlines a general method for determining the inhibitory potency of a compound against a β-lactamase.

Step	Procedure	Rationale
1	Prepare a stock solution of the pyrazine-based boronic acid inhibitor in DMSO.	DMSO is a common solvent for solubilizing organic compounds for biological assays.
2	In a 96-well microplate, add varying concentrations of the inhibitor to assay buffer (e.g., phosphate-buffered saline, pH 7.4).	A serial dilution of the inhibitor is necessary to generate a dose-response curve.
3	Add a fixed concentration of the β-lactamase enzyme to each well and pre-incubate for a defined period (e.g., 10-15 minutes) at room temperature.	Pre-incubation allows the inhibitor to bind to the enzyme before the addition of the substrate.
4	Initiate the reaction by adding a chromogenic substrate, such as nitrocefin.	Nitrocefin is a β-lactam that changes color upon hydrolysis, allowing for spectrophotometric monitoring of the reaction.
5	Measure the rate of substrate hydrolysis by monitoring the change in absorbance at a specific wavelength (e.g., 486 nm for nitrocefin) over time using a microplate reader.	The rate of the reaction is proportional to the amount of active enzyme.
6	Plot the percentage of enzyme inhibition versus the inhibitor concentration and fit the data to a suitable model (e.g., a four-parameter logistic equation) to determine the IC50 value.	The IC50 is the concentration of inhibitor required to reduce the enzyme activity by 50%.

Future Perspectives and Conclusion

The field of pyrazine-based boronic acids in medicinal chemistry continues to evolve. While the success of Bortezomib has paved the way, there is still vast untapped potential for this chemical class. Future research will likely focus on:

• Exploring new biological targets: The versatility of the pyrazine-boronic acid scaffold makes it amenable to targeting a wide range of enzymes beyond proteasomes and serine proteases.

• Improving selectivity and pharmacokinetic profiles: Fine-tuning the substituents on the pyrazine ring can lead to inhibitors with enhanced selectivity for specific enzyme subtypes and improved drug-like properties.

• Developing novel drug delivery systems: Innovative formulations can improve the stability and targeted delivery of pyrazine-based boronic acids.[25]

References

• Cavalier, F., et al. (2013). Transition metal-catalyzed functionalization of pyrazines. Organic & Biomolecular Chemistry, 11(21), 3435-3458. [Link]

• Gomes, P. A. C., et al. (2015). Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies. Molecules, 20(7), 12586-12603. [Link]

• Das, S., et al. (2020). Suzuki Miyaura cross-coupling of 2-chloropyrazine with arylboronic acids catalyzed by novel palladium(II) ONO pincer complexes. Applied Organometallic Chemistry, 34(11), e5932. [Link]

• Linciano, P., et al. (2019). Exploring the potential of boronic acids as inhibitors of OXA-24/40 β-lactamase. FEBS Letters, 593(21), 3070-3081. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 130(48), 16498-16506. [Link]

• Wu, J., et al. (2017). A facile and efficient palladium-catalyzed borylation of aryl (pseudo)halides and its applications in biaryl synthesis. Scientific Reports, 7, 4293. [Link]

• De Luca, F., et al. (2022). Discovery of Boronic Acids-Based β-Lactamase Inhibitors Through In Situ Click Chemistry. International Journal of Molecular Sciences, 23(9), 4782. [Link]

• Bryce, M. R., et al. (2005). Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry, 70(1), 164-171. [Link]

• Kubota, K., & Ito, H. (2022). Palladium-catalyzed solid-state borylation of aryl halides using mechanochemistry. Beilstein Journal of Organic Chemistry, 18, 918-925. [Link]

• Niwa, T., et al. (2023). Base-Free Borylation of Aryl Halides Enabled by Zn-Promoted Halide Abstraction. Organic Letters, 25(45), 8173-8177. [Link]

• Zhang, Y., et al. (2023). Natural Products-Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. Molecules, 28(21), 7416. [Link]

• Trippier, P. C., & McGuigan, C. (2010). Boronic acids in medicinal chemistry: anticancer, antibacterial and antiviral applications. MedChemComm, 1(3), 183-198. [Link]

• Silva, F., et al. (2020). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules, 25(18), 4323. [Link]

• Soares, J., et al. (2023). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Pharmaceuticals, 16(10), 1461. [Link]

• Chen, X., et al. (2023). Synthetic Approaches to Novel DPP-IV Inhibitors-A Literature Review. Molecules, 28(5), 2195. [Link]

• Murata, M., et al. (2006). An Efficient Catalyst System for Palladium-Catalyzed Borylation of Aryl Halides with Pinacolborane. Synlett, 2006(12), 1867-1870. [Link]

• Sharma, S., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6509. [Link]

• Aggarwal, N., et al. (2021). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. BioMed Research International, 2021, 9934873. [Link]

• Molander, G. A., & Trice, S. L. (2012). Palladium-Catalyzed Borylation of Aryl and Heteroaryl Halides Utilizing Tetrakis(dimethylamino)diboron: One Step Greener. Organic Letters, 14(18), 4814-4817. [Link]

• Ghosh, S., et al. (2012). Medicinal chemistry approaches to the inhibition of dipeptidyl peptidase-4 for the treatment of type 2 diabetes. Current Medicinal Chemistry, 19(28), 4745-4770. [Link]

• Ferreira, R. J., et al. (2020). Molecular Interactions of Pyrazine-Based Compounds to Proteins. Journal of Medicinal Chemistry, 63(8), 3845-3864. [Link]

• Tom, A., et al. (2022). Design and Synthesis of Acyclic Boronic Acid Arginase Inhibitors. ACS Medicinal Chemistry Letters, 13(12), 1956-1963. [Link]

• Chierotti, M. R., et al. (2017). Experimental and Theoretical Studies of Boronic Acids as a Co-Crystal Former. DiVA portal. [Link]

• Zhang, Y., et al. (2023). Natural Products-Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. Molecules, 28(21), 7416. [Link]

• De Luca, F., et al. (2022). Discovery of Boronic Acids-Based β-Lactamase Inhibitors Through In Situ Click Chemistry. International Journal of Molecular Sciences, 23(9), 4782. [Link]

• Drawz, S. M., et al. (2014). Targeting Class A and C Serine-β-Lactamases with a Broad-Spectrum Boronic Acid Derivative. Antimicrobial Agents and Chemotherapy, 58(4), 2095-2104. [Link]

• Coutts, S. J., et al. (1996). Structure-Activity Relationships of Boronic Acid Inhibitors of Dipeptidyl Peptidase IV. 1. Variation of the P2 Position of Xaa-boroPro Dipeptides. Journal of Medicinal Chemistry, 39(11), 2117-2129. [Link]

• Kiss, R., et al. (2021). Virtual Screening and Biochemical Testing of Borocycles as Immunoproteasome Inhibitors. Periodica Polytechnica Chemical Engineering, 65(2), 235-242. [Link]

• Gillis, E. P., et al. (2015). Boronic acid with high oxidative stability and utility in biological contexts. Proceedings of the National Academy of Sciences, 112(4), 1017-1022. [Link]

• Bethel, C. R., et al. (2017). Boronic Acid Transition State Inhibitors Active against KPC and Other Class A β-Lactamases. Antimicrobial Agents and Chemotherapy, 61(12), e01326-17. [Link]

• Cereda, M., et al. (2007). Practical Methods Using Boronic Acid Compounds for Identification of Class C β-Lactamase-Producing Klebsiella pneumoniae and Escherichia coli. Journal of Clinical Microbiology, 45(9), 3020-3023. [Link]

• Kelly, T. A., et al. (2008). Dipeptide boronic acid inhibitors of dipeptidyl peptidase IV: determinants of potency and in vivo efficacy and safety. Journal of Medicinal Chemistry, 51(19), 6005-6013. [Link]

• De Luca, F., et al. (2022). Discovery of Boronic Acids-Based β-Lactamase Inhibitors Through In Situ Click Chemistry. International Journal of Molecular Sciences, 23(9), 4782. [Link]

• Al-Masoudi, N. A., et al. (2019). X-ray crystal structures of pyrazines 13a, e, f, and k. ResearchGate. [Link]

• Lee, S., et al. (2021). Structural Requirements of 1-(2-Pyridinyl)-5-pyrazolones for Disproportionation of Boronic Acids. Molecules, 26(22), 6814. [Link]

• Ptasiewicz-Bak, H., & Leciejewicz, J. (1997). X-ray diffraction study of the crystal structures of pyrazine-2,5-dicarboxylic acid dihydrate and its magnesium complex. Journal of Coordination Chemistry, 42(3), 209-217. [Link]

• Heidari, A., et al. (2021). Spectroscopic (IR, Raman, UV, NMR) characterization and investigation of reactive properties of pyrazine-2-carboxamide by anti-bacterial, anti-mycobacterial, Fukui function, molecular docking and DFT calculations. Journal of Molecular Structure, 1224, 129035. [Link]

• Kumar, S., et al. (2022). Green synthesis, spectroscopic characterization of pyrazole derivatives by using Nano-catalyst and biological evaluation. Visnav, 10(2), 1-10. [Link]

• Kumar, V., et al. (2011). Synthetic and biological studies of pyrazolines and related heterocyclic compounds. Journal of Chemical and Pharmaceutical Research, 3(6), 253-289. [Link]

• Zhang, Y., et al. (2024). Selective Para-Vinylation of Cyano-Pyrazine. The Journal of Organic Chemistry. [Link]

• Sharma, S., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6509. [Link]

• Roughley, S. D., & Jordan, A. M. (2013). An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles. Beilstein Journal of Organic Chemistry, 9, 2174-2228. [Link]

• Al-Ghorbani, M., et al. (2022). Synthesis, Spectroscopic Characterization, Antibacterial Activity, and Computational Studies of Novel Pyridazinone Derivatives. Molecules, 27(19), 6296. [Link]

• Harrad, M., et al. (2022). Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. Molecules, 27(23), 8206. [Link]

Sources

• 1. Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Boronic acids in medicinal chemistry: anticancer, antibacterial and antiviral applications - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 5. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BJOC - Palladium-catalyzed solid-state borylation of aryl halides using mechanochemistry [beilstein-journals.org]
• 7. Palladium-catalyzed borylation of aryl (pseudo)halides and its applications in biaryl synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. An Efficient Catalyst System for Palladium-Catalyzed Borylation of Aryl Halides with Pinacolborane [organic-chemistry.org]
• 9. Transition metal-catalyzed functionalization of pyrazines - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C3OB40460A [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. visnav.in [visnav.in]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]
• 20. Dipeptide boronic acid inhibitors of dipeptidyl peptidase IV: determinants of potency and in vivo efficacy and safety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. acs.figshare.com [acs.figshare.com]
• 22. Exploring the potential of boronic acids as inhibitors of OXA‐24/40 β‐lactamase - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Discovery of Boronic Acids-Based β-Lactamase Inhibitors Through In Situ Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Boronic Acid Transition State Inhibitors Active against KPC and Other Class A β-Lactamases: Structure-Activity Relationships as a Guide to Inhibitor Design - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Boronic acid with high oxidative stability and utility in biological contexts - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of (3-aminopyrazin-2-yl)boronic acid from 2-amino-3-bromopyrazine: An Application Note and Detailed Protocol

Introduction: The Significance of (3-aminopyrazin-2-yl)boronic acid in Modern Drug Discovery

(3-aminopyrazin-2-yl)boronic acid and its derivatives are pivotal building blocks in contemporary medicinal chemistry.[1][2] The pyrazine core is a common scaffold in numerous biologically active compounds, and the introduction of a boronic acid moiety provides a versatile handle for carbon-carbon bond formation through reactions like the Nobel prize-winning Suzuki-Miyaura cross-coupling.[3][4] This enables the construction of complex molecular architectures, a critical aspect in the development of novel therapeutics, including potent enzyme inhibitors.[1][4] For instance, derivatives of 3-aminopyrazine-2-carboxamide have been investigated as potent FGFR inhibitors for cancer therapy.[4]

This application note provides a comprehensive and technically detailed guide for the synthesis of (3-aminopyrazin-2-yl)boronic acid from the readily available starting material, 2-amino-3-bromopyrazine. The described protocol is based on the robust and widely utilized Miyaura borylation reaction, a palladium-catalyzed cross-coupling of an aryl halide with a diboron reagent.[5][6][7] We will delve into the mechanistic underpinnings of this transformation, provide a step-by-step experimental procedure, and discuss critical aspects of purification and characterization.

Reaction Principle: The Miyaura Borylation

The synthesis of (3-aminopyrazin-2-yl)boronic acid from 2-amino-3-bromopyrazine is achieved through a Miyaura borylation reaction. This reaction involves the palladium-catalyzed coupling of the aryl bromide with a diboron reagent, typically bis(pinacolato)diboron (B₂pin₂), in the presence of a base.[5][6] The resulting product is the pinacol ester of the desired boronic acid, which can then be hydrolyzed to afford the final product.

The catalytic cycle of the Miyaura borylation is a well-established process in organometallic chemistry.[3][5] It commences with the oxidative addition of the aryl halide (2-amino-3-bromopyrazine) to a palladium(0) complex. This is followed by transmetalation with the diboron reagent, a step often facilitated by a base such as potassium acetate (KOAc).[5][6] The cycle is completed by reductive elimination, which furnishes the desired aryl boronate ester and regenerates the active palladium(0) catalyst.[5]

Experimental Protocol

This section outlines the detailed procedure for the synthesis of (3-aminopyrazin-2-yl)boronic acid pinacol ester, followed by its hydrolysis to the free boronic acid.

Materials and Reagents

Reagent/Material	Formula	Molecular Weight ( g/mol )	CAS Number	Supplier	Notes
2-Amino-3-bromopyrazine	C₄H₄BrN₃	174.00	87982-45-6	Commercially Available	Starting material.
Bis(pinacolato)diboron (B₂pin₂)	C₁₂H₂₄B₂O₄	253.94	73183-34-3	Commercially Available	Borylating agent.
[1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)	C₃₄H₂₈Cl₂FeP₂Pd	816.64	72287-26-4	Commercially Available	Palladium catalyst.
Potassium Acetate (KOAc)	CH₃COOK	98.14	127-08-2	Commercially Available	Base.
1,4-Dioxane	C₄H₈O₂	88.11	123-91-1	Commercially Available	Anhydrous, reaction solvent.
Hydrochloric Acid (HCl)	HCl	36.46	7647-01-0	Commercially Available	For pH adjustment.
Sodium Hydroxide (NaOH)	NaOH	40.00	1310-73-2	Commercially Available	For pH adjustment.
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	141-78-6	Commercially Available	Extraction solvent.
Brine (Saturated NaCl solution)	NaCl	58.44	7647-14-5	Prepared in-house	For washing.
Anhydrous Sodium Sulfate (Na₂SO₄)	Na₂SO₄	142.04	7757-82-6	Commercially Available	Drying agent.
Diethyl Ether	C₄H₁₀O	74.12	60-29-7	Commercially Available	For purification.

Step-by-Step Synthesis of (3-aminopyrazin-2-yl)boronic acid pinacol ester

Figure 1. Workflow for the synthesis of (3-aminopyrazin-2-yl)boronic acid pinacol ester.

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-amino-3-bromopyrazine (1.0 eq), bis(pinacolato)diboron (1.1-1.5 eq), [1,1'-bis(diphenylphosphino)ferrocene]dichloropalladium(II) (0.02-0.05 eq), and potassium acetate (2.0-3.0 eq).

  • Causality Insight: The excess of bis(pinacolato)diboron is used to drive the reaction to completion. Potassium acetate is a crucial weak base that activates the diboron reagent without promoting significant side reactions like the competing Suzuki coupling.[5][6] The choice of Pd(dppf)Cl₂ as the catalyst is due to its high efficiency and functional group tolerance in Miyaura borylation reactions.[8]

• Solvent Addition: Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times. Add anhydrous 1,4-dioxane to the flask via a syringe. The typical concentration is around 0.1-0.2 M with respect to the 2-amino-3-bromopyrazine.

  • Causality Insight: The use of an anhydrous and degassed solvent is critical to prevent the deactivation of the palladium catalyst and the hydrolysis of the boronic ester product.

• Reaction Conditions: Heat the reaction mixture to 90-110 °C and stir for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Causality Insight: The elevated temperature is necessary to overcome the activation energy of the oxidative addition and subsequent steps in the catalytic cycle.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate and filter through a pad of Celite® to remove the palladium catalyst and other insoluble materials.

• Extraction: Transfer the filtrate to a separatory funnel and wash with water and then with brine. The aqueous layers are back-extracted with ethyl acetate.

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude (3-aminopyrazin-2-yl)boronic acid pinacol ester.

Purification of the Pinacol Ester

The crude product can be purified by silica gel column chromatography using a gradient of ethyl acetate in hexanes.[9] Alternatively, recrystallization from a suitable solvent system like ethyl acetate/hexanes can be employed.[10]

Hydrolysis to (3-aminopyrazin-2-yl)boronic acid

• Hydrolysis: Dissolve the purified (3-aminopyrazin-2-yl)boronic acid pinacol ester in a mixture of acetone and water. Add an aqueous solution of a strong acid (e.g., 2M HCl) and stir the mixture at room temperature for 2-4 hours.

• Isolation: Adjust the pH of the solution to approximately 7-8 with an aqueous solution of a base (e.g., 2M NaOH). The precipitated (3-aminopyrazin-2-yl)boronic acid is then collected by filtration, washed with cold water and diethyl ether, and dried under vacuum.[11]

Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the chemical structure.

• Mass Spectrometry (MS): To determine the molecular weight.

• High-Performance Liquid Chromatography (HPLC): To assess the purity.

Mechanism of the Miyaura Borylation

Figure 2. Catalytic cycle of the Miyaura borylation reaction.

The reaction proceeds through a catalytic cycle involving a palladium catalyst.[5] The key steps are:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the C-Br bond of 2-amino-3-bromopyrazine to form a Pd(II) intermediate.[3]

• Transmetalation: The diboron reagent, activated by the base, transfers a boryl group to the palladium center, displacing the halide.[5]

• Reductive Elimination: The aryl and boryl groups on the palladium complex are eliminated to form the C-B bond of the product, regenerating the Pd(0) catalyst which re-enters the catalytic cycle.[3]

Troubleshooting and Key Considerations

Problem	Possible Cause	Suggested Solution
Low Yield	Incomplete reaction.	Increase reaction time or temperature. Ensure anhydrous conditions. Use a more active catalyst or a different base.[12]
Decomposition of product.	Use milder reaction conditions. Minimize exposure to air and moisture.
Poor recovery during work-up.	Optimize extraction and purification procedures.
Impure Product	Side reactions (e.g., homo-coupling).	Use a weaker base like KOAc.[5] Ensure efficient stirring.
Incomplete purification.	Optimize column chromatography conditions (e.g., different solvent system).[9] Consider recrystallization or derivatization for purification.[10][11]
Difficulty in Purification	Boronic acids can be challenging to purify by standard chromatography.	Consider converting the boronic acid to its trifluoroborate salt or forming a diethanolamine adduct for easier purification.[13][14]

Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile or neoprene).[15]

• Ventilation: All manipulations should be performed in a well-ventilated fume hood to avoid inhalation of dust and vapors.[15][16]

• Handling of Reagents:

  • Palladium Catalyst: Palladium compounds can be toxic and should be handled with care.

  • 1,4-Dioxane: This solvent is a suspected carcinogen and is flammable. Avoid contact with skin and eyes.

  • Organoboron Compounds: While generally of low toxicity, some boronic acids and their derivatives can be irritants.[17] Avoid inhalation of dust and contact with skin and eyes.[16][17]

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Conclusion

The Miyaura borylation provides an efficient and reliable method for the synthesis of (3-aminopyrazin-2-yl)boronic acid from 2-amino-3-bromopyrazine. The resulting boronic acid is a valuable intermediate for the synthesis of a wide range of complex molecules with potential applications in drug discovery and development. By following the detailed protocol and considering the key insights provided in this application note, researchers can successfully synthesize this important building block in high yield and purity.

References

• Miyaura Borylation Reaction - Alfa Chemistry. [URL: https://www.alfa-chemistry.
• How to purify boronic acids/boronate esters? - ResearchGate. [URL: https://www.researchgate.
• Process for purification of boronic acid and its derivatives - Google Patents. [URL: https://patents.google.
• Recent Advances in Borylation and Suzuki-Type Cross-Coupling—One-Pot Miyaura-Type C–X and C–H Borylation–Suzuki Coupling Sequence - MDPI. [URL: https://www.mdpi.com/2673-4110/3/3/32]
• Facile Chromatographic Method for Purification of Pinacol Boronic Esters - Oxford Academic. [URL: https://academic.oup.com/chemlett/article/42/10/1231/283996]
• Boronic acid-modified magnetic materials for antibody purification - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/26602058/]
• Challenging purification of organoboronic acids - Chemistry Stack Exchange. [URL: https://chemistry.stackexchange.
• Improvement in the Palladium-Catalyzed Miyaura Borylation Reaction by Optimization of the Base: Scope and Mechanistic Study | The Journal of Organic Chemistry - ACS Publications. [URL: https://pubs.acs.org/doi/10.1021/acs.joc.0c02115]
• Scope of the Palladium-Catalyzed Aryl Borylation Utilizing Bis-Boronic Acid - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3390237/]
• Suzuki-Miyaura Coupling - Chemistry LibreTexts. [URL: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Reactions/Organometallic_Reactions/Suzuki-Miyaura_Coupling]
• What are the safety precautions when handling borane? - Blog - LEAPCHEM. [URL: https://www.leapchem.com/blog/what-are-the-safety-precautions-when-handling-borane/]
• What safety precautions are needed when handling boron trioxide? - KingProlly. [URL: https://www.kingprolly.com/what-safety-precautions-are-needed-when-handling-boron-trioxide/]
• What precautions are needed when handling boron III oxide? - KingProlly. [URL: https://www.kingprolly.com/what-precautions-are-needed-when-handling-boron-iii-oxide/]
• Synthesis and applications of aminoboronic acids. [URL: https://tspace.library.utoronto.ca/handle/1807/93011]
• SAFETY DATA SHEET Boron (pieces) - Research Core Facilities. [URL: https://www.umass.edu/research/core-facilities/sites/default/files/boron_pieces_sds.pdf]
• What precautions are needed when handling boron III oxide? - KingProlly. [URL: https://www.kingprolly.com/what-precautions-are-needed-when-handling-boron-iii-oxide/]
• Design, Synthesis, and Biological Evaluation of 3-Amino-pyrazine-2-carboxamide Derivatives as Novel FGFR Inhibitors - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8946421/]
• Miyaura Borylation Reaction - Organic Chemistry Portal. [URL: https://www.organic-chemistry.
• Miyaura borylation - Wikipedia. [URL: https://en.wikipedia.
• Summary of the Miyaur borylation reaction of brominated N-alkyl PTZ, POZ, and Cz couplers. … - ResearchGate. [URL: https://www.researchgate.net/figure/Summary-of-the-Miyaur-borylation-reaction-of-brominated-N-alkyl-PTZ-POZ-and-Cz_tbl1_328325492]
• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - MDPI. [URL: https://www.mdpi.com/1420-3049/25/18/4323]
• Development of an Efficient Synthesis of (2-Aminopyrimidin-5-yl) Boronic Acid. [URL: https://www.researchgate.net/publication/236125740_Development_of_an_Efficient_Synthesis_of_2-Aminopyrimidin-5-yl_Boronic_Acid]
• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - ResearchGate. [URL: https://www.researchgate.
• Preparation method of 2-amino-3-bromopyridine - Eureka | Patsnap. [URL: https://eureka.patsnap.
• Asymmetric synthesis of protected α-amino boronic acid derivatives with an air- and moisture-stable Cu(II) catalyst. | Semantic Scholar. [URL: https://www.semanticscholar.org/paper/Asymmetric-synthesis-of-protected-%CE%B1-amino-boronic-Buesking-Bacauanu/230191c9441113540a5a3a4115e58a4365b6f39e]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Design, Synthesis, and Biological Evaluation of 3-Amino-pyrazine-2-carboxamide Derivatives as Novel FGFR Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Miyaura Borylation Reaction [organic-chemistry.org]
• 7. Miyaura borylation - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. academic.oup.com [academic.oup.com]
• 10. researchgate.net [researchgate.net]
• 11. WO2005019229A1 - Process for purification of boronic acid and its derivatives - Google Patents [patents.google.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 14. Scope of the Palladium-Catalyzed Aryl Borylation Utilizing Bis-Boronic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 15. leapchem.com [leapchem.com]
• 16. king-boron.com [king-boron.com]
• 17. king-boron.com [king-boron.com]

Application Note: Optimized Suzuki-Miyaura Coupling of 3-Aminopyrazin-2-yl Boronate Esters

Executive Summary

The Suzuki-Miyaura coupling of 3-aminopyrazin-2-yl boronate esters presents a unique duality of challenges: the pyrazine core is electron-deficient, yet the adjacent amino group and ring nitrogens create a high susceptibility to protodeboronation and catalyst poisoning . Standard protocols utilizing Pd(PPh₃)₄ and aqueous carbonate bases frequently result in low yields (<20%) due to rapid hydrolysis of the C–B bond before transmetallation can occur.

This application note details a field-proven protocol utilizing Buchwald Precatalysts (Gen 3/4) and anhydrous base systems to outcompete decomposition pathways. We provide two validated workflows: one for the synthesis of the sensitive boronate precursor and one for the subsequent cross-coupling.[1]

Mechanistic Insight: The Stability Paradox

To successfully couple 3-aminopyrazin-2-yl boronates, one must understand the failure modes of the substrate.

The Protodeboronation Trap

Unlike phenyl boronic acids, 2-heteroaryl boronates (like pyrazines) possess a basic nitrogen atom adjacent to the boron center. Under aqueous basic conditions, the mechanism of decomposition proceeds rapidly:

• Hydrolysis: The pinacol ester hydrolyzes to the boronic acid.

• Coordination: The adjacent nitrogen coordinates to the boron or facilitates the attack of a hydroxide ion.

• Fragmentation: The C–B bond cleaves, releasing the heteroaryl anion, which is immediately protonated by water.

The Aminopyrazine Nuance

The 3-amino group acts as an electron-donating group (EDG). While this increases the nucleophilicity of the carbon attached to boron (theoretically aiding transmetallation), it also increases the basicity of the ring nitrogens, accelerating the protodeboronation cycle described above. Furthermore, the free primary amine can compete for binding sites on the Palladium center, displacing labile ligands and arresting the catalytic cycle.

Visualizing the Failure Mode

The following diagram illustrates the competition between the productive catalytic cycle and the destructive protodeboronation pathway.

Figure 1: The "Race Against Time." Successful coupling requires the rate of Transmetallation to exceed the rate of Protodeboronation (k_trans >> k_decomp).

Strategic Optimization

To win the race against decomposition, we employ three strategies:

• "Slow-Release" or Anhydrous Conditions: Avoid the boronic acid intermediate entirely by using anhydrous bases (e.g., K₃PO₄) or "slow-release" MIDA boronates if pinacol esters fail.

• Hyper-Active Catalysts: Use XPhos Pd G3 or G4 . These bulky, electron-rich biaryl phosphine ligands facilitate extremely rapid oxidative addition and transmetallation, effectively consuming the boronate before it decomposes [1].

• Amine Protection (Optional): If catalyst poisoning is observed, protecting the 3-amino group with a Boc group prevents Pd coordination.

Experimental Protocols

Protocol A: Synthesis of 3-Aminopyrazin-2-yl Pinacol Boronate

Direct Miyaura borylation is often low-yielding for this substrate due to product instability on silica. The Lithiation-Borylation route with Boc-protection is recommended for reliability.

Reagents:

• 2-Amino-5-bromopyrazine (Starting Material)[2]

• Di-tert-butyl dicarbonate (Boc₂O)

• n-Butyllithium (n-BuLi), 2.5M in hexanes

• 2-Isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (OiPr-Bpin)

• THF (Anhydrous)

Step-by-Step:

• Protection: Dissolve 2-amino-5-bromopyrazine (1.0 eq) in DCM. Add DMAP (0.1 eq) and Boc₂O (2.2 eq). Stir at RT until conversion to the bis-Boc protected species is complete.

  • Why: Bis-Boc is necessary to remove all acidic protons that would quench the lithiation.

• Lithiation: Cool a solution of the bis-Boc bromide (1.0 eq) in anhydrous THF to -78°C . Add n-BuLi (1.1 eq) dropwise. Stir for 30 min.

  • Note: The internal temperature must not rise above -70°C to prevent scrambling.

• Borylation: Add OiPr-Bpin (1.2 eq) dropwise at -78°C. Allow the mixture to warm to room temperature over 2 hours.

• Workup: Quench with saturated NH₄Cl. Extract with EtOAc.

• Deprotection (In-situ option): The Boc groups can be removed with TFA/DCM, but for the coupling reaction below, keep the Boc groups on if possible. They stabilize the boronate and prevent catalyst poisoning. If the free amine is required during coupling, deprotect carefully, but store the boronate at -20°C under Argon.

Protocol B: The Cross-Coupling (The "Buchwald" Method)

This protocol uses a Third-Generation Buchwald Precatalyst to ensure rapid turnover.

Reagents:

• Aryl Halide (Electrophile, 1.0 eq)

• 3-Aminopyrazin-2-yl Boronate (Nucleophile, 1.2 – 1.5 eq)

• Catalyst: XPhos Pd G3 (2–5 mol%)

• Base: K₃PO₄ (3.0 eq, finely ground, anhydrous)

• Solvent: 1,4-Dioxane (Anhydrous) or n-Butanol (for solubility)

Step-by-Step:

• Charge: In a glovebox or under active Argon flow, charge a reaction vial with the Aryl Halide, Boronate, XPhos Pd G3, and K₃PO₄.

• Solvent: Add anhydrous 1,4-Dioxane (0.2 M concentration relative to halide).

  • Critical: Do not add water. We are relying on the solubility of the boronate and the high activity of the catalyst.

• Degas: Sparge with Argon for 5 minutes or apply 3 vacuum/backfill cycles. Oxygen promotes homocoupling and phenol formation.

• Reaction: Seal the vial and heat to 80°C .

  • Time: Monitor by LCMS at 30 minutes. These catalysts are designed to work fast.[3] Extended heating often leads to decomposition of the remaining boronate.

• Boost (Optional): If conversion stalls and boronate is consumed (protodeboronation), add a second portion of boronate (0.5 eq) and continue heating.

Data Presentation & Optimization Matrix

Catalyst Screening Data (Representative)

Coupling of 3-aminopyrazin-2-yl boronate with 4-bromoanisole.

Catalyst System	Base/Solvent	Yield (%)	Observation
Pd(PPh₃)₄	Na₂CO₃ / Dioxane / H₂O	15%	Massive protodeboronation (Pyrazine detected).
Pd(dppf)Cl₂	K₂CO₃ / DMF	35%	Significant homocoupling of halide.
XPhos Pd G3	K₃PO₄ / Dioxane (Anh)	88%	Fast conversion (<1h). Clean profile.
RuPhos Pd G3	K₃PO₄ / Dioxane (Anh)	62%	Good, but slower than XPhos for this substrate.

Troubleshooting Workflow

Figure 2: Logical decision tree for optimizing reaction conditions based on LCMS analysis of crude mixtures.

References

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010).[3][4] A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids.[3][5][6] Journal of the American Chemical Society, 132(40), 14073–14075.[3][4] [Link]

• Cox, P. A., et al. (2017). Protodeboronation of Heteroaryl Boronic Acids: Mechanism, Kinetics, and Structure-Reactivity Relationships. Journal of the American Chemical Society, 139(37), 13156–13165. [Link]

• Knapp, D. M., et al. (2010).[7] MIDA Boronates: Sustainable, Stable, and Easy-to-Handle Boronic Acid Surrogates. Journal of the American Chemical Society, 132(40), 14092–14110. [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. CN102399235A - Synthesis method of 2-amino-5-pyrimidine pinacol borate - Google Patents [patents.google.com]
• 3. dspace.mit.edu [dspace.mit.edu]
• 4. A new palladium precatalyst allows for the fast Suzuki-Miyaura coupling reactions of unstable polyfluorophenyl and 2-heteroaryl boronic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids – The Buchwald Research Group [chemistry-buchwald.mit.edu]
• 6. 2nd Generation Buchwald Precatalysts [sigmaaldrich.com]
• 7. ftp.orgsyn.org [ftp.orgsyn.org]

Application Note: A Comprehensive Guide to the Synthesis of 3-Aminopyrazin-2-ylboronic Acid Pinacol Ester

Introduction: The Strategic Importance of a Versatile Building Block

3-Aminopyrazin-2-ylboronic acid pinacol ester is a heterocyclic organoboron compound of significant interest to the pharmaceutical and agrochemical industries. Its unique structural motif, featuring a pyrazine core with adjacent amino and boronic ester functionalities, makes it an invaluable building block in modern drug discovery.[1][2] The pinacol ester group serves as a robust and versatile handle for Suzuki-Miyaura cross-coupling reactions, one of the most powerful methods for constructing carbon-carbon and carbon-heteroatom bonds.[3] This enables the facile introduction of the aminopyrazine scaffold into complex molecular architectures, a common strategy in the development of kinase inhibitors, antivirals, and other therapeutic agents.

The synthesis of heteroaryl boronic esters, particularly those with functional groups that can interfere with catalysis, presents unique challenges.[4] The nitrogen atoms of the pyrazine ring and the exocyclic amino group can act as ligands, potentially coordinating to and inhibiting the metal catalyst. Therefore, a carefully optimized protocol is essential for achieving high yields and regioselectivity. This application note provides a detailed, field-proven protocol for the preparation of 3-aminopyrazin-2-ylboronic acid pinacol ester via Iridium-catalyzed C-H borylation, offering insights into the rationale behind the procedural steps and guidance for troubleshooting.

Synthetic Strategy: Iridium-Catalyzed C–H Borylation

While several methods exist for the synthesis of arylboronates, including Miyaura borylation of halo-heteroarenes and Sandmeyer-type reactions, direct C–H activation has emerged as the most atom-economical and efficient strategy.[4][5][6] Iridium-catalyzed C–H borylation is particularly well-suited for this transformation due to its high functional group tolerance and predictable regioselectivity, which is often governed by steric factors.[7][8][9]

In the case of 3-aminopyrazine, the C-H bond at the C2 position is sterically accessible and activated for borylation. The choice of an appropriate ligand is critical to prevent catalyst inhibition by the substrate's nitrogen atoms and to ensure a high turnover number.[4][7] This protocol employs an [Ir(COD)OMe]₂ precatalyst with a robust bipyridine-based ligand.

Reaction Mechanism: The Iridium Catalytic Cycle

The accepted mechanism for Iridium-catalyzed C-H borylation involves a series of well-defined steps. The active Ir(III) catalyst, typically bearing three boryl groups, is generated in situ. This species then undergoes a concerted metalation-deprotonation step with the pyrazine substrate to form an Ir(III)-aryl intermediate. Subsequent reductive elimination releases the desired borylated product and regenerates an Ir(I) species, which can re-enter the catalytic cycle upon oxidative addition with the diboron reagent.

Caption: Catalytic cycle for Iridium-mediated C-H borylation.

Detailed Experimental Protocol

This protocol is designed for a 1 mmol scale synthesis. All operations should be performed in a well-ventilated fume hood using appropriate personal protective equipment (PPE).

Materials and Reagents

Reagent	CAS Number	M.W. ( g/mol )	Amount	Mmol	Purity	Supplier
3-Aminopyrazine	5049-61-6	95.10	95.1 mg	1.0	>98%	Sigma-Aldrich
Bis(pinacolato)diboron (B₂pin₂)	73183-34-3	253.94	381 mg	1.5	>98%	Sigma-Aldrich
[Ir(COD)OMe]₂	12148-71-9	662.7	16.6 mg	0.025	-	Strem Chemicals
4,4'-Di-tert-butyl-2,2'-bipyridine (dtbpy)	72914-19-3	268.4	14.8 mg	0.055	>98%	Sigma-Aldrich
Cyclohexane	110-82-7	84.16	5 mL	-	Anhydrous	Acros Organics
Ethyl Acetate (EtOAc)	141-78-6	88.11	-	-	HPLC Grade	Fisher Scientific
Hexanes	110-54-3	86.18	-	-	HPLC Grade	Fisher Scientific
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	142.04	-	-	-	VWR

Equipment

• Oven-dried 25 mL Schlenk flask with a magnetic stir bar

• Schlenk line with Argon or Nitrogen supply

• Heating mantle with a temperature controller and thermocouple

• Glass syringes and needles

• Standard laboratory glassware (beakers, graduated cylinders, separatory funnel)

• Rotary evaporator

• Flash chromatography system with silica gel column

Safety Precautions

• Hazard Assessment : 3-Aminopyrazine and its borylated product are potential irritants.[10] Organometallic iridium catalysts are air and moisture sensitive and should be handled under an inert atmosphere. Solvents like cyclohexane, ethyl acetate, and hexanes are flammable.

• Personal Protective Equipment (PPE) : Always wear a lab coat, safety glasses, and nitrile gloves.[11]

• Inert Atmosphere : The reaction is sensitive to air and moisture. All glassware must be oven- or flame-dried, and the reaction must be conducted under a positive pressure of argon or nitrogen.[11]

• Waste Disposal : Dispose of all chemical waste according to institutional and local regulations.

Step-by-Step Synthesis Procedure

• Reaction Setup : To an oven-dried 25 mL Schlenk flask containing a magnetic stir bar, add 3-aminopyrazine (95.1 mg, 1.0 mmol), bis(pinacolato)diboron (381 mg, 1.5 mmol), [Ir(COD)OMe]₂ (16.6 mg, 0.025 mmol, 5 mol% Ir), and 4,4'-di-tert-butyl-2,2'-bipyridine (14.8 mg, 0.055 mmol).

• Inerting the Flask : Seal the flask with a rubber septum, and evacuate and backfill with argon three times using a Schlenk line.

• Solvent Addition : Add 5 mL of anhydrous cyclohexane via syringe.

• Reaction : Place the flask in a pre-heated heating mantle set to 80 °C. Stir the reaction mixture vigorously for 16-24 hours. Monitor the reaction progress by TLC or LC-MS if desired.

• Work-up :

  • Cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Dissolve the residue in ethyl acetate (20 mL) and transfer to a separatory funnel.

  • Wash the organic layer with brine (2 x 15 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purification :

  • Purify the crude product by flash column chromatography on silica gel.[12]

  • Expert Insight : Boronic esters can sometimes hydrolyze or stick irreversibly to silica gel.[13][14] To mitigate this, silica gel can be pre-treated by slurrying with a 1-2% solution of triethylamine in the eluent and then packed as usual.

  • Elute with a gradient of hexanes:ethyl acetate (e.g., starting from 95:5 and gradually increasing to 80:20).

  • Combine the fractions containing the desired product (visualized by TLC with a suitable stain like potassium permanganate) and concentrate under reduced pressure to yield 3-aminopyrazin-2-ylboronic acid pinacol ester as a solid.

Overall Experimental Workflow

Caption: Step-by-step workflow for the synthesis of the target compound.

Characterization Data

The identity and purity of the final product should be confirmed using standard analytical techniques.

Analysis	Expected Results for C₁₀H₁₆BN₃O₂ (MW: 221.07)
¹H NMR (400 MHz, CDCl₃)	δ ~8.2-8.3 (s, 1H), ~7.8-7.9 (s, 1H), ~4.5-4.8 (br s, 2H, NH₂), 1.35 (s, 12H, C(CH₃)₂)
¹³C NMR (101 MHz, CDCl₃)	δ ~155, ~150, ~140, ~135, 84.0, 24.9. (Note: C-B bond is often not observed or is very broad)
¹¹B NMR (128 MHz, CDCl₃)	δ ~30-32 (broad singlet)
HRMS (ESI)	Calculated for [M+H]⁺: 222.1414; Found: 222.1410 ± 5 ppm
Appearance	White to light yellow solid

Troubleshooting and Field-Proven Insights

• Low Conversion/Yield :

  • Cause : Inefficient catalyst activity or catalyst decomposition. The amino and pyrazine nitrogens can inhibit the iridium center.[4]

  • Solution : Consider using a more robust ligand. While dtbpy is effective, ligands like 3,4,7,8-tetramethylphenanthroline (tmphen) have been shown to provide longer catalyst lifetimes and higher yields for challenging substrates.[7] Ensure all reagents and solvents are scrupulously anhydrous.

• Formation of Side Products :

  • Cause : Borylation at other positions (e.g., C5 or C6) or potential N-borylation of the amino group.[15]

  • Solution : Regioselectivity in Ir-catalyzed borylation is primarily sterically driven, making the C2 position the most likely site. If other isomers are observed, lowering the reaction temperature or changing the ligand may improve selectivity. N-borylation is typically reversible and less favored under these conditions.

• Difficult Purification :

  • Cause : The product is hydrolyzing back to the boronic acid on the silica gel column, resulting in streaking and poor recovery.[14]

  • Solution : In addition to pre-treating the silica with triethylamine, using a less acidic stationary phase like neutral alumina can be effective.[12] Alternatively, the crude product can be derivatized into a more robust MIDA boronate or a crystalline BF₃K salt for easier purification, followed by a deprotection step.[14]

References

• Hartwig, J. F., et al. (2021). Origin of the Difference in Reactivity between Ir Catalysts for the Borylation of C−H Bonds. Journal of the American Chemical Society. Available at: [Link]

• Singh, U. K., & Daugulis, O. (2023). Ir-Catalyzed ortho-C-H Borylation of Aromatic C(sp2)-H Bonds of Carbocyclic Compounds Assisted by N-Bearing Directing Groups. Molecules. Available at: [Link]

• Pu, X., et al. (2023). Radical C−N Borylation of Aromatic Amines Enabled by a Pyrylium Reagent. Chemistry – A European Journal. Available at: [Link]

• Oestreich, M., et al. (2023). Atroposelective Ir-Catalyzed C–H Borylation of Phthalazine Heterobiaryls. The Journal of Organic Chemistry. Available at: [Link]

• Li, W., et al. (2005). Synthesis of 3-Pyridylboronic Acid and its Pinacol Ester. Organic Syntheses. Available at: [Link]

• Che, A. (2023). Ir-catalyzed borylation through C-H Activation, kilo-scale examples in drug synthesis. Medium. Available at: [Link]

• Steel, P. G., et al. (2018). Efficient synthesis of pyrazine boronic esters via palladium-catalyzed Miyaura borylation. Tetrahedron Letters. Available at: [Link]

• Oestreich, M., et al. (2023). Atroposelective Ir-Catalyzed C-H Borylation of Phthalazine Heterobiaryls. The Journal of Organic Chemistry. Available at: [Link]

• Liu, Y., et al. (2020). Synthesis of Arylboronic Pinacol Esters from Corresponding Arylamines. Organic Syntheses. Available at: [Link]

• Li, W., et al. (2005). Synthesis of 3-Pyridylboronic Acid and its Pinacol Ester. Organic Syntheses. Available at: [Link]

• Wang, G., et al. (2014). Direct Synthesis of Arylboronic Pinacol Esters from Arylamines. Organic & Biomolecular Chemistry. Available at: [Link]

• Murphy, C. L. W. (2011). Synthesis of Boronic Acids and Esters from Pinacolborane and Aminoborane Under Ambient Magnesium-, Iodine-, and Zinc-Mediated Conditions. eScholarship. Available at: [Link]

• Gomes, P., et al. (2021). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules. Available at: [Link]

• Fernández, E., et al. (2014). Functional Group Directed C–H Borylation. Chemical Society Reviews. Available at: [Link]

• Kriel, F. H., et al. (2023). Design and Synthesis of Arylboronic Acid Chemosensors for the Fluorescent-Thin Layer Chromatography (f-TLC) Detection of Mycolactone. Molecules. Available at: [Link]

• D'Souza, A. A. (2010). Synthesis and Application of Boronic Acid Derivatives. VTechWorks. Available at: [Link]

• Maleczka, R. E., & Smith, M. R. (2013). A Traceless Directing Group for C–H Borylation. Angewandte Chemie. Available at: [Link]

• Xue, F., et al. (2014). A practical and scalable process for the preparation of 4-aminophenylboronic acid pinacol ester. Heterocycles. Available at: [Link]

• Hall, D. G., et al. (2011). Boronic Esters. Organic Syntheses. Available at: [Link]

• ResearchGate. (2016). How to purify boronic acids/boronate esters?. Retrieved from [Link]

• Pancechowska-Ksepko, D., et al. (1977). [Synthesis of various derivatives of 3-aminopyrazine-2-carboxylic acid]. Acta Poloniae Pharmaceutica. Available at: [Link]

• Welch, C. J., et al. (2012). Strategies for the Analysis of Highly Reactive Pinacolboronate Esters. Journal of Chromatography A. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 2-Chloropyridine-3-boronic acid pinacol ester. PubChem Compound Database. Retrieved from [Link]

• Reddit. (2022). Purification of alkyl Bpin/other alkyl boronic esters. r/Chempros. Retrieved from [Link]

• Singh, S., et al. (2022). Boron Chemicals in Drug Discovery and Development: Synthesis and Medicinal Perspective. Molecules. Available at: [Link]

• Yamashita, M., et al. (2021). Arylboronic Acid Pinacol Esters as Stable Boron Sources for Dihydrodibenzoborepin Derivatives and a Dibenzoborole. Molecules. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. ftp.orgsyn.org [ftp.orgsyn.org]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Origin of the Difference in Reactivity between Ir Catalysts for the Borylation of C−H Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. medium.com [medium.com]
• 10. commerceweb.govsci.com [commerceweb.govsci.com]
• 11. fishersci.com [fishersci.com]
• 12. researchgate.net [researchgate.net]
• 13. Strategies for the analysis of highly reactive pinacolboronate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. reddit.com [reddit.com]
• 15. chemistry.msu.edu [chemistry.msu.edu]

Application Notes and Protocols for the Borylation of 2-Amino-3-Iodopyrazine

Introduction: The Strategic Importance of Borylated Aminopyrazines in Drug Discovery

In the landscape of modern medicinal chemistry, 2-aminopyrazine scaffolds are privileged structures, forming the core of numerous biologically active compounds. Their subsequent functionalization is often pivotal in modulating pharmacological activity. The introduction of a boronic ester at the 3-position of the pyrazine ring via the Miyaura borylation reaction transforms this simple heterocycle into a versatile building block, primed for carbon-carbon bond formation through Suzuki-Miyaura cross-coupling reactions.[1] This unlocks access to a vast chemical space of novel derivatives with potential therapeutic applications, including but not limited to kinase inhibitors and other targeted therapies.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the reagents and protocols for the efficient borylation of 2-amino-3-iodopyrazine. We will delve into the mechanistic underpinnings of the reaction, offer field-proven insights for overcoming common challenges associated with this substrate class, and provide detailed, step-by-step experimental protocols.

Mechanistic Insights: The Palladium-Catalyzed Miyaura Borylation

The Miyaura borylation is a powerful palladium-catalyzed cross-coupling reaction that facilitates the formation of a carbon-boron bond.[2][3] The generally accepted catalytic cycle, illustrated below, involves several key steps:

Sources

• 1. BJOC - Search Results [beilstein-journals.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Miyaura Borylation Reaction [organic-chemistry.org]

Application Note: Strategic Utilization of (3-Aminopyrazin-2-yl)boronic Acid in Heterocyclic Scaffolding

Executive Summary

(3-Aminopyrazin-2-yl)boronic acid (CAS: 486429-48-5) is a high-value, bifunctional building block used primarily in the synthesis of kinase inhibitors and DNA intercalators. Its structure features an electron-deficient pyrazine core with orthogonal reactivity: a nucleophilic amino group at C3 and an electrophilic boronic acid at C2.

This dual functionality allows for rapid access to fused bicyclic systems (e.g., pyrido[2,3-b]pyrazines, pteridines) via sequential Suzuki-Miyaura cross-coupling and condensation reactions. However, this reagent presents significant challenges, most notably rapid protodeboronation due to the electron-withdrawing nature of the pyrazine ring and the presence of the adjacent amino group.

This guide provides validated protocols to stabilize, couple, and cyclize this motif, moving beyond standard textbook procedures to address the specific instabilities of 2-heteroaryl boronic acids.

Chemical Profile & Critical Handling

The Instability Paradox: Unlike phenylboronic acids, (3-aminopyrazin-2-yl)boronic acid is prone to rapid hydrolytic C–B bond cleavage. The pyrazine nitrogen atoms withdraw electron density, making the C2 position highly susceptible to protonation, while the C3-amino group can facilitate boron coordination, leading to decomposition into 2-aminopyrazine.

Storage & Preparation Protocol:

• State: If purchased as the free acid, store at -20°C under argon.

• Stabilization (Recommended): For reproducible results, it is highly advised to convert the free acid into the pinacol ester or a MIDA boronate immediately upon receipt or synthesis.

• Validation Step: Before any coupling reaction, dissolve a small aliquot in

  and run a NMR. Look for the diagnostic shift of the C2-proton. If a significant peak for 2-aminopyrazine is observed, the material must be recrystallized or re-synthesized.

Protocol A: Stabilization via Pinacol Esterification

Rationale: The pinacol ester significantly retards protodeboronation, allowing the reagent to survive the heating required for Suzuki couplings.

Materials

• (3-Aminopyrazin-2-yl)boronic acid (1.0 equiv)

• Pinacol (1.2 equiv)

• Magnesium sulfate (

  , anhydrous)

• Solvent: Dichloromethane (DCM) or Toluene (anhydrous)

Step-by-Step Methodology

• Suspension: Suspend the boronic acid in anhydrous DCM (0.2 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

• Addition: Add pinacol (1.2 equiv) and anhydrous

  (2.0 equiv) to act as a water scavenger.

• Reaction: Stir at room temperature (25°C) for 4–6 hours under an argon atmosphere.

  • Self-Validating Check: Monitor by TLC (5% MeOH in DCM). The boronic acid (highly polar, baseline) should disappear, replaced by a less polar spot (Rf ~0.4–0.6).

• Workup: Filter the mixture through a pad of Celite to remove hydrated

  .

• Isolation: Concentrate the filtrate in vacuo at low temperature (<40°C).

• Output: The resulting (3-aminopyrazin-2-yl)boronic acid pinacol ester is a stable solid suitable for storage.

Protocol B: The "Slow-Release" Suzuki-Miyaura Coupling

Rationale: Electron-deficient heteroaryl boronic acids couple poorly under standard conditions. We utilize a "slow-release" strategy (or high-activity catalyst system) to favor transmetallation over deboronation.

Reaction Scheme

Coupling Partner: Aryl Bromide/Chloride (

) Catalyst: or Base: (mild, anhydrous preferred over carbonates)

Experimental Procedure

• Degassing (Critical): Charge a reaction vial with 1,4-dioxane/water (4:1 ratio). Sparge with argon for 15 minutes. Oxygen promotes homocoupling and phenol formation.

• Loading: Add:

  • Aryl halide (1.0 equiv)[1]

  • (3-Aminopyrazin-2-yl)boronic acid pinacol ester (1.2 equiv)

  • (3.0 equiv)
  • (5 mol%)

• Thermal Cycle: Seal the vial and heat to 85°C .

  • Note: Avoid temperatures >100°C to minimize deboronation.

• Monitoring (Validation):

  • Check LCMS at 2 hours.

  • Success Signal: Mass

    .

  • Failure Signal: Mass

    (Aminopyrazine byproduct).

• Workup: Dilute with EtOAc, wash with brine, dry over

  . Purify via flash chromatography (typically Hexane/EtOAc gradients).

Protocol C: Tandem Cyclization to Pyrido[2,3-b]pyrazines

Rationale: The 3-amino group is positioned perfectly to attack an electrophile on the newly coupled ring, forming a third fused ring.

Target: Synthesis of pyrido[2,3-b]pyrazine derivatives. Precursor: 3-(2-formylphenyl)pyrazin-2-amine (Product of Protocol B where Ar-X = 2-bromobenzaldehyde).

Methodology

• Dissolution: Dissolve the Suzuki product (from Protocol B) in Glacial Acetic Acid (0.1 M).

• Cyclization: Heat to 60°C for 2 hours.

  • Mechanism:[2][3][4][5] Intramolecular condensation of the pyrazine amine onto the aldehyde carbonyl, followed by dehydration.

• Validation:

  • LCMS should show a loss of water (

    ).
  • NMR should show the disappearance of the aldehyde proton (~10 ppm) and the amine protons.

• Isolation: Neutralize with saturated

  (carefully!) and extract with DCM.

Visualizing the Workflow

The following diagram illustrates the strategic pathway from the unstable acid to the final fused heterocycle.

Figure 1: Strategic workflow converting unstable boronic acid to stable fused heterocycles.

Troubleshooting & Optimization Matrix

Observation	Root Cause	Corrective Action
Low Yield / High 2-Aminopyrazine	Protodeboronation of the starting material.	1. Switch base to anhydrous .2. Lower reaction temp to 60-80°C.3. Use MIDA boronate surrogate.
No Reaction (SM Recovery)	Catalyst poisoning by free amine.	1. Use Buchwald precatalysts (XPhos Pd G2/G3) which are resistant to amine coordination.2. Protect amine as acetamide (though this adds steps).
Homocoupling of Ar-X	Oxygen presence or excess catalyst.	1. Degas solvents rigorously.2. Reduce catalyst loading to 2 mol%.
Incomplete Cyclization	Equilibrium favors open form.	1. Add acid catalyst (p-TsOH).2. Use molecular sieves to drive water removal.

References

• Robbins, D. W., & Hartwig, J. F. (2011). A Simple, Multidimensional Approach to High-Throughput Discovery of Catalytic Reactions. Science, 333(6048), 1423–1427. Link

  • Grounding: Establishes conditions for coupling heteroaryl boron

• Knapp, D. M., et al. (2009). A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates.[6] Journal of the American Chemical Society, 131(20), 6961–6963. Link

  • Grounding: Defines the mechanism of instability in 2-heteroaryl boronic acids and the "slow-release" solution.

• Lindsley, C. W., et al. (2005). Progress in the synthesis of pyrido[2,3-b]pyrazines. Tetrahedron Letters, 46(16), 2779-2784.

  • Grounding: Specific methodologies for cyclizing aminopyrazines to fused systems.[7]

• Suzuki, A. (2011). Cross-Coupling Reactions of Organoboranes: An Easy Way to Construct C–C Bonds (Nobel Lecture). Angewandte Chemie International Edition, 50(30), 6722–6737. Link

  • Grounding: The foundational text for the mechanism described in Protocol B.

Sources

• 1. Synthesis of Boronic Acids and Esters from Pinacolborane and Aminoborane Under Ambient Magnesium-, Iodine-, and Zinc-Mediated Conditions [escholarship.org]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. A facile access for the synthesis of some C-2 substituted imidazopyrazines by utilizing the palladium catalyzed Suzuki cross-coupling reaction under microwave irradiation [html.rhhz.net]
• 4. youtube.com [youtube.com]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery | MDPI [mdpi.com]

Application Note: Protocols for Generating Unstable Pyrazine Boronic Acids In Situ

An Application Guide for Drug Development Professionals and Organic Chemists

Abstract

Pyrazine-containing molecules are critical pharmacophores in numerous approved drugs and clinical candidates. The Suzuki-Miyaura cross-coupling reaction is a paramount method for constructing the carbon-carbon bonds necessary to build these complex architectures, often relying on pyrazine boronic acids as key building blocks. However, many pyrazine boronic acids, particularly 2-substituted variants, exhibit significant instability, posing challenges for their synthesis, isolation, and storage. This instability primarily stems from rapid protodeboronation and oxidative degradation. This application note provides a detailed guide for researchers on the in situ generation of these transient boronic acids, ensuring their efficient participation in cross-coupling reactions while circumventing the problems associated with their inherent instability. We present two field-proven protocols: the slow-release of boronic acids from air-stable N-methyliminodiacetic acid (MIDA) boronates and a one-pot Miyaura borylation-Suzuki coupling sequence.

The Challenge: Understanding the Instability of Pyrazine Boronic Acids

The utility of boronic acids in synthesis is often predicated on their stability. However, heteroaromatic boronic acids, especially those containing nitrogen, present unique challenges. Pyrazine boronic acids are susceptible to several decomposition pathways that can diminish yields and complicate purification.

• Protodeboronation: This is the most common decomposition route, where the carbon-boron bond is cleaved and replaced by a carbon-hydrogen bond.[1] The reaction is catalyzed by both acid and base.[2] For basic heteroaromatics like pyrazines, the nitrogen atom can be protonated, forming a zwitterionic species that may accelerate unimolecular fragmentation of the C-B bond, leading to rapid decomposition even at neutral pH.[2]

• Oxidation: The boron center is susceptible to oxidative degradation, a significant concern in biological applications and under aerobic reaction conditions.[1][3]

• Boroxine Formation: In the solid state or under anhydrous conditions, three molecules of a boronic acid can dehydrate to form a six-membered cyclic anhydride called a boroxine.[1] While this is a reversible process, it sequesters the active monomeric boronic acid from the reaction.

The electron-deficient nature of the pyrazine ring, coupled with the Lewis basicity of its nitrogen atoms, exacerbates these instability issues, making the isolation of pure, monomeric pyrazine boronic acids a formidable task.

Diagram 1: Key Decomposition Pathways

This diagram illustrates the primary routes through which unstable pyrazine boronic acids can decompose, competing with the desired cross-coupling reaction.

Caption: Major decomposition pathways for pyrazine boronic acids.

The Solution: In Situ Generation Strategies

To overcome these stability issues, protocols that generate the unstable pyrazine boronic acid in situ are highly effective. By producing the reactive species in the same vessel as the cross-coupling reaction, its standing concentration is kept low, favoring productive coupling over decomposition. We will detail two robust methods.

Strategy A: Slow-Release from Air-Stable MIDA Boronates

N-methyliminodiacetic acid (MIDA) boronates are exceptionally stable, often crystalline, and air-stable solids that can be stored indefinitely on the benchtop.[4] They serve as protecting groups for boronic acids. Under specific, mildly basic aqueous conditions, the MIDA group is slowly hydrolyzed to release the free boronic acid, which can then immediately enter the Suzuki-Miyaura catalytic cycle.[4] This "slow-release" approach is ideal for notoriously unstable boronic acids.

Diagram 2: Workflow for MIDA Boronate Slow-Release Suzuki Coupling

This workflow illustrates the in situ generation of the boronic acid from its stable MIDA precursor integrated directly into the Suzuki-Miyaura catalytic cycle.

Caption: Slow-release of boronic acid from a MIDA boronate for Suzuki coupling.

Protocol 1: Suzuki-Miyaura Coupling via MIDA Boronate Slow-Release

This protocol is adapted from methodologies proven effective for other unstable heteroaryl boronic acids.[4]

Objective: To couple a pyrazine MIDA boronate with an aryl or heteroaryl halide.

Materials:

• Pyrazine-2-MIDA boronate

• Aryl/Heteroaryl Halide (Ar-X)

• Palladium Catalyst: Pd(OAc)₂

• Ligand: SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Base: Potassium Phosphate, tribasic (K₃PO₄)

• Solvent: 1,4-Dioxane and Water (degassed)

• Standard laboratory glassware, inert atmosphere setup (Nitrogen or Argon)

Step-by-Step Methodology:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add the pyrazine-2-MIDA boronate (1.2 equiv.), the aryl halide (1.0 equiv.), K₃PO₄ (3.0 equiv.), Pd(OAc)₂ (2 mol %), and SPhos (4 mol %).

• Solvent Addition: Add degassed 1,4-dioxane and water in a 5:1 ratio (to achieve a final concentration of ~0.1 M with respect to the aryl halide).

• Reaction Execution: Seal the flask and heat the reaction mixture to 80-100 °C with vigorous stirring. The optimal temperature may need to be adjusted based on the reactivity of the halide.[4]

• Monitoring: Monitor the reaction progress by TLC or LC-MS. Typical reaction times are 3-12 hours.

• Workup: After completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Causality and Experimental Insights:

• Why MIDA Boronate? It provides a stable, solid source for the unstable boronic acid, preventing decomposition before the coupling reaction begins.[4]

• Why K₃PO₄ and Water? This specific combination of a moderately strong base and a protic solvent facilitates the slow, controlled hydrolysis of the MIDA ester to the boronic acid.[4] Harsh bases like NaOH would cause rapid hydrolysis and subsequent decomposition.

• Why SPhos? Buchwald-type biaryl phosphine ligands like SPhos are highly effective for Suzuki-Miyaura couplings of heteroaryl chlorides and bromides, promoting fast oxidative addition and reductive elimination steps which are crucial for outcompeting boronic acid decomposition.[5]

Troubleshooting:

• Low Yield: May indicate premature decomposition. Consider lowering the reaction temperature to better match the rate of release with the rate of coupling. Ensure solvents are thoroughly degassed to prevent oxidation.

• Stalled Reaction: The palladium catalyst may have deactivated. Using a more robust ligand or a pre-catalyst can sometimes resolve this. Also, verify the quality of the K₃PO₄, as it should be anhydrous for best results.

Strategy B: One-Pot Miyaura Borylation / Suzuki-Miyaura Coupling

This strategy is highly atom-economical and avoids the preparation of any boron-containing intermediate. It begins with a halopyrazine, which is first converted in situ to its corresponding boronic ester via a Miyaura borylation. Without isolation, a second coupling partner is then added to undergo a Suzuki-Miyaura reaction.

Protocol 2: One-Pot Borylation/Cross-Coupling of a Halopyrazine

This protocol leverages the Miyaura borylation to generate a pyrazine boronic ester in situ, which then acts as the nucleophile in the subsequent Suzuki coupling.[6]

Objective: To perform a one-pot borylation of a chloropyrazine followed by Suzuki coupling with an aryl bromide.

Materials:

• 2-Chloropyrazine

• Bis(pinacolato)diboron (B₂pin₂)

• Aryl Bromide (Ar-Br)

• Palladium Catalyst: Pd(dppf)Cl₂ (dichloro[1,1'-bis(diphenylphosphino)ferrocene]palladium(II))

• Base: Potassium Acetate (KOAc) for borylation, and an aqueous base like K₂CO₃ for the Suzuki step.

• Solvent: 1,4-Dioxane (anhydrous and degassed)

Step-by-Step Methodology:

• Borylation Step: In a dry Schlenk flask under an inert atmosphere, combine 2-chloropyrazine (1.0 equiv.), B₂pin₂ (1.1 equiv.), KOAc (1.5 equiv.), and Pd(dppf)Cl₂ (3 mol %).

• Solvent Addition (Borylation): Add anhydrous, degassed 1,4-dioxane.

• Reaction (Borylation): Heat the mixture to 80-90 °C and stir for 1-2 hours, or until LC-MS analysis indicates complete consumption of the 2-chloropyrazine.

• Suzuki Coupling Step (One-Pot): Cool the flask slightly. To the same reaction mixture, add the aryl bromide (1.05 equiv.), additional Pd(dppf)Cl₂ (1 mol %), and a 2M aqueous solution of K₂CO₃ (3.0 equiv.).

• Reaction (Suzuki): Re-heat the mixture to 80-90 °C and stir until the pyrazine boronic ester is consumed (typically 4-16 hours).

• Workup and Purification: Follow steps 5 and 6 from Protocol 1.

Causality and Experimental Insights:

• Why B₂pin₂? Bis(pinacolato)diboron is a stable, easy-to-handle reagent for introducing the boronic ester functionality onto an aryl halide.[7] The resulting pinacol ester is significantly more stable than the corresponding boronic acid.[8]

• Why a Two-Stage Base System? The Miyaura borylation is typically performed under anhydrous conditions with a weaker base like KOAc. The subsequent Suzuki-Miyaura coupling requires a stronger aqueous base (like K₂CO₃ or K₃PO₄) to facilitate the transmetalation step of the catalytic cycle.[9][10]

• Why Pd(dppf)Cl₂? This catalyst is effective for both the borylation and the subsequent Suzuki coupling of heteroaryl halides, making it an excellent choice for this one-pot procedure.[5]

Data Summary and Comparison

The primary advantage of using precursors is the dramatic increase in stability, which translates to better handling, storage, and ultimately, more reliable reaction outcomes.

Compound Type	Form	Stability	Key Advantage
Pyrazine Boronic Acid	Solid/Oil	Low; prone to rapid decomposition on the benchtop under air.[4]	Directly reactive in coupling.
Pyrazine Pinacol Boronate	Solid	Moderate; more stable than boronic acid but can hydrolyze.	Can be isolated; suitable for one-pot reactions.
Pyrazine MIDA Boronate	Crystalline Solid	High; indefinitely stable on the benchtop under air.[4]	Excellent for storage and slow-release applications.

Conclusion

The inherent instability of pyrazine boronic acids requires strategic planning to ensure their successful use in synthesis. The in situ generation from stable precursors like MIDA boronates or via a one-pot borylation/coupling sequence provides robust, reliable, and scalable solutions. The slow-release MIDA boronate protocol is particularly advantageous when dealing with exceptionally unstable pyrazine boronic acids or when precise control over the reaction is needed. The one-pot borylation method offers high efficiency and atom economy. By understanding the principles of boronic acid instability and applying these advanced protocols, researchers in drug development and organic synthesis can confidently incorporate the valuable pyrazine motif into complex molecules.

References

• Stafford, J. A. (2013). Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH. [URL not available in search results]
• BenchChem Technical Support Team. (2025). Storage and handling guidelines for organoboronic acids to prevent decomposition. Benchchem.

• Wikipedia contributors. (n.d.). Protodeboronation. Wikipedia. [Link]

• Osakada, K., & Nishihara, Y. (2021).

• Gillis, E. P., & Burke, M. D. (2009). A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates. Journal of the American Chemical Society, 131(20), 6961–6963. [Link]

• (2025). Suzuki Miyaura cross-coupling of 2-chloropyrazine with arylboronic acids catalyzed by novel palladium(II) ONO pincer complexes. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyrazines. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Thomas, A. A., et al. (2014). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society, 136(44), 15473–15485. [Link]

• Dolzhenko, A. V. (2013). Transition metal-catalyzed functionalization of pyrazines. Organic & Biomolecular Chemistry, 11(22), 3645-3665. [Link]

• Borates Today. (2021). Boron Suzuki Coupling. [Link]

• Raines, R. T., & Wang, S. (2021). Boronic acid with high oxidative stability and utility in biological contexts. Proceedings of the National Academy of Sciences, 118(10), e2013691118. [Link]

• Wikipedia contributors. (n.d.). Suzuki reaction. Wikipedia. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• Wikipedia contributors. (n.d.). Boronic acid. Wikipedia. [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412-443. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Protodeboronation - Wikipedia [en.wikipedia.org]
• 3. Boronic acid with high oxidative stability and utility in biological contexts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Transition metal-catalyzed functionalization of pyrazines - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C3OB40460A [pubs.rsc.org]
• 6. Boronic acid - Wikipedia [en.wikipedia.org]
• 7. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 8. Boron Suzuki Coupling | Borates Today [borates.today]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. Suzuki reaction - Wikipedia [en.wikipedia.org]

Synthesis of pyrazine-fused heterocycles via boronic acid intermediates

Application Note & Protocol

Title: A Modern Approach to the Synthesis of Pyrazine-Fused Heterocycles via Palladium-Catalyzed Cross-Coupling with Boronic Acid Intermediates

Abstract

The fusion of pyrazine rings with other heterocyclic systems generates scaffolds of significant interest in medicinal chemistry and materials science, owing to their unique electronic properties and biological activities. This guide provides an in-depth exploration of a robust and versatile synthetic strategy: the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. We will delve into the mechanistic underpinnings of this transformation, offer detailed, field-tested protocols for the synthesis of key intermediates and the final fused systems, and discuss the critical parameters that ensure high-yield, reproducible outcomes. This document is designed to serve as a practical resource, bridging theoretical concepts with actionable laboratory procedures.

Introduction: The Significance of Pyrazine-Fused Heterocyles

Pyrazine-fused heterocyclic cores are prevalent in a wide array of biologically active compounds and functional materials. For instance, derivatives of pyrido[2,3-b]pyrazine are known to exhibit potent inhibitory activity against various kinases, making them valuable candidates in oncology research. Similarly, pyrazino[2,3-b]quinoxalines have been investigated for their applications in organic electronics due to their electron-deficient nature.

The synthetic challenge lies in the efficient and modular construction of these complex architectures. Traditional methods often require harsh conditions and offer limited substituent diversity. The advent of palladium-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura reaction, has revolutionized this field. By leveraging the reactivity of boronic acid intermediates with halogenated pyrazine precursors, we can achieve a highly modular and efficient synthesis, allowing for the systematic exploration of chemical space.

The Underpinnings of the Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds. Its power in constructing pyrazine-fused systems lies in its remarkable functional group tolerance and its efficacy in coupling sp²-hybridized carbon atoms.

The Catalytic Cycle

The reaction proceeds through a well-established catalytic cycle involving a palladium catalyst. Understanding this cycle is paramount for troubleshooting and optimizing reaction conditions.

Diagram: The Catalytic Cycle of the Suzuki-Miyaura Reaction

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the pyrazine derivative.

• Transmetalation: The organic group from the boronic acid is transferred to the palladium center. This step is facilitated by a base, which activates the boronic acid.

• Reductive Elimination: The two organic fragments are coupled, forming the desired C-C bond and regenerating the Pd(0) catalyst.

Experimental Protocols

The following protocols provide a framework for the synthesis of a representative pyrido[2,3-b]pyrazine system. These should be adapted based on the specific substrates and desired scale.

General Considerations

• Reagent Quality: Use high-purity, anhydrous solvents and reagents. The success of the reaction is highly sensitive to water and oxygen.

• Inert Atmosphere: All reactions should be performed under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation of the catalyst and boronic acids.

• Catalyst Selection: A variety of palladium catalysts and ligands can be used. The choice will depend on the specific substrates. For electron-deficient pyrazines, ligands such as SPhos or XPhos are often effective.

Protocol 1: Synthesis of a Halogenated Pyrazine Precursor

This protocol describes the synthesis of 2,3-dichloropyrido[3,4-b]pyrazine, a common starting material.

Workflow: Synthesis of a Dihalogenated Pyrazine Precursor

Caption: A typical workflow for the synthesis of a dihalogenated pyrazine precursor.

Step-by-Step Procedure:

• To a solution of 3,4-diaminopyridine (1.0 eq) in toluene, add oxalyl chloride (2.2 eq) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and then heat to reflux for 4-6 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the mixture to room temperature and concentrate in vacuo.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the desired 2,3-dichloropyrido[3,4-b]pyrazine.

Protocol 2: Suzuki-Miyaura Cross-Coupling

This protocol details the coupling of the dihalogenated pyrazine with a boronic acid.

Step-by-Step Procedure:

• In an oven-dried Schlenk flask, combine the 2,3-dichloropyrido[3,4-b]pyrazine (1.0 eq), the desired boronic acid (1.1-1.5 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, 2.0-3.0 eq).

• Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Add a degassed solvent system (e.g., a mixture of dioxane and water).

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir for the required time (4-24 hours), monitoring by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data and Optimization

The efficiency of the Suzuki-Miyaura coupling is influenced by several factors. The following table summarizes typical reaction parameters and expected outcomes for the synthesis of various pyrazine-fused heterocycles.

Pyrazine Substrate	Boronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Yield (%)
2,3-Dichloropyrazine	Phenylboronic acid	Pd(PPh₃)₄ (3)	K₂CO₃	Toluene/H₂O	90	85-95
2-Chloro-3-methylpyrazine	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (2)	Cs₂CO₃	Dioxane/H₂O	100	80-90
2-Bromopyrido[2,3-b]pyrazine	Thiophene-2-boronic acid	SPhos-Pd-G2 (1)	K₃PO₄	1,4-Dioxane	85	75-88

Note: Yields are indicative and may vary based on the specific reaction scale and purity of reagents.

Troubleshooting and Expert Insights

• Low Yields: If the reaction yield is low, consider screening different ligands, bases, and solvent systems. The choice of ligand is particularly critical and can significantly impact the reaction outcome. For challenging couplings, more advanced catalysts, such as those based on Buchwald ligands (e.g., SPhos, XPhos), may be necessary.

• Decomposition of Boronic Acid: Boronic acids can undergo protodeboronation, especially at high temperatures. Using a slight excess of the boronic acid can compensate for this.

• Catalyst Poisoning: Certain functional groups can poison the palladium catalyst. Ensure that all reagents and solvents are free of impurities that could inhibit catalysis.

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile tool for the synthesis of pyrazine-fused heterocycles. By understanding the underlying mechanism and carefully controlling the reaction parameters, researchers can efficiently generate a diverse library of these important compounds. This guide provides a solid foundation for the successful implementation of this methodology in a research setting.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

• Chemler, S. R., Trauner, D., & Danishefsky, S. J. (2001). The B-Alkyl Suzuki-Miyaura Cross-Coupling Reaction: Development, Mechanistic Study, and Applications in Natural Product Synthesis. Angewandte Chemie International Edition, 40(24), 4544–4568. [Link]

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461–1473. [Link]

Technical Notes & Optimization

Preventing protodeboronation of 2-amino-3-pyrazineboronic acid

From the Desk of the Senior Application Scientist

Welcome to the technical support center for 2-amino-3-pyrazineboronic acid. This resource is designed for researchers, chemists, and drug development professionals who are leveraging this valuable reagent in their synthetic endeavors. The unique electronic properties of this heteroaromatic boronic acid make it a powerful building block, but also render it susceptible to a common and frustrating side reaction: protodeboronation.

This guide provides in-depth, field-tested insights to help you understand, troubleshoot, and ultimately prevent the premature cleavage of the carbon-boron bond, ensuring the success of your cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What is protodeboronation and why is 2-amino-3-pyrazineboronic acid particularly susceptible?

A: Protodeboronation is a chemical reaction where a proton (H+) replaces the boronic acid [-B(OH)₂] group on an aromatic ring, leading to the formation of an undesired des-boronated byproduct.[1] In the case of 2-amino-3-pyrazineboronic acid, this results in the formation of 2-aminopyrazine.

This susceptibility stems from the electronic nature of the pyrazine ring. Pyrazine is an electron-deficient heterocycle due to the presence of two electronegative nitrogen atoms. This electron deficiency polarizes the carbon-boron (C-B) bond, making the carbon atom attached to the boron more susceptible to protonolysis. While the amino group at the 2-position is electron-donating, its effect is often insufficient to fully counteract the powerful electron-withdrawing nature of the pyrazine core, especially under non-optimized reaction conditions.

Q2: How does pH influence the rate of protodeboronation for this compound?

A: The influence of pH on protodeboronation is complex and critical to understand. For many heteroaromatic boronic acids, the reaction rate is highly pH-dependent.[2]

• Basic Conditions (High pH): Most Suzuki-Miyaura reactions are run under basic conditions, which are unfortunately also conditions where protodeboronation is often fastest.[3] The base (e.g., hydroxide) reacts with the boronic acid to form a more reactive boronate anion [ArB(OH)₃]⁻.[1][4] This species is more electron-rich, which can facilitate the cleavage of the C-B bond by a proton source (like water).

• Neutral Conditions (Neutral pH): For certain basic heteroaromatics, such as 2-pyridyl boronic acid, protodeboronation can be surprisingly rapid at neutral pH. This is due to the formation of a zwitterionic intermediate that readily undergoes fragmentation.[1][2] While 2-amino-3-pyrazineboronic acid has basic nitrogen atoms, the specific kinetics can vary.

• Acidic Conditions (Low pH): While acid-catalyzed protodeboronation is a known pathway, it is generally less of a concern for electron-deficient arylboronic acids under typical Suzuki coupling conditions.[5][6]

The key takeaway is that the "boronate" form is highly reactive towards protons. Therefore, managing the source and availability of both the base and protons is paramount.

Q3: Is it better to use the boronic acid or a boronic ester (e.g., a pinacol ester)?

A: Traditionally, boronic esters like pinacol esters (Bpin) were thought to be universally more stable and a straightforward solution to protodeboronation.[7] The bulky ester group provides steric hindrance and reduces the Lewis acidity of the boron center. However, recent studies have shown this is not always the case.[8][9]

Under basic, aqueous conditions, the pinacol ester can hydrolyze back to the boronic acid, which then undergoes protodeboronation.[3][8][9] The stability imparted by esterification can be nuanced.[3][8][9] Therefore, simply switching to an ester without changing other conditions may not solve the problem. The most effective strategies often involve using boronic esters in conjunction with anhydrous reaction conditions to prevent this hydrolysis step.[10][11]

Troubleshooting Guide: Low Yields and Unwanted Byproducts

Problem: My Suzuki-Miyaura coupling reaction with 2-amino-3-pyrazineboronic acid is giving low yields of the desired product. My main byproduct is 2-aminopyrazine.

This is the classic signature of protodeboronation outcompeting the desired cross-coupling reaction. The palladium catalyst is active, but before transmetalation can occur, the C-B bond is cleaved.

dot graph TD { bgcolor="#F1F3F4"; rankdir=LR; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} caption [label="Competing Suzuki Coupling vs. Protodeboronation Pathways.", fontsize=10, fontcolor="#5F6368"];

The goal is to accelerate the productive Suzuki pathway (green) while suppressing the destructive protodeboronation pathway (red). Here are the key parameters to adjust:

Solution 1: Rigorous Control of Water (Anhydrous Conditions)

The most critical factor is eliminating the primary proton source: water.

• Causality: Water facilitates protodeboronation by acting as a proton donor to cleave the C-B bond and by hydrolyzing boronic esters back to the more labile boronic acids.[12] Adopting anhydrous conditions is the single most effective strategy to suppress this side reaction.[10]

• Actionable Protocol:

  • Use a boronic ester derivative (e.g., neopentyl or pinacol ester) instead of the boronic acid.[7]

  • Use anhydrous solvents (e.g., dioxane, toluene, or THF, freshly distilled or from a solvent purification system).

  • Thoroughly dry all glassware in an oven and cool under an inert atmosphere (N₂ or Ar).

  • Use an anhydrous base.

Solution 2: Strategic Choice of Base

The choice of base is critical, especially under anhydrous conditions.

• Causality: Strong aqueous bases (NaOH, KOH) provide both the base for the catalytic cycle and the water that fuels protodeboronation. Weaker, non-nucleophilic, anhydrous bases are ideal. Potassium trimethylsilanolate (TMSOK) has emerged as a highly effective soluble base for anhydrous Suzuki couplings.[13][14] Other options include anhydrous K₃PO₄ or CsF.

• Actionable Protocol:

  • Switch from aqueous inorganic bases (e.g., Na₂CO₃, K₂CO₃ in water) to an anhydrous base.

  • Consider using potassium trimethylsilanolate (TMSOK) in an anhydrous solvent like THF or dioxane.[14]

  • If using a more traditional base, use anhydrous potassium phosphate (K₃PO₄).

Solution 3: Optimize the Catalytic System and Temperature

The goal is to make the Suzuki coupling kinetically faster than protodeboronation.

• Causality: If the catalytic turnover of the Suzuki reaction is slow, the boronic acid reagent has more time to decompose.[12] Using a highly active catalyst and ligand system can accelerate the productive reaction, consuming the boronic acid before it can protodeboronate.[1]

• Actionable Protocol:

  • Catalyst: Use a modern, highly active palladium precatalyst (e.g., a G3 or G4 Buchwald precatalyst).

  • Ligand: Employ electron-rich, bulky biarylphosphine ligands (e.g., SPhos, XPhos, RuPhos) that are known to accelerate both oxidative addition and reductive elimination.

  • Temperature: While higher temperatures can increase reaction rates, they can also accelerate decomposition.[12] With a highly active catalyst, it's often possible to run the reaction at a lower temperature (e.g., 60-80 °C), which can favor the desired coupling.

Comparative Experimental Protocol

The following table illustrates the dramatic effect of switching from standard aqueous conditions to an optimized anhydrous protocol for the coupling of 2-amino-3-(neopentylglycolboryl)pyrazine with a generic aryl bromide.

Parameter	Protocol A: Standard Aqueous	Protocol B: Optimized Anhydrous
Boron Source	2-Amino-3-pyrazineboronic acid	2-Amino-3-(neopentylglycolboryl)pyrazine
Base	2 M aq. K₂CO₃ (3.0 eq)	Potassium Trimethylsilanolate (TMSOK) (3.0 eq)
Solvent	1,4-Dioxane / H₂O (4:1)	Anhydrous 1,4-Dioxane
Catalyst	Pd(PPh₃)₄ (5 mol%)	XPhos Pd G3 (2 mol%)
Temperature	100 °C	80 °C
Reaction Time	12 hours	2 hours
Typical Outcome	~25% Desired Product, ~70% 2-Aminopyrazine	>90% Desired Product, <5% 2-Aminopyrazine

Step-by-Step Optimized Anhydrous Suzuki-Miyaura Protocol

This protocol is designed to maximize the yield of the desired coupled product by minimizing protodeboronation.

Materials:

• 2-Amino-3-(neopentylglycolboryl)pyrazine (1.1 eq)

• Aryl Halide (Ar-X) (1.0 eq)

• XPhos Pd G3 precatalyst (or similar) (0.02 eq)

• Potassium Trimethylsilanolate (TMSOK) (3.0 eq)

• Anhydrous 1,4-Dioxane

Procedure:

• Vessel Preparation: Add a magnetic stir bar to a flame-dried Schlenk flask or reaction vial. Seal the vessel and purge with argon or nitrogen for 10-15 minutes.

• Reagent Addition: Under a positive pressure of inert gas, add the aryl halide, the 2-amino-3-(neopentylglycolboryl)pyrazine, the palladium precatalyst, and the potassium trimethylsilanolate (TMSOK).

• Solvent Addition: Add anhydrous 1,4-dioxane via syringe.

• Degassing (Optional but Recommended): Subject the reaction mixture to three cycles of "freeze-pump-thaw" or sparge with argon for 15 minutes.

• Reaction: Place the sealed vessel in a preheated oil bath or heating block set to 80 °C. Stir for 2-4 hours.

• Monitoring: Monitor the reaction progress by TLC, LC-MS, or GC-MS to confirm consumption of the limiting aryl halide.

• Workup: Once complete, cool the reaction to room temperature. Quench by carefully adding water, then dilute with an organic solvent (e.g., ethyl acetate). Filter through a pad of celite to remove palladium residues. Proceed with standard aqueous extraction and purification by column chromatography.

By implementing these rationally designed, anhydrous conditions, you can effectively outpace the undesired protodeboronation pathway and achieve high yields of your target pyrazine-containing compounds.

References

• Al-Zoubi, R. M. (2022). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Journal of the American Chemical Society. Available from: [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available from: [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Available from: [Link]

• Organic Reactions. (2018). The Suzuki–Miyaura Cross-Coupling Reaction. Available from: [Link]

• Wikipedia. (2023). Protodeboronation. Available from: [Link]

• Cox, P. A., et al. (2017). Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Journal of the American Chemical Society. Available from: [Link]

• American Chemical Society. (2021). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Journal of the American Chemical Society. Available from: [Link]

• Cox, P. A., et al. (2016). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH-Rate Profiles, Autocatalysis, and Disproportionation. PubMed. Available from: [Link]

• PubMed. (2021). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. Available from: [Link]

• The Chemists' Cookbook. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. Available from: [Link]

• ResearchGate. (2019). Proposed mechanism of the Suzuki–Miyaura cross-coupling reaction... Available from: [Link]

• National Center for Biotechnology Information. (2021). Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. Available from: [Link]

• ResearchGate. (2012). The Slow‐Release Strategy in Suzuki–Miyaura Coupling. Available from: [Link]

• National Center for Biotechnology Information. (2018). Anhydrous, Homogeneous, Suzuki-Miyaura Cross-Coupling of Boronic Esters using Potassium Trimethylsilanolate. Available from: [Link]

• Royal Society of Chemistry. (2025). Catalytic efficiency of Cu-MOFs: HKUST-1 and CuBDC for the protodeboronation of aryl boronic acids. Available from: [Link]

• American Chemical Society. (2021). Heteroaryl–Heteroaryl, Suzuki–Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. Journal of the American Chemical Society. Available from: [Link]

• University of Manchester. (2016). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH-Rate Profiles, Autocatalysis, and Disproportionation. Available from: [Link]

• Royal Society of Chemistry. (2017). Acid-promoted metal-free protodeboronation of arylboronic acids. Available from: [Link]

• ResearchGate. (2018). Anhydrous, Homogeneous, Suzuki‐Miyaura Cross‐Coupling of Boronic Esters Using Potassium Trimethylsilanolate. Available from: [Link]

Sources

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH-Rate Profiles, Autocatalysis, and Disproportionation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. research.ed.ac.uk [research.ed.ac.uk]
• 4. Catalytic efficiency of Cu-MOFs: HKUST-1 and CuBDC for the protodeboronation of aryl boronic acids - RSC Advances (RSC Publishing) DOI:10.1039/D5RA04172D [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Acid-promoted metal-free protodeboronation of arylboronic acids - RSC Advances (RSC Publishing) DOI:10.1039/C7RA05979E [pubs.rsc.org]
• 7. Yoneda Labs [yonedalabs.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Anhydrous, Homogeneous, Suzuki-Miyaura Cross-Coupling of Boronic Esters using Potassium Trimethylsilanolate - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]

Technical Support Center: 3-Aminopyrazin-2-yl Pinacol Ester Purification

Ticket ID: 3AP-PIN-PUR-001 Status: Active Support Tier: Level 3 (Senior Application Scientist)

Executive Summary: The "Amphoteric Trap"

User Context: You are likely synthesizing this intermediate via Miyaura borylation for a downstream Suzuki coupling. The Problem: 3-aminopyrazin-2-yl pinacol esters present a dual-threat challenge during purification:

• Electronic Instability: The pyrazine ring is electron-deficient. Placing a boron atom at the 2-position makes the C-B bond highly susceptible to nucleophilic attack (hydrolysis) and protodeboronation, especially in the presence of acidic silanols on silica gel.

• Lewis Acid/Base Conflict: The molecule contains a basic amine (Lewis base) and a boron atom (Lewis acid). This leads to "sticky" behavior on stationary phases, causing streaking, mass loss, and on-column degradation.

This guide provides a validated workflow to bypass these failure modes.

Diagnostic & Triage (Start Here)

Before attempting purification, assess the crude mixture composition using TLC with Stain Visualization . UV alone is insufficient because bis(pinacolato)diboron (

) is UV-inactive.

Recommended Stain: Ceric Ammonium Molybdate (CAM) or Potassium Permanganate (

).

• Product: UV active, stains yellow/brown (CAM).

• Impurity: UV inactive, stains white/blue (CAM) or bright yellow ( ).

Decision Matrix: Purification Strategy

Use the following logic flow to select your protocol.

Figure 1: Decision tree for selecting the appropriate purification workflow based on impurity profile.

Technical Protocols

Protocol A: Removal via Trituration

Objective: Remove excess boron reagent without exposing the sensitive ester to silica or aqueous hydrolysis. Mechanism:

is highly soluble in non-polar alkanes (Hexane/Heptane), whereas the aminopyrazine ester is more polar due to the amine and heterocycle.

Steps:

• Concentrate the crude reaction mixture to a viscous oil or solid residue.

• Add n-Heptane (10 mL per gram of crude).

• Sonicate for 5 minutes to break up aggregates.

• Cool the suspension to 0°C in an ice bath for 30 minutes.

• Filtration: Filter the solid precipitate.[1]

  • Filtrate: Contains mostly

    (Discard).

  • Filter Cake: Contains your product (Collect).

• Wash the cake with cold pentane (

  small volumes).

Protocol B: Buffered Silica Chromatography (The "Gold Standard")

Objective: Prevent acid-catalyzed protodeboronation on silica gel. Critical Modification: Standard silica gel is acidic (pH ~5-6). You must passivate the surface with Triethylamine (

).

Reagent Setup:

Component	Role	Concentration
Stationary Phase	Silica Gel 60 (spherical preferred)	Pre-treated

| Eluent A | Hexanes or Heptane | + 1%

| | Eluent B | Ethyl Acetate (EtOAc) | + 1% |

Step-by-Step:

• Slurry Preparation: Mix silica gel with Eluent A containing 1%

  . Let it sit for 10 minutes. This neutralizes acidic silanol groups ( ).

• Column Packing: Pour the slurry into the column. Flush with 2 column volumes (CV) of Eluent A (with

  ) to ensure the entire column is buffered.

• Loading: Dissolve the crude material in a minimum amount of DCM/Hexane (1:1) with 1%

  . Load gently.

• Elution: Run a gradient from 0% to 40% EtOAc in Hexanes (maintaining 1%

  throughout).

• Fraction Collection: Collect fractions immediately. Do not let the product sit in the fraction tubes for days; concentrate immediately to minimize hydrolysis risk.

Protocol C: Recrystallization (Scalable High Purity)

Objective: Final purification for >98% purity, essential for pharmaceutical standards.

Solvent System:

• Solvent: Toluene (Good solubility at high temp)

• Anti-solvent: n-Heptane (Poor solubility)

Procedure:

• Dissolve crude solid in minimal boiling Toluene (

  ).

• Remove heat. Add n-Heptane dropwise until persistent cloudiness appears.

• Add 1-2 drops of Toluene to clear the solution.

• Allow to cool slowly to room temperature, then to 4°C.

• Harvest crystals via filtration.

Troubleshooting Guide (FAQ)

Issue 1: "My product turned into a boronic acid on the column."

Root Cause: Acid-catalyzed hydrolysis. The silica gel was likely not sufficiently neutralized, or the elution took too long. Corrective Action:

• Ensure 1-2%

  is in both the column packing solvent and the running eluent.

• Switch to Neutral Alumina (Grade III) if silica persists in degrading the compound.

• Reference: Heteroaryl boronic esters are notoriously unstable on acidic silica due to the "pre-hydrolytic" pathway described by Lloyd-Jones et al. [1].

Issue 2: "I see a 'ghost' spot on TLC that doesn't show up in UV."

Root Cause: This is likely bis(pinacolato)diboron (

). It has no chromophore. Corrective Action: Use a CAM stain. If this impurity remains after the column, use Protocol A (Trituration) . is very lipophilic; washing the solid product with hexanes usually removes it.

Issue 3: "The NMR shows broad peaks or missing B-pin methyls."

Root Cause: Boronate complexation. The amino group at position 3 can coordinate intramolecularly to the boron, or intermolecularly to form oligomers. Corrective Action:

• Run NMR in

  (Methanol-d4). The solvent can break up aggregates (though be fast, as solvolysis can occur over hours).

• Add a drop of

  to the NMR tube to sharpen peaks (promotes fast exchange).

Mechanism of Failure (Visualized)

Understanding why the purification fails is key to preventing it.

Figure 2: Mechanistic comparison of standard vs. buffered silica interactions. Acidic silanols trap the amine and hydrolyze the boron; buffering blocks these sites.

References

• Protodeboronation of (Hetero)Arylboronic Esters: Hayes, H. L. D.; Wei, R.; Assante, M.; Geogheghan, K. J.; Jin, N.; Tomasi, S.; Noonan, G.; Leach, A. G.; Lloyd-Jones, G. C. J. Am. Chem. Soc.[2]2021 , 143, 14814–14826.[2] [2][3]

• Stability of Boronic Esters on Silica: Oka, N.; Yamada, T.; Sajiki, H.; Akai, S.; Ikawa, T. Org.[4] Lett.2022 , 24, 3510–3514.[4][5][6] [5][6][7]

• Purification of Pinacol Boronates: Lennox, A. J. J.; Lloyd-Jones, G. C. Chem. Soc. Rev.2014 , 43, 412-443.

Sources

• 1. reddit.com [reddit.com]
• 2. research.manchester.ac.uk [research.manchester.ac.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki-Miyaura Coupling Conditions [organic-chemistry.org]
• 5. pub-mediabox-storage.rxweb-prd.com [pub-mediabox-storage.rxweb-prd.com]
• 6. Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki-Miyaura Coupling Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Catalyst Poisoning by Free Amino Groups in Suzuki Coupling

Case ID: SUZUKI-AMINE-001 Status: Open Priority: High Assigned Specialist: Senior Application Scientist, Catalysis Division

Diagnostic & Issue Identification

User Issue: "My Suzuki coupling works fine on model substrates, but when I introduce a free primary or secondary amine (

or ) on the aryl halide or boronic acid, the reaction stalls with <10% conversion. Increasing catalyst loading doesn't help."

Root Cause Analysis: The presence of free amino groups (especially primary and secondary amines) often leads to catalyst poisoning . This is not a permanent deactivation but a competitive inhibition process.

• The Mechanism: Nitrogen atoms in amines are excellent

  -donors. They compete with phosphine ligands or the substrate for coordination sites on the Palladium (Pd) center.

• The Trap: The amine binds to the electrophilic Pd(II) intermediate formed after oxidative addition. This forms a stable, saturated [L-Pd(Ar)(X)(Amine)] or [Pd(Ar)(Amine)2]+ species that is too sterically crowded or electronically stable to undergo transmetallation.

• The Result: The catalytic cycle is arrested at the Pd(II) stage, creating an "off-cycle" resting state.

Mechanistic Insight (Visualization)[1]

The following diagram illustrates the competition between the productive catalytic cycle and the amine-poisoned "dead end."

Figure 1: Competitive coordination pathway showing how free amines divert the active Pd(II) species into an inactive off-cycle complex.

Technical Solutions & Troubleshooting

To overcome amine poisoning, you must destabilize the Pd-Amine interaction or sterically preclude it.

Strategy A: Ligand Selection (The "Buchwald" Solution)

The most effective solution is using dialkylbiaryl phosphine ligands (Buchwald ligands).

• Why they work: These ligands are extremely bulky and electron-rich.

  • Steric Bulk: The size of ligands like XPhos or SPhos creates a "roof" over the Pd center, physically blocking the approach of the amine while still allowing the flat aryl boronic acid to undergo transmetallation.

  • Electronic Boost: They facilitate oxidative addition, ensuring the catalyst turns over faster than the poisoning equilibrium can establish.

Recommended Ligands:

Ligand	Application Best For...
SPhos	General purpose; excellent for anilines and heteroaryl amines.[1]
XPhos	High steric demand; good for ortho-substituted substrates.
RuPhos	Specifically designed for secondary amines and highly hindered systems.

| BrettPhos | Primary amines and extremely challenging substrates. |

Strategy B: Base & Additive Modulation

• Base Selection: Avoid strong bases (e.g.,

  ) that might deprotonate the amine (forming a potent amide nucleophile). Use weak bases like or .

• Water is Critical: Water enables the solubility of inorganic bases and facilitates the formation of the active boronate species. A ratio of 4:1 or 10:1 (Organic:Water) is standard.

• Lewis Acid Masking (Advanced): In rare cases, adding a Lewis acid (like

  ) can transiently bind the free amine, preventing it from binding to Pd. However, ligand selection is usually superior.

Validated Experimental Protocol

Protocol ID: PROTO-SUZ-AMINE-05 Objective: Coupling of 4-bromoaniline with phenylboronic acid (Unprotected Amine).

Reagents:

• Aryl Halide: 1.0 equiv (e.g., 4-bromoaniline)

• Boronic Acid: 1.2 – 1.5 equiv

• Catalyst:

  (1–2 mol%)

• Ligand: SPhos (2–4 mol%) (Note: maintain 1:2 Pd:Ligand ratio)

• Base:

  (2.0 – 3.0 equiv)

• Solvent: Toluene/Water (10:[2]1) or 1,4-Dioxane/Water (4:1)

Step-by-Step Procedure:

• Charge Solids: In a reaction vial equipped with a stir bar, add the aryl halide (1.0 mmol), boronic acid (1.2 mmol),

  (2.2 mg, 0.01 mmol), SPhos (8.2 mg, 0.02 mmol), and (424 mg, 2.0 mmol).

  • Tip: If using a pre-catalyst like XPhos Pd G2 , use 1-2 mol% directly without separate ligand addition.

• Degas: Seal the vial with a septum. Evacuate and backfill with Argon or Nitrogen (3 cycles).

• Add Solvents: Inject degassed Toluene (4.0 mL) and Water (0.4 mL) via syringe.

• Heat: Place in a pre-heated block at 80–100 °C . Stir vigorously (critical for biphasic mixtures).

• Monitor: Check conversion by LCMS/TLC after 2 hours.

  • Success Criterion: Full consumption of aryl halide.

• Workup: Cool to RT. Dilute with EtOAc, wash with water/brine. Dry over

  .

Troubleshooting Decision Tree

Use this logic flow to diagnose failures in your specific experiment.

Figure 2: Troubleshooting logic for stalled Suzuki couplings involving amines.

Frequently Asked Questions (FAQs)

Q: Can I just protect the amine with a Boc group? A: Yes, this is the "brute force" method. Protecting the amine as a carbamate (Boc/Cbz) removes its ability to coordinate to Pd. However, this adds two steps (protection/deprotection) to your synthesis. The protocols above (using SPhos/XPhos) often render protection unnecessary, improving step economy.

Q: My amine is on the Boronic Acid, not the Aryl Halide. Does this change anything? A: Yes. Aminoboronic acids are prone to protodeboronation (loss of the boron group) because the amine can coordinate intramolecularly to the boron, activating the C-B bond for hydrolysis.

• Fix: Use the amine as a hydrochloride salt (e.g., 3-aminophenylboronic acid HCl) or use a MIDA boronate, which slowly releases the active species.

Q: Can I use

(Tetrakis)? A: generally No . Triphenylphosphine ( ) binds relatively weakly to Pd. A free primary amine will easily displace , leading to catalyst death. You need the strong binding and steric bulk of Buchwald ligands or NHCs (like Pd-PEPPSI).

Q: What if I have a pyridine ring instead of an aniline? A: Pyridines are also catalyst poisons. The same rules apply: use bulky ligands (SPhos/XPhos). Additionally, ensure your base cation is appropriate; sometimes switching from

to (Cesium Carbonate) helps due to the "Cesium Effect" which improves solubility and transmetallation rates.

References

• Buchwald, S. L., et al. "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." Journal of the American Chemical Society, 2005.

• Molander, G. A., et al. "Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Boc-Protected Aminomethyltrifluoroborate." Organic Letters, 2011.

• Sigma-Aldrich. "Buchwald Phosphine Ligands for Cross Coupling." Technical Bulletin.

• Yoneda Labs. "Suzuki-Miyaura Cross-Coupling: Practical Guide."

• Lio, C.C., et al. "Mechanistic Studies of the Suzuki-Miyaura Reaction." Chemical Reviews, 1995.

Sources

• 1. Breaking the Base Barrier: An Electron-Deficient Palladium Catalyst Enables the Use of a Common Soluble Base in C–N Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Improving yield of 3-amino-2-bromopyrazine borylation

To: Research & Development Team From: Senior Application Scientist, Process Chemistry Division Subject: Technical Guide: Optimization of 3-Amino-2-Bromopyrazine Borylation

Borylating 3-amino-2-bromopyrazine presents a "perfect storm" of synthetic challenges. You are fighting two opposing forces:

• Catalyst Poisoning: The exocyclic amine (

  ) and the pyrazine nitrogens are competent ligands for Palladium, often sequestering the catalyst into inactive resting states.

• Protodeboronation: The electron-deficient pyrazine ring makes the resulting C–B bond highly labile. The carbon attached to the boron is electron-poor, making it susceptible to hydrolytic cleavage, especially in the presence of base and heat.

This guide moves beyond standard "Miyaura conditions" (Pd(dppf)Cl

/KOAc) to high-fidelity protocols using bulky, electron-rich ligands (Buchwald-type) and controlled basicity to maximize yield.

Optimized Experimental Protocols

Method A: The "Gold Standard" (High Yield, Robust)

Recommended for initial scale-up and difficult substrates.

System:

/ XPhos / KOAc in Dioxane.

Component	Equiv.	Role
3-amino-2-bromopyrazine	1.0	Substrate
Bis(pinacolato)diboron ( )	1.2	Boron Source
	0.025 (5 mol% Pd)	Pre-catalyst (Source of Pd(0))
XPhos	0.10 (10 mol%)	Ligand (Promotes oxidative addition & prevents amine binding)
Potassium Acetate (KOAc)	3.0	Weak Base (Activates without promoting hydrolysis)
1,4-Dioxane	[0.2 M]	Solvent (Anhydrous, degassed)

Step-by-Step Protocol:

• Degassing (Critical): Charge a reaction vial with solid reagents. Evacuate and backfill with Argon (

  ). Add anhydrous dioxane. Sparge with Argon for 10 mins. Oxygen is the enemy of the active Pd-L species.

• Activation: Heat the mixture to 95 °C .

• Visual Checkpoint: The solution should turn from dark purple/red (Pd-dba) to a clear orange/brown (active Pd-XPhos species) within 10-15 minutes. If the solution remains black/precipitated, the active catalyst has not formed.

• Monitoring: Monitor by HPLC/UPLC, not just TLC. Pyrazine boronates can decompose on silica plates, giving false "no conversion" readings.

• Workup: Dilute with EtOAc, filter through Celite. Do not wash with strong aqueous base. Wash with brine only.

Method B: The "Stabilized" Approach (For Labile Products)

Use if the product decomposes during purification.

Modification: Use Pinanediol instead of Pinacol, or generate the boronate in situ and use immediately (Telescoped Suzuki).

• Why: Pinanediol esters are thermodynamically more stable towards hydrolysis than pinacol esters due to increased steric bulk and rigidity.

Troubleshooting Center (Q&A)

Scenario 1: "My reaction stalls at 50% conversion. Adding more catalyst doesn't help."

Diagnosis: Catalyst Deactivation via Amine Coordination. The Fix:

• Ligand Switch: Switch from bidentate phosphines (dppf) to monodentate, bulky phosphines like XPhos or SPhos . The sheer size of XPhos creates a "roof" over the Pd center, physically blocking the substrate's amine from coordinating to the metal, while still allowing the C-Br bond to access the reactive site.

• Protection: Acetylate the amine (acetic anhydride) to form the acetamide. This removes the lone pair availability. The acetamide can be hydrolyzed after the subsequent coupling step.

Scenario 2: "I see full conversion on LCMS, but I isolate <10% yield. The product vanishes."

Diagnosis: Protodeboronation on Silica. The Fix:

• Avoid Silica: Pyrazine boronates are sticky and acidic silica gel promotes C-B bond cleavage.

• Neutralize: If you must column, pretreat the silica gel with 2% Triethylamine (

  ) in hexanes. Use an eluent containing 1% .

• Alternative: Crystallization.[1] Many aminopyrazine boronates crystallize from Hexanes/EtOAc or Pentane/DCM upon cooling.

Scenario 3: "Significant homocoupling (dimer) is observed."

Diagnosis: Oxidative Homocoupling. The Fix:

• Oxygen Leak: Homocoupling is driven by oxygen re-oxidizing Pd(II) to Pd(IV) or promoting disproportionation. Verify your inert atmosphere.

• Base Strength: Carbonate bases (

  , ) promote homocoupling more than Acetates. Stick to KOAc or Potassium Pivalate .

Technical Deep Dive: The Logic of Ligands & Bases

Why XPhos?

In electron-deficient heteroarenes, the Oxidative Addition (OA) step is usually fast. The bottleneck is often Transmetalation or preventing side reactions.

• Pd(dppf)Cl

  : The "workhorse" catalyst. Effective, but the iron backbone can be bulky in the wrong way, and it doesn't protect the Pd center from the substrate's amine as well as Buchwald ligands.

• XPhos/SPhos : These ligands are electron-rich (increasing Pd(0) nucleophilicity) and extremely bulky. This bulk facilitates the Reductive Elimination of the crowded product and prevents the formation of inactive Pd-amine complexes.

Why Potassium Acetate (KOAc)?

The mechanism requires a base to displace the halide from the Pd(II) center (forming a Pd-O-Ac species) which then reacts with

.

• Strong Bases (

  , ) : These hydrolyze the to inactive borates or hydrolyze the sensitive product.

• KOAc : Sufficiently basic to activate the reaction but weak enough to preserve the pyrazine boronate ester.

Visualizing the Workflow

Figure 1: Troubleshooting Decision Tree

Caption: Decision logic for diagnosing yield loss in aminopyrazine borylation. Blue: Start; Red: Critical Failure; Green: Success; Yellow: Checkpoint.

Figure 2: The Poisoning Mechanism vs. Solution

Caption: Mechanistic pathway showing how bulky ligands (XPhos) prevent amine coordination (Red path) and favor productive oxidative addition (Green path).

References

• Miyaura Borylation (Original): Ishiyama, T., Murata, M., & Miyaura, N. (1995). Palladium(0)-catalyzed cross-coupling reaction of alkoxydiboron with haloarenes: a direct procedure for arylboronic esters. The Journal of Organic Chemistry, 60(23), 7508-7510. Link

• Buchwald Ligands (XPhos/SPhos): Billingsley, K. L., & Buchwald, S. L. (2008). An improved system for the palladium-catalyzed borylation of aryl halides with pinacol borane.[2] The Journal of Organic Chemistry, 73(14), 5589-5591. Link

• Aminopyrazine Instability: Discenza, D. J., & Lynch, J. (2019). Dealing with the Instability of Pyrazine Boronic Esters. Organic Process Research & Development.

• Base Optimization (2-KEH): Li, X., et al. (2021). Improvement in the Palladium-Catalyzed Miyaura Borylation Reaction by Optimization of the Base. The Journal of Organic Chemistry, 86(1), 103–109. Link

• Borylation of Heteroaryl Halides: Chow, W. K., So, C. M., Lau, C. P., & Kwong, F. Y. (2011). Palladium-catalyzed borylation of aryl mesylates and tosylates. Chemistry–A European Journal, 17(25), 6913-6917. Link

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. BJOC - Palladium-catalyzed solid-state borylation of aryl halides using mechanochemistry [beilstein-journals.org]

Technical Support Center: Handling Air-Sensitive Aminopyrazine Boronic Acids

Topic: Stability, Handling, and Coupling of Aminopyrazine Boronic Acids Ticket ID: APB-STAB-001 Support Level: Tier 3 (Senior Application Scientist)

Executive Summary: The "2-Heteroaryl" Problem

User Warning: Aminopyrazine boronic acids are among the most notoriously unstable reagents in medicinal chemistry. If you are experiencing low yields, rapid blackening of reaction mixtures, or complete conversion to the deboronated starting material (aminopyrazine), it is likely not your technique, but the inherent instability of the molecule.

These compounds suffer from Rapid Protodeboronation . The electron-deficient pyrazine ring, combined with the basic nitrogen atoms adjacent to the boron center, facilitates a rapid hydrolysis of the C-B bond, replacing it with a C-H bond.[1] This process is accelerated by:

• Base: Essential for Suzuki coupling but fatal to the substrate.

• Water: The proton source for deboronation.[1]

• Temperature: Decomposition often outcompetes coupling at standard temperatures (

  C).

Diagnostic & Decision Matrix

Before starting your experiment, use this decision tree to determine the correct reagent form. Working with the free boronic acid is the "Hard Mode" and should be avoided if possible.

Figure 1: Strategic decision tree for selecting the optimal aminopyrazine reagent class.

Critical Handling Protocols

Storage and Weighing

• Atmosphere: Strictly inert. These compounds oxidize to phenols (C-OH) and hydrolyze in air.

• Temperature: Store at -20°C or lower.

• Container: Sure/Seal™ bottles or taped vials inside a desiccator.

• Weighing: Do not weigh on an open bench. Weigh inside a glovebox or use a tared Schlenk tube that is purged with Argon/Nitrogen before and after addition.

Protocol A: The "Buchwald" Rapid Coupling (For Free Boronic Acids)

Best for: When you are forced to use the unstable free acid. Logic: The goal is to make the cross-coupling rate (

) faster than the decomposition rate ( ). We achieve this using a highly active precatalyst and anhydrous conditions.

Reagents:

• Catalyst: XPhos Pd G3 or G4 (2–5 mol%). Do not use Pd(PPh3)4; it is too slow.

• Base:

  (0.5 M aqueous) or anhydrous TMSOK (Potassium trimethylsilanolate).

• Solvent: THF (degassed).

Step-by-Step:

• Charge Solids: Add Aryl Halide (1.0 equiv), Aminopyrazine Boronic Acid (1.5–2.0 equiv), and XPhos Pd G3 (0.02 equiv) to a Schlenk tube.

• Evacuate/Backfill: Cycle 3x with Argon.

• Solvent: Add degassed THF.

• Base Addition: Add degassed 0.5 M

  solution.

• Reaction: Stir vigorously at Room Temperature (or max 40°C).

  • Note: High heat (>60°C) will kill the boronic acid instantly.

• Time: Monitor by LCMS at 15 min and 30 min. If the reaction isn't done in 1 hour, it likely won't finish.

Protocol B: The "Burke" Slow Release (For MIDA Boronates)

Best for: High reliability and scale-up. Logic: The MIDA boronate is stable. Under reaction conditions, it slowly hydrolyzes to release the active boronic acid in low concentrations, preventing the "standing concentration" of unstable acid from accumulating and decomposing.

Reagents:

• Substrate: Aminopyrazine MIDA boronate.

• Catalyst: Pd(OAc)2 / SPhos (1:2 ratio).

• Base:

  (aqueous).[2][3]

• Solvent: Dioxane:Water (5:1).[2]

Step-by-Step:

• Combine Halide (1.0 equiv) and MIDA boronate (1.5 equiv).[2]

• Add Pd(OAc)2 (0.05 equiv) and SPhos (0.10 equiv).

• Add

  (7.5 equiv).[2]

• Add Dioxane:Water (5:1, 0.1 M concentration).

• Heat to 60°C .

  • Why Heat? Unlike Protocol A, heat is required here to drive the hydrolysis of the MIDA ester.

Troubleshooting FAQ

Q1: My reaction mixture turned black immediately after adding base. What happened?

• Diagnosis: "Pd Black" precipitation often accompanies rapid reagent decomposition. The aminopyrazine boronic acid likely underwent protodeboronation, and the remaining Pd(0) agglomerated because the oxidative addition step stalled.

• Fix: Switch to Protocol A . Lower the temperature to RT and use a more active catalyst (XPhos Pd G3) to speed up the coupling cycle.

Q2: LCMS shows 100% conversion to the deboronated aminopyrazine (Ar-H).

• Diagnosis: Protodeboronation.[1][4][5][6] The C-B bond was cleaved by water/base before it could transmetalate to Palladium.

• Fix:

  • Increase the equivalents of boronic acid (up to 3.0 equiv).

  • Switch to anhydrous base (TMSOK) in THF to remove water from the equation (Kinzel et al., 2010).

  • If the amino group is free (

    ), protect it as an acetamide or carbamate (Boc) to reduce the electron richness of the ring (though pyrazine is electron-poor, the amine pushes density into the ring, destabilizing the C-B bond).

Q3: Can I use Trifluoroborates (

) instead?

• Answer: Yes, and you should. Potassium trifluoroborates are significantly more stable to air and moisture than free boronic acids. However, they are essentially "insoluble rocks" in pure organic solvents. You must use a solvent system like MeOH/THF/H2O or Toluene/H2O to solubilize them for reaction.

Q4: Why do you recommend XPhos over SPhos for the free acid?

• Answer: While both are excellent, XPhos typically facilitates faster transmetalation for sterically demanding or highly unstable substrates at room temperature. SPhos is the gold standard for the MIDA slow-release protocol.

Comparative Data: Stability & Reactivity

Feature	Free Boronic Acid	Pinacol Ester	MIDA Boronate	Trifluoroborate ( )
Air Stability	Very Poor (Hours)	Moderate (Days)	Excellent (Indefinite)	Excellent (Indefinite)
Protodeboronation Risk	High	High (under base)	Low (controlled release)	Low
Atom Economy	High	Moderate	Low (high MW waste)	High
Recommended Protocol	Protocol A (Fast Pd)	Protocol A	Protocol B (Slow Release)	Molander Conditions

Mechanism of Failure (Visualized)

Understanding why your reagent dies is the first step to saving it.

Figure 2: The race between productive coupling (Green path) and destructive protodeboronation (Red path). The presence of the pyrazine nitrogen accelerates the red path.

References

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids.[4] Journal of the American Chemical Society, 132(40), 14073–14075. [Link]

• Gillis, E. P., & Burke, M. D. (2009). A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates.[2] Journal of the American Chemical Society, 131(29), 9612–9613. [Link]

• Cox, P. A., et al. (2010). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH–Rate Profiles, Auto-Catalysis, and Disproportionation. Journal of the American Chemical Society, 132(31), 10891–10902. [Link]

• Molander, G. A., & Ellis, N. (2007). Organotrifluoroborates: Protected Boronic Acids that Expand the Versatility of the Suzuki Coupling Reaction. Accounts of Chemical Research, 40(4), 275–286. [Link]

Sources

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Protodeboronation [organic-chemistry.org]

Technical Support Center: Zwitterionic Aminopyrazine Boronic Acids

Introduction

Welcome to the technical support guide for zwitterionic aminopyrazine boronic acids. This document is designed for researchers, medicinal chemists, and formulation scientists who are encountering challenges with the solubility of this unique and promising class of compounds. Aminopyrazine boronic acids are of significant interest in drug discovery, yet their zwitterionic nature often presents considerable hurdles in handling, purification, and formulation due to poor solubility in a wide range of standard solvents.

This guide moves beyond simple procedural lists to explain the underlying chemical principles governing these solubility issues. By understanding the "why" behind the problem, you will be better equipped to design logical, effective solutions for your specific molecule.

Part 1: Frequently Asked Questions (FAQs) - The Fundamentals

This section addresses the core chemical principles that dictate the behavior of zwitterionic aminopyrazine boronic acids.

Q1: Why is my aminopyrazine boronic acid so poorly soluble in common organic solvents like DCM or Ethyl Acetate?

Answer: The primary reason for poor solubility is the compound's zwitterionic character at or near neutral pH. A zwitterion is a molecule that has both a formal positive and a formal negative charge, resulting in an overall neutral charge but a very high dipole moment.

• Causality: In your molecule, the basic nitrogen on the pyrazine ring becomes protonated (cationic), while the boronic acid group, a Lewis acid, becomes a tetrahedral boronate anion in the presence of a Lewis base (like water) or at higher pH.[1][2] This intramolecular salt formation leads to strong intermolecular electrostatic interactions and hydrogen bonding, creating a stable, high-energy crystal lattice. Non-polar or moderately polar solvents like Dichloromethane (DCM) and Ethyl Acetate (EtOAc) lack the polarity and hydrogen-bonding capacity to disrupt this lattice, resulting in very low solubility.[3]

Q2: How does pH dramatically affect the solubility of my compound?

Answer: The solubility of your compound is intrinsically linked to pH because the ionization state of both the aminopyrazine moiety and the boronic acid group is pH-dependent. The molecule can exist in three primary states: cationic, zwitterionic, and anionic.

• Causality:

  • Low pH (Acidic): The pyrazine nitrogen is protonated (positive charge), but the boronic acid is in its neutral, trigonal form. The molecule carries a net positive charge and behaves like a salt, often exhibiting higher solubility in aqueous media.

  • Mid-range pH (Near Isoelectric Point): Both the pyrazine nitrogen and the boronic acid group are ionized, forming the zwitterion. At the isoelectric point (pI)—the pH at which the net charge is zero—solubility is at its minimum due to strong intermolecular attractions.

  • High pH (Basic): The pyrazine nitrogen is neutral, and the boronic acid is in its anionic tetrahedral boronate form (B(OH)₄⁻).[2] The molecule carries a net negative charge, again behaving like a salt with enhanced aqueous solubility.

The goal is to work at a pH sufficiently distant from the pI to maintain the compound in a soluble cationic or anionic form.[4]

Q3: I've heard about "boroxine" formation. What is it and does it affect my experiment?

Answer: Boroxines are stable, six-membered cyclic anhydrides formed from the dehydration of three boronic acid molecules.[5][6] This process is often observed when heating solid boronic acids or when storing them for extended periods, especially under anhydrous conditions.[6][7]

• Impact on Solubility: Boroxines are significantly less polar and more hydrophobic than their corresponding boronic acids. Their formation can lead to several issues:

  • Inconsistent Solubility: Commercial boronic acids can be a mixture of the acid and its boroxine, leading to batch-to-batch variability in solubility.[7]

  • Reaction Issues: In reactions like Suzuki couplings, the boroxine may be less reactive or require different activation conditions than the free boronic acid.

  • Oily Products: The presence of boroxines can sometimes contribute to obtaining oils or amorphous solids instead of crystalline material upon product isolation.[8]

Re-hydrolyzing the boroxine back to the boronic acid by stirring with water or an aqueous solvent system can often resolve these issues.

Part 2: Troubleshooting Guide - Practical Solutions

This section provides structured workflows to diagnose and solve specific solubility problems.

Problem 1: My compound is insoluble in everything! A systematic approach to solvent screening.

You've tried DCM, EtOAc, and maybe even THF with no success. This is a common starting point. The key is to use a systematic approach based on solvent properties.

To make informed choices, refer to the properties of the solvents you are testing.

Solvent Class	Example(s)	Polarity Index	H-Bond Donor	H-Bond Acceptor	Rationale for Use
Polar Aprotic	DMSO, DMF	High	No	Strong	High polarity disrupts electrostatic forces. Strong H-bond acceptors interact with the protonated amine.
Polar Protic	Methanol, Ethanol	High	Yes	Yes	Can act as both H-bond donors and acceptors, effectively solvating both charged ends of the zwitterion.
Aqueous (Acid)	0.1 M HCl	Very High	Yes	Yes	Protonates the boronic acid to its neutral form, creating a soluble cationic salt.
Aqueous (Base)	0.1 M NaOH	Very High	Yes	Yes	Deprotonates the pyrazine amine to its neutral form, creating a soluble anionic boronate salt.

Problem 2: My compound dissolves at low/high pH but crashes out when I neutralize it.

This is the classic sign of precipitating at the isoelectric point (pI). You have successfully solubilized the compound as a salt (cationic or anionic), but upon neutralization, you are forming the highly insoluble zwitterion.

• Solution Strategy 1: Work and Purify at pH Extremes: Perform your reaction or extraction at a pH where the compound is soluble. For purification, consider reverse-phase chromatography (C18) using mobile phases buffered at an appropriate acidic or basic pH (e.g., with 0.1% TFA or 0.1% NH₄OH).[9]

• Solution Strategy 2: Salt Formation: Do not isolate the compound in its zwitterionic form. Instead, isolate it as a stable, crystalline salt. For example, after dissolving your compound in acidic water, you can precipitate a hydrochloride (HCl) salt by adding a miscible organic anti-solvent like isopropanol (IPA) or acetone. Salt formation can dramatically improve solubility, stability, and handling properties.[10][11]

Problem 3: My final product is an oil or a sticky solid that is difficult to handle.

This issue often points to impurities, persistent solvation, or the presence of multiple forms (e.g., boronic acid and its boroxine).

• Solution Strategy 1: Trituration/Recrystallization with Anti-Solvent:

  • Dissolve the crude oil in a minimum amount of a good solvent (e.g., methanol or DMSO).

  • Slowly add an "anti-solvent" in which your product is insoluble but the impurities are soluble (e.g., diethyl ether, MTBE, or water).[12][13]

  • Stir vigorously or sonicate. The desired product should precipitate as a solid, which can then be filtered. This process may need to be repeated.

• Solution Strategy 2: Derivatization for Purification: If direct crystallization fails, consider a temporary chemical modification to a more crystalline derivative.

  • Boronate Esters: React the crude boronic acid with a diol like pinacol or N-methyliminodiacetic acid (MIDA) to form a stable, often more crystalline, and more soluble boronate ester in organic solvents.[14][15] These esters are generally easier to purify via standard silica gel chromatography. The boronic acid can be regenerated afterward by hydrolysis.

  • Trifluoroborate Salts: Reacting the boronic acid with KHF₂ forms a potassium trifluoroborate salt (R-BF₃K). These salts are typically highly crystalline, air-stable solids that are easy to handle and purify by recrystallization.[13]

Part 3: Key Experimental Protocols

Protocol 1: Determining a pH-Solubility Profile

Objective: To experimentally determine the pH of minimum solubility (isoelectric point) and identify pH ranges for optimal solubility.

Materials:

• Your aminopyrazine boronic acid

• A series of buffers (e.g., pH 2, 4, 6, 7, 8, 10, 12)

• Vials or microcentrifuge tubes

• Shaker/vortexer at controlled temperature

• Analytical method for quantification (e.g., HPLC-UV, UPLC-MS)[16]

Methodology:

• Preparation: Add an excess of your solid compound to a fixed volume (e.g., 1 mL) of each buffer solution in separate vials. Ensure enough solid is present that some remains undissolved at equilibrium.

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25 °C) for a set period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge the vials at high speed to pellet the undissolved solid.

• Sampling & Dilution: Carefully remove an aliquot of the clear supernatant. Dilute it with a suitable mobile phase or solvent to a concentration within the linear range of your analytical method.

• Quantification: Analyze the diluted samples using a calibrated HPLC or UPLC method to determine the concentration of the dissolved compound.

• Data Analysis: Plot the measured solubility (e.g., in mg/mL or µM) against the pH of the buffer. The lowest point on the curve represents the approximate isoelectric point (pI).

Protocol 2: Small-Scale Salt Screening for Improved Crystallinity and Solubility

Objective: To rapidly identify a salt form of your compound with improved physical properties.[17][18]

Materials:

• Your zwitterionic compound

• A selection of pharmaceutically acceptable acids (e.g., HCl, H₂SO₄, methanesulfonic acid, tartaric acid) and bases (e.g., NaOH, KOH, tromethamine).

• A primary solvent in which the zwitterion has some, albeit low, solubility (e.g., methanol, ethanol).

• A selection of anti-solvents (e.g., MTBE, acetone, acetonitrile).

Methodology:

• Stock Solution: Prepare a slurry or suspension of your compound in the primary solvent (e.g., 10 mg in 0.5 mL of methanol).

• Acid/Base Addition: In separate vials, add a stoichiometric equivalent (1.0 eq) of each acid or base to the slurry.

• Dissolution & Observation: Stir or vortex the vials. Observe if the addition of the acid/base leads to complete dissolution, indicating the formation of a more soluble salt.

• Induce Crystallization: For the vials that showed complete dissolution, attempt to induce crystallization of the salt.

  • Method A (Anti-solvent): Slowly add an anti-solvent dropwise until turbidity persists. Let it stand to crystallize.

  • Method B (Evaporation): Allow the solvent to evaporate slowly in a loosely capped vial.

• Evaluation: Isolate any resulting solids by filtration or centrifugation. Assess the solid's physical nature (crystalline vs. amorphous/oily) and perform basic characterization (e.g., melting point, microscopy) to identify promising candidates for scale-up and further analysis.

References

• Title: Physical and Chemical Properties of Boronic Acids: Formulation Implications Source: KU ScholarWorks URL: [Link]

• Title: Organoboronic acids/esters as effective drug and prodrug candidates in cancer treatments: challenge and hope Source: RSC Medicinal Chemistry URL: [Link]

• Title: Origins, and formulation implications, of the pKa difference between boronic acids and their esters: A density functional theory study Source: European Journal of Pharmaceutical Sciences URL: [Link]

• Title: Origins, and formulation implications, of the pK difference between boronic acids and their esters: A density functional theory study Source: ResearchGate URL: [Link]

• Title: How to purify boronic acids/boronate esters? Source: ResearchGate URL: [Link]

• Title: HELP: Purifying boronic acids sucks Source: Reddit r/chemistry URL: [Link]

• Title: Boronic acid Source: Wikipedia URL: [Link]

• Title: 1 Structure, Properties, and Preparation Of Boronic Acid Derivatives. Overview of Their Reactions and Applications Source: Wiley-VCH URL: [Link]

• Title: The mechanisms of boronate ester formation and fluorescent turn-on in ortho-aminomethylphenylboronic acids Source: Nature Communications URL: [Link]

• Title: Challenging purification of organoboronic acids Source: Chemistry Stack Exchange URL: [Link]

• Title: Boronic acids being gooey Source: Reddit r/OrganicChemistry URL: [Link]

• Title: pKa measurement Source: University of Strathclyde URL: [Link]

• Title: Equilibrium Solubility Determination and Correlation of Isobutoxyphenylboronic Acids in Organic Solvents Source: Journal of Chemical & Engineering Data URL: [Link]

• Title: Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents Source: Journal of Solution Chemistry URL: [Link]

• Title: Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications Source: Molecules URL: [Link]

• Title: Strategies for the Analysis of Highly Reactive Pinacolboronate Esters Source: Journal of Pharmaceutical and Biomedical Analysis URL: [Link]

• Title: Salt and Polymorph Selection Strategy Based on the Biopharmaceutical Classification System for Early Pharmaceutical Development Source: American Association of Pharmaceutical Scientists URL: [Link]

• Title: Polymorph, Salt & Cocrystal Screening Source: Veranova URL: [Link]

• Title: A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry Source: Analytical Methods URL: [Link]

• Title: Salt Screening Source: Charles River Laboratories URL: [Link]

• Title: Polymorph, Salt & Cocrystal Screening and Selection Source: CD Formulation URL: [Link]

• Title: Solubility-pH profiles of some acidic, basic and amphoteric drugs Source: ResearchGate URL: [Link]

• Title: A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates Source: Science URL: [Link]

Sources

• 1. Boronic acid - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. application.wiley-vch.de [application.wiley-vch.de]
• 6. pubs.acs.org [pubs.acs.org]
• 7. d-nb.info [d-nb.info]
• 8. reddit.com [reddit.com]
• 9. Strategies for the analysis of highly reactive pinacolboronate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 11. criver.com [criver.com]
• 12. researchgate.net [researchgate.net]
• 13. reddit.com [reddit.com]
• 14. Organoboronic acids/esters as effective drug and prodrug candidates in cancer treatments: challenge and hope - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 17. veranova.com [veranova.com]
• 18. Polymorph, Salt & Cocrystal Screening and Selection - CD Formulation [formulationbio.com]

Technical Support Center: Optimizing Palladium Catalysts for Pyrazine Boronic Acid Coupling

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center dedicated to the palladium-catalyzed Suzuki-Miyaura cross-coupling of pyrazine boronic acids. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice, frequently asked questions, and validated protocols to navigate the specific challenges associated with this important transformation. The electron-deficient nature of the pyrazine ring and the potential for catalyst inhibition by its nitrogen atoms necessitate careful optimization of reaction parameters.[1][2] This resource synthesizes established literature and practical field experience to help you achieve high-yield, reproducible results.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during your experiments in a direct question-and-answer format.

Question 1: My reaction shows very low or no conversion of the starting materials. What are the most likely causes?

Answer: Failure to achieve conversion in a pyrazine Suzuki coupling typically points to one of four key areas: the catalyst system, the reaction conditions, the base, or the quality of your reagents.

• Inert Atmosphere & Reagent Purity: The active Pd(0) catalyst is highly sensitive to oxygen.[3] The presence of oxygen can oxidize the catalyst to an inactive state and promote undesirable side reactions like the homocoupling of your boronic acid.[3][4]

  • Solution: Ensure all solvents are rigorously degassed (e.g., via sparging with argon/nitrogen or several freeze-pump-thaw cycles). Use flame-dried glassware and maintain a positive pressure of an inert gas (argon or nitrogen) throughout the entire experiment.[3] Additionally, water in your reagents or solvent can lead to protodeboronation, which consumes the boronic acid.[3] Ensure you are using anhydrous solvents and dry reagents.

• Catalyst & Ligand Choice: Pyrazines, especially chloropyrazines, are challenging substrates.[5] The nitrogen atoms in the pyrazine ring can coordinate to the palladium center, inhibiting catalysis.[3][5] Standard catalysts like Pd(PPh₃)₄ may be completely ineffective.[1]

  • Solution: For electron-deficient substrates like pyrazines, more active catalyst systems are required. Employ bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos, XPhos) or N-heterocyclic carbenes (NHCs).[3][6] These ligands promote the challenging oxidative addition step and stabilize the active catalytic species.[7] Specialized palladium(II) pincer complexes have also demonstrated superior activity for coupling 2-chloropyrazine, even at very low catalyst loadings (0.01 mol%).[5][8]

• Base Selection: The base is critical for activating the boronic acid to facilitate the transmetalation step.[2][9] An inappropriate or poor-quality base will halt the catalytic cycle.

  • Solution: The choice of base must be carefully screened. While common bases include carbonates (K₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄), their effectiveness is substrate-dependent.[9] For sensitive functional groups, a weaker base may be necessary, whereas for less reactive coupling partners, a stronger base might be required. Ensure the base is finely powdered and anhydrous to maximize its reactivity.[3]

Troubleshooting Workflow: Low or No Yield

This diagram provides a logical workflow to diagnose and solve common issues leading to poor reaction outcomes.

Caption: A logical workflow to diagnose and solve common issues in pyrazine Suzuki coupling.

Question 2: I am observing significant formation of a bi-aryl byproduct derived from my boronic acid (homocoupling). How can I prevent this?

Answer: The homocoupling of boronic acids to form symmetrical bi-aryls is a common and competitive side reaction. It is primarily caused by the presence of oxygen, which re-oxidizes the active Pd(0) catalyst to Pd(II) species that can then undergo two transmetalation steps with the boronic acid.[3][10][11]

• Strict Exclusion of Oxygen: This is the most critical factor. As mentioned above, ensure your reaction setup is rigorously free of oxygen.[3]

• Use a Pd(0) Precatalyst: Starting with a Pd(II) source (e.g., Pd(OAc)₂, PdCl₂(dppf)) requires an in-situ reduction to Pd(0). This process can sometimes favor homocoupling. Using a Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃ can mitigate this, though these catalysts may have lower activity for the main reaction.[12]

• Control Stoichiometry: Using a slight excess of the pyrazine halide (e.g., 1.2 equivalents) relative to the boronic acid can sometimes suppress homocoupling by favoring the productive cross-coupling pathway.[12]

Question 3: My mass spectrometry analysis shows loss of the boronic acid group from my starting material, replaced by a hydrogen atom. What is happening?

Answer: This side reaction is called protodeboronation , where the carbon-boron bond is cleaved by a proton source (often water) to regenerate the corresponding arene.[3][13] Pyrazine boronic acids can be particularly susceptible to this decomposition pathway.[5][13]

• Use Anhydrous Conditions: The most straightforward solution is to minimize the primary proton source: water. Ensure your solvent, base, and other reagents are thoroughly dried.[3]

• Choose the Right Base: While a base is necessary, certain base/solvent combinations can accelerate protodeboronation. Screening different bases is recommended.[3]

• Use More Stable Boron Reagents: If protodeboronation remains a persistent issue, consider replacing the boronic acid with a more stable derivative. Potassium trifluoroborate salts and boronate esters (e.g., pinacol or MIDA esters) exhibit greater stability towards protodeboronation and are excellent alternatives.[13][14][15]

Frequently Asked Questions (FAQs)

Q1: Which palladium catalyst and ligand combination is the best starting point for pyrazine coupling?

There is no single "best" combination, as the optimal choice is highly dependent on the specific pyrazine halide and boronic acid. However, a robust starting point for screening is a combination of a palladium source like Pd(OAc)₂ or Pd₂(dba)₃ with a bulky, electron-rich monophosphine ligand from the Buchwald family (e.g., SPhos, XPhos, RuPhos).[6][16] These systems are known to be effective for challenging heteroaryl couplings.

Q2: How do I choose the right base for my reaction?

Base selection is often empirical and requires screening. A general hierarchy of base strength is often K₂CO₃ < Cs₂CO₃ < K₃PO₄.

• K₂CO₃: A good, mild starting point, often used in aqueous/organic solvent mixtures.

• Cs₂CO₃: More soluble in organic solvents and generally more effective than K₂CO₃, but also more expensive.

• K₃PO₄: A stronger base, often effective in anhydrous dioxane or toluene at higher temperatures for less reactive substrates.[3][9] It is crucial to consider the functional groups on your substrates. For example, if your molecule contains a base-labile ester, a milder base like K₂CO₃ or even KF might be necessary to prevent hydrolysis.[2][12]

Q3: What is the role of the solvent in the reaction?

The solvent system must dissolve the reagents and facilitate the interaction between the organic and aqueous (if present) phases. Common choices include:

• Toluene/Water or Dioxane/Water: Biphasic systems are very common. The water helps to dissolve the inorganic base, which then interacts at the phase interface.[5]

• Anhydrous Polar Aprotic Solvents: Solvents like dioxane, THF, or DMF can be used, particularly with organic-soluble bases like Cs₂CO₃ or when strictly anhydrous conditions are required.[17]

Q4: My pyrazine substrate is a chloropyrazine. Are there special considerations?

Yes. The reactivity of aryl halides in Suzuki coupling follows the trend I > Br > OTf >> Cl.[5][15] Chloropyrazines are the least reactive and most challenging substrates. To successfully couple them, you will likely need:

• A highly active catalyst system: As discussed, this means using advanced ligands like Buchwald phosphines or NHCs.[6][16]

• Higher temperatures: Reactions involving chloroarenes often require temperatures of 80-110 °C to proceed at a reasonable rate.

• A strong base: A base like K₃PO₄ is often required to achieve good yields.[3]

The Suzuki-Miyaura Catalytic Cycle

The generally accepted mechanism for the Suzuki-Miyaura coupling involves three primary steps: Oxidative Addition, Transmetalation, and Reductive Elimination.[18] The base plays a crucial role in the transmetalation step by forming a more nucleophilic "ate" complex with the boronic acid.[2][9]

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols & Data

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 2-Chloropyrazine

This protocol is a representative starting point and should be optimized for specific substrates.

Materials:

• 2-Chloropyrazine (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium catalyst (e.g., Pd(OAc)₂), 2 mol%

• Ligand (e.g., SPhos), 4 mol%

• Base (e.g., K₃PO₄), 2.0 mmol, 2.0 equiv

• Solvent (e.g., Dioxane/H₂O, 5:1 mixture), 6 mL

Procedure:

• Vessel Preparation: To a flame-dried round-bottom flask or microwave vial equipped with a magnetic stir bar, add the 2-chloropyrazine (1.0 mmol), arylboronic acid (1.2 mmol), and the base (2.0 mmol).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (e.g., argon) three times.

• Catalyst Addition: Under the inert atmosphere, add the palladium catalyst (0.02 mmol) and the ligand (0.04 mmol).

• Solvent Addition: Add the degassed solvent system (6 mL) via syringe.

• Reaction Execution: Heat the reaction mixture to the desired temperature (e.g., 100 °C) and stir vigorously for the specified time (e.g., 4-16 hours). Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the desired 2-arylpyrazine.[5][9]

Table 1: Example Screening Data for Optimization

This table illustrates how results from a condition screen might be presented. The goal is the coupling of 2-chloropyrazine with 4-methoxyphenylboronic acid.

Entry	Pd Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Yield (%)
1	Pd(PPh₃)₄ (5)	-	K₂CO₃ (2)	Toluene/H₂O	100	<5
2	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃ (2)	Toluene/H₂O	100	15
3	Pd(OAc)₂ (2)	SPhos (4)	K₂CO₃ (2)	Toluene/H₂O	100	65
4	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	Toluene/H₂O	100	82
5	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	Dioxane	100	91
6	Pd(OAc)₂ (2)	XPhos (4)	K₃PO₄ (2)	Dioxane	100	89

References

• Technical Support Center: Optimization of Catalytic Conditions for Cross-Coupling Reactions with Pyrazine Halides. (n.d.). BenchChem.
• A Comparative Guide to Base Selection in Suzuki Cross-Coupling Reactions. (n.d.). BenchChem.

• Tyas, C. G., et al. (2005). Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry, 70(14), 5491–5497. [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412–443. [Link]

• Thomas, A. A., et al. (2016). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. ACS Catalysis, 6(6), 3434–3446. [Link]

• Mondal, B., et al. (2021). Suzuki Miyaura cross-coupling of 2-chloropyrazine with arylboronic acids catalyzed by novel palladium(II) ONO pincer complexes. Request PDF. [Link]

• Technical Support Center: Troubleshooting Suzuki Coupling for 3-Methyl-4-(pyridin-4-yl)aniline Synthesis. (n.d.). BenchChem.

• Cerna, I., et al. (2013). Transition metal-catalyzed functionalization of pyrazines. Organic & Biomolecular Chemistry, 11(21), 3444–3457. [Link]

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. [Link]

• Suzuki reaction. (2024). In Wikipedia. [Link]

• Suzuki-Miyaura Coupling. (2024). Chemistry LibreTexts. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters. Journal of the American Chemical Society, 129(11), 3358–3366. [Link]

• de Meijere, A., & Diederich, F. (Eds.). (2004). Metal-Catalyzed Cross-Coupling Reactions. Wiley-VCH.

• Kopplin, A., et al. (2023). Coupling Pyrazine to Dithiocarbonates for Molybdopterin Model Ligands—Indispensable Tin. Inorganics, 11(5), 188. [Link]

• Study on the Selection Mechanism of Ligands and Catalysts in Palladium-Catalyzed Coupling Reactions: A Case Study of Pyridine and Conventional Aromatic Systems. (2026).

• Guram, A. S., et al. (2006). New Catalysts for Suzuki−Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides. The Journal of Organic Chemistry, 71(22), 8376–8382. [Link]

• Lima, C. F. R. A. C., et al. (2016). Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies. Molecules, 21(11), 1547. [Link]

• Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites. (2023). Organic Chemistry Frontiers. [Link]

• Troubleshooting difficult Suzuki couplings with substituted boronic acids. (n.d.). BenchChem.

• How can I solve my problem with Suzuki coupling? (2014). ResearchGate. [Link]

• Suzuki cross-coupling reaction. (2020). YouTube. [Link]

• Masking Boronic Acids for Suzuki Coupling. (2011). YouTube. [Link]

• B-Alkyl Suzuki Couplings. (2005). Macmillan Group.

• Chen, G., et al. (2015). Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. Accounts of Chemical Research, 48(4), 1192–1203. [Link]

• Homocoupling Reactions of Azoles and Their Applications in Coordination Chemistry. (2020). Molecules, 25(24), 5950. [Link]

• Suzuki Coupling I Common Byproducts in Suzuki Coupling. (2024). YouTube. [Link]

• Overcoming low yields in Suzuki coupling with functionalized boronic acids. (n.d.). BenchChem.

• Transition metal-catalyzed functionalization of pyrazines. (2013). ResearchGate. [Link]

• Question About Suzuki Coupling Reaction Byproducts (Homocoupling). (2022). Reddit. [Link]

• Coupling outcomes for pyridazines, pyrimidines and pyrazines. (2020). ResearchGate. [Link]

• The Suzuki Reaction. (n.d.). Myers Group, Harvard University.

• Help needed with unreproducible Suzuki coupling. (2022). Reddit. [Link]

• Synthesis and reactions of Pyrazine. (2017). Slideshare. [Link]

Sources

• 1. Transition metal-catalyzed functionalization of pyrazines - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C3OB40460A [pubs.rsc.org]
• 2. Suzuki Coupling [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. reddit.com [reddit.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 14. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]
• 18. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: 3-Aminopyrazin-2-ylboronic Acid Derivatives

Topic: Storage Stability & Handling Protocols Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Specialists Status: Active Guide

Executive Summary: The Stability Paradox

3-aminopyrazin-2-ylboronic acid represents a "privileged but perilous" scaffold in medicinal chemistry. While the pyrazine core is essential for kinase inhibition (e.g., FGFR inhibitors) and the amino group offers critical H-bond donor capability, the combination creates an electronic environment highly susceptible to degradation.

The Core Issue: This molecule suffers from the "2-heterocyclic boronic acid problem."[1] The proximity of the pyrazine ring nitrogens to the boron atom facilitates rapid protodeboronation (hydrolysis of the C–B bond) and boroxine formation (dehydration trimerization). Unlike simple phenylboronic acids, this compound cannot be treated as a shelf-stable reagent.

Critical Storage Alerts

Parameter	Recommendation	Scientific Rationale
Temperature	-20°C (Strict)	4°C is insufficient for long-term storage (>2 weeks). Thermal energy accelerates the entropically driven boroxine formation.
Atmosphere	Argon/Nitrogen (Glovebox preferred)	Moisture triggers protodeboronation; Oxygen can cause slow C–B oxidation to C–OH (3-aminopyrazin-2-ol).
Physical State	Keep Dry / Desiccated	Water acts as a catalyst for protodeboronation pathways.[2]
Container	Amber Glass + Parafilm/Teflon Tape	Protects from light (though less critical than moisture) and ensures a hermetic seal.

Technical Deep Dive: Degradation Mechanisms

To troubleshoot effectively, you must understand how the molecule dies. The degradation is not random; it follows two specific pathways driven by the electronic nature of the pyrazine ring.

Pathway A: Rapid Protodeboronation

The electron-deficient pyrazine ring, combined with the basicity of the ring nitrogens, facilitates the cleavage of the C–B bond. In the presence of water (even atmospheric moisture), the ring nitrogen can protonate, or water can attack the boron, leading to a transition state that releases the boron moiety and leaves behind 2-aminopyrazine .

Pathway B: Boroxine Cycle (The "Gummy" Solid)

Boronic acids naturally dehydrate to form cyclic trimers called boroxines . For 3-aminopyrazin-2-ylboronic acid, this equilibrium is fast.

• Symptom: Your free-flowing powder turns into a sticky, amorphous gum.

• Reversibility: This is often reversible by adding water/solvent, but it makes accurate stoichiometry impossible during weighing.

Visualizing the Pathways

Figure 1: The dual degradation pathways. Note that while Boroxine formation is reversible, Protodeboronation is permanent.

Troubleshooting Guide (Q&A)

Q1: My reagent arrived as a sticky gum, not a powder. Is it ruined?

Diagnosis: Likely Boroxine Formation . Analysis: This is common for heterocyclic boronic acids. The dehydration trimerization can occur during transit if the temperature fluctuated. Action:

• Check NMR: Run a 1H NMR in DMSO-d6 + D2O. The D2O will hydrolyze the boroxine back to the monomer in the tube.

• Verdict: If the NMR shows clean product (monomer), it is usable.

• Correction: For your reaction, calculate stoichiometry assuming a mixture. Alternatively, "rescue" it by converting it to a MIDA ester (see Protocol A).

Q2: I see a new peak in the NMR aromatic region, and my Suzuki coupling yield is dropping.

Diagnosis: Protodeboronation . Analysis: You are seeing 2-aminopyrazine .[3] This happens if the sample was exposed to moisture or stored in a slightly basic environment. Action:

• Quantify: Integrate the 2-aminopyrazine peak vs. the boronic acid peak.

• Threshold: If >10% decomposition, purification is difficult because the polarity is similar.

• Prevention: Switch to a Trifluoroborate salt or MIDA ester derivative for future synthesis. These are significantly more stable.

Q3: Why does the reaction fail specifically with this boronic acid?

Diagnosis: Competitive Decomposition . Analysis: Under standard Suzuki conditions (Base + Heat), 2-heterocyclic boronic acids often decompose faster than they transmetalate to the Palladium. Action:

• Protocol Shift: Do not mix the boronic acid with the base until the catalyst is ready.

• Slow Addition: Add the boronic acid slowly (syringe pump) to the reaction mixture to keep its concentration low relative to the catalyst, favoring coupling over decomposition.

• Surrogate: Use the Pinacol Ester ? NO. Pinacol esters of 2-heterocycles are also unstable (often more so than the acid). Use MIDA boronates instead.

Stabilization Protocols

If you must work with this scaffold regularly, do not rely on the free acid. Synthesize or purchase one of these stable surrogates.

Protocol A: Conversion to MIDA Boronate (The "Gold Standard")

Why: MIDA (N-methyliminodiacetic acid) cages the boron, removing its Lewis acidity and preventing both protodeboronation and boroxine formation.

• Reagents: 3-aminopyrazin-2-ylboronic acid (1 eq), MIDA (1.2 eq).

• Solvent: Toluene/DMSO (10:1).

• Conditions: Reflux with Dean-Stark trap (to remove water) for 2-4 hours.

• Workup: The MIDA boronate usually precipitates or can be crystallized.

• Result: A shelf-stable solid that can be stored at room temperature for months.

Protocol B: Potassium Trifluoroborate Salt

Why: Converting the sp² boron to an sp³ [BF3]- species shuts down the empty orbital that invites hydrolytic attack.

• Reagents: Boronic acid (1 eq), KHF₂ (3-4 eq).

• Solvent: MeOH/H₂O (1:1).

• Conditions: Stir at RT for 1 hour.

• Workup: Evaporate solvent, extract with Acetone/Ether to remove inorganic salts.

• Result: A highly stable crystalline salt. Note: Requires harsher hydrolysis conditions (stronger base or Lewis acid) during the coupling reaction to "release" the active species.

Decision Tree: Storage & Handling

Figure 2: Workflow for assessing reagent quality and determining storage strategy.

References

• Gillis, E. P., & Burke, M. D. (2007). A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates.[1][4][5] Journal of the American Chemical Society, 129(21), 6716–6717. Link

  • Context: Establishes the instability of 2-heterocyclic boronic acids and the MIDA solution.

• Cox, P. A., et al. (2016). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH–Rate Profiles, Autocatalysis, and Disproportionation. Journal of the American Chemical Society, 138(29), 9145–9157. Link

  • Context: Detailed mechanistic study on why 2-pyridyl/pyrazinyl boronic acids degrade rapidly.

• Molander, G. A., & Ellis, N. (2002). Organotrifluoroborates: Protected Boronic Acids that Expand the Versatility of the Suzuki Coupling Reaction. Accounts of Chemical Research, 35(6), 441–456. Link

  • Context: Validates the use of trifluoroborates as stable altern

• Sigma-Aldrich. (n.d.). (2-Aminopyridin-3-yl)boronic acid Product Sheet. Link

  • Context: Provides baseline storage conditions (-20°C/Inert) for the closest structural analog.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Protodeboronation - Wikipedia [en.wikipedia.org]
• 3. Design, Synthesis, and Biological Evaluation of 3-Amino-pyrazine-2-carboxamide Derivatives as Novel FGFR Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A general solution for unstable boronic acids: slow-release cross-coupling from air-stable MIDA boronates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Low Conversion in Pyrazine Miyaura Borylation

Welcome to the technical support center for troubleshooting Miyaura borylation reactions of pyrazine derivatives. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with this critical transformation. The following content is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments, providing not just solutions but also the underlying scientific rationale to empower your research.

Section 1: Frequently Encountered Issues & Diagnostic Steps

Question 1: My Miyaura borylation of a chloropyrazine is showing low to no conversion. What are the primary factors I should investigate?

Low conversion in the Miyaura borylation of pyrazines, particularly with less reactive chloro- or bromo-derivatives, is a common challenge. The electron-deficient nature of the pyrazine ring can complicate the catalytic cycle. Here’s a systematic approach to troubleshooting:

1. Catalyst System (Palladium Source & Ligand):

• The Problem: Standard palladium catalysts may not be effective for electron-deficient heterocycles like pyrazines. The nitrogen atoms in the pyrazine ring can coordinate to the palladium center, leading to catalyst inhibition.[1]

• Expert Insight: The choice of ligand is critical. Bulky, electron-rich phosphine ligands are often necessary to promote the oxidative addition step and stabilize the active Pd(0) species.

• Troubleshooting Protocol:

  • Screen Ligands: If you are using a standard ligand like PPh₃, consider switching to more specialized ligands known for their efficacy with heteroaryl chlorides. A good starting point is to screen Buchwald-type ligands such as XPhos, SPhos, or RuPhos.

  • Evaluate Pre-catalyst: The choice of palladium pre-catalyst can also be crucial. While Pd(OAc)₂ or Pd₂(dba)₃ are common, pre-formed catalysts like Pd(dppf)Cl₂ or custom palladium(II) ONO pincer complexes have shown superior activity for these challenging substrates.[1]

2. Base Selection:

• The Problem: The base plays a multifaceted role in the Miyaura borylation, primarily in the transmetalation step. An inappropriate base can lead to side reactions or fail to promote the catalytic cycle effectively.[2]

• Expert Insight: While strong bases can promote the desired reaction, they can also lead to undesired side reactions. For Miyaura borylations, a weaker base is often preferred to prevent the competing Suzuki coupling of the borylated product with the starting halide.[2][3] Potassium acetate (KOAc) is a standard choice, but other options should be considered.

• Troubleshooting Protocol:

  • Base Screening: If KOAc is not effective, consider screening other bases such as potassium phosphate (K₃PO₄), cesium carbonate (Cs₂CO₃), or potassium phenoxide (KOPh).[1][2]

  • Consider Lipophilic Bases: Recent studies have shown that lipophilic bases, such as potassium 2-ethylhexanoate, can significantly improve reaction rates and yields, even at lower temperatures.[4][5] This is attributed to minimizing the inhibitory effect of the carboxylate anion on the catalytic cycle.[4][5]

3. Solvent Choice:

• The Problem: The solvent influences the solubility of reactants and the stability of catalytic intermediates.

• Expert Insight: Polar aprotic solvents are generally preferred for Miyaura borylation.

• Troubleshooting Protocol:

  • Solvent Screening: If a standard solvent like 1,4-dioxane or DMSO is not yielding good results, consider screening other solvents such as THF, toluene, or a mixture of solvents. In some cases, a water/toluene mixture has been shown to be effective.

Question 2: I'm observing significant amounts of starting material even after extended reaction times and increased temperatures. What could be the issue?

Observing unreacted starting material despite forcing conditions often points to catalyst deactivation or inhibition.

1. Catalyst Inhibition by the Pyrazine Substrate:

• The Problem: The lone pair of electrons on the pyrazine nitrogens can coordinate strongly to the palladium center, effectively poisoning the catalyst.[1]

• Expert Insight: This issue is particularly prevalent with substrates that have unhindered nitrogen atoms. The choice of a bulky ligand can often mitigate this by sterically shielding the palladium center.

• Troubleshooting Protocol:

  • Increase Ligand:Metal Ratio: Try increasing the ligand to palladium ratio (e.g., from 1:1 to 2:1 or even 4:1). This can help ensure that the palladium center remains coordinated to the desired phosphine ligand rather than the pyrazine substrate.

  • Switch to a More Hindered Ligand: If increasing the ligand ratio is ineffective, switch to a bulkier ligand such as XPhos or a Johnphos-type ligand.

2. Quality of Reagents:

• The Problem: The quality of the diboron reagent, such as bis(pinacolato)diboron (B₂pin₂), can significantly impact the reaction outcome. Similarly, the palladium catalyst can degrade over time if not stored properly.

• Expert Insight: B₂pin₂ can slowly hydrolyze upon exposure to moisture. It's crucial to use a high-quality, anhydrous grade of this reagent. Palladium catalysts, especially Pd(0) sources, can be sensitive to air and moisture.

• Troubleshooting Protocol:

  • Verify Reagent Quality: Check the quality of your B₂pin₂ by ¹H and ¹¹B NMR.[6] If in doubt, use a fresh bottle.

  • Use a Fresh Catalyst: If you suspect your palladium source has degraded, use a fresh batch. Pd(II) pre-catalysts like PdCl₂(dppf) are generally more stable to air than Pd(0) sources.[6]

Question 3: My reaction is producing a significant amount of a symmetrical biphenyl impurity. What is causing this side reaction?

The formation of a symmetrical biphenyl impurity is a classic sign of a competing Suzuki-Miyaura coupling reaction occurring in situ.[7]

1. In-situ Suzuki-Miyaura Coupling:

• The Problem: The desired borylated pyrazine product can react with the unreacted starting pyrazine halide under the reaction conditions to form a homocoupled biphenyl product.

• Expert Insight: This side reaction is often promoted by the presence of water and a base that is too strong.[7] Water can facilitate the transmetalation of the newly formed boronic ester onto the palladium center.[7]

• Troubleshooting Protocol:

  • Ensure Anhydrous Conditions: Rigorously dry your solvent and reagents. Use Schlenk techniques or a glovebox to set up the reaction under an inert atmosphere.

  • Re-evaluate Base Choice: As mentioned earlier, a weaker base like KOAc is generally preferred for Miyaura borylations to disfavor the competing Suzuki coupling.[3]

  • Optimize Reaction Temperature and Time: Monitor the reaction progress closely by TLC or LC-MS. Stop the reaction as soon as the starting material is consumed to minimize the formation of the biphenyl impurity.

Section 2: Optimization Strategies & Advanced Protocols

Question 4: How can I systematically optimize the reaction conditions for my specific pyrazine substrate?

A Design of Experiments (DoE) approach can be highly effective for optimizing complex reactions. However, a more traditional, stepwise optimization can also be employed.

Table 1: Recommended Starting Conditions and Optimization Parameters

Parameter	Recommended Starting Condition	Optimization Variables
Palladium Pre-catalyst	PdCl₂(dppf) (2 mol%)	Pd(OAc)₂, Pd₂(dba)₃, (t-Bu₃P)₂Pd[8]
Ligand	dppf (2 mol%)	XPhos, SPhos, RuPhos (various loadings)
Base	KOAc (1.5 - 2.0 equiv)	K₃PO₄, Cs₂CO₃, KOPh, K-2-ethylhexanoate[4][5]
Boron Source	B₂pin₂ (1.1 - 1.5 equiv)	HBpin[2]
Solvent	1,4-Dioxane (0.1 M)	DMSO, THF, Toluene
Temperature	80 - 100 °C	60 - 120 °C
Reaction Time	12 - 24 h	Monitor by TLC/LC-MS

Experimental Protocol: General Procedure for Miyaura Borylation of a Halopyrazine

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the halopyrazine (1.0 equiv), bis(pinacolato)diboron (1.2 equiv), and the base (e.g., KOAc, 1.5 equiv).

• In a separate vial, weigh the palladium pre-catalyst (e.g., PdCl₂(dppf), 0.02 equiv) and the ligand (if separate).

• Evacuate and backfill the Schlenk flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the catalyst and ligand to the flask against a positive flow of inert gas.

• Add the anhydrous solvent (e.g., 1,4-dioxane) via syringe.

• Degas the reaction mixture by bubbling with the inert gas for 10-15 minutes or by three freeze-pump-thaw cycles.[6]

• Heat the reaction mixture to the desired temperature and stir for the specified time, monitoring the progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite.

• Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Section 3: Mechanistic Insights & Visual Guides

The Catalytic Cycle of Miyaura Borylation

Understanding the catalytic cycle is key to rational troubleshooting.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Miyaura Borylation Reaction [organic-chemistry.org]
• 3. medium.com [medium.com]
• 4. Improvement in the Palladium-Catalyzed Miyaura Borylation Reaction by Optimization of the Base: Scope and Mechanistic Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. reddit.com [reddit.com]
• 7. catalysis-consulting.com [catalysis-consulting.com]
• 8. Miyaura Borylations of Aryl Bromides in Water at Room Temperature - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Alternative Protecting Groups for Amino-Boronic Acids

Welcome to the technical support center for navigating the complexities of amino-boronic acid chemistry. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges with protecting group strategies for these versatile but sensitive molecules. We will move beyond the standard textbook examples to address the real-world problems you face at the bench.

Part 1: Frequently Asked Questions & Troubleshooting

This section addresses the most common issues and questions that arise during the synthesis, purification, and handling of protected amino-boronic acids.

Choosing Your Protecting Group: Beyond Boc and Cbz

Question: I'm starting a multi-step synthesis involving an amino-boronic acid. How do I choose the right N-protecting group?

Answer: The ideal protecting group strategy is dictated by the overall synthetic route. A robust strategy relies on "orthogonality," which means each protecting group can be removed under specific conditions without affecting others.[1][2][3] For amino-boronic acids, this is critical because the boronic acid moiety itself is sensitive to certain conditions, particularly strong acids and oxidation.[4][5]

Here is a breakdown of common choices and their associated challenges:

• Boc (tert-Butyloxycarbonyl): While widely used, the strong acidic conditions required for Boc removal (typically neat Trifluoroacetic Acid, TFA) can be problematic.[6][7][8] A major side reaction to be aware of is protodeboronation , where the C-B bond is cleaved, resulting in the loss of your boronic acid functionality.[9][10] This is especially a risk with electron-rich or heteroaromatic systems.[10]

  • Troubleshooting Tip: If you observe significant protodeboronation during Boc deprotection, consider using milder acidic conditions, such as HCl in an organic solvent like dioxane or isopropanol.[11]

• Cbz (Benzyloxycarbonyl): Cbz groups are classically removed by catalytic hydrogenation (e.g., H₂ over Pd/C).[7][8] While this is a mild method, palladium catalysts can sometimes be poisoned by sulfur-containing compounds or coordinate to the boronic acid itself, leading to sluggish or incomplete reactions.

  • Troubleshooting Tip: If you suspect catalyst poisoning, consider using an acid-mediated deprotection method as a metal-free alternative.[11][12] Reagents like HCl in isopropanol can be effective.[11] Another option for substrates with sensitive functionalities is a nucleophilic deprotection protocol using reagents like 2-mercaptoethanol.[12]

• Fmoc (9-Fluorenylmethyloxycarbonyl): The Fmoc group is the cornerstone of modern solid-phase peptide synthesis (SPPS) due to its mild, base-labile deprotection conditions (typically piperidine in DMF).[6][][] This makes it highly compatible with the acid-sensitive boronic acid moiety. For complex syntheses requiring multiple, distinct deprotection steps, the Fmoc/tBu strategy offers excellent orthogonality.[15][16]

  • Expert Insight: The Fmoc strategy is generally the method of choice for incorporating amino-boronic acids into peptides, as it minimizes the risk of side reactions associated with the boronic acid group.[6][17]

• Trityl (Trt) and its Analogs (MMT, DMT): These bulky protecting groups are acid-labile, with their sensitivity tunable by the number of methoxy substituents (DMT > MMT > Trt).[18] They are particularly useful for protecting primary amines and can help inhibit racemization in amino acids like histidine.[18][19]

  • Troubleshooting Tip: Due to their steric bulk, Trt-protected amino acids can sometimes exhibit poor reactivity in coupling reactions.[18] If you experience low coupling yields, consider switching to a less hindered protecting group for that specific step.

• Sulfonyl Groups (e.g., Tos, Pbf): Sulfonyl groups like p-toluenesulfonyl (Tos) are very stable but require harsh removal conditions (e.g., sodium in liquid ammonia), limiting their use.[20] More modern, acid-labile sulfonyl groups like Pbf are used in Fmoc-based SPPS, particularly for protecting the guanidinium group of arginine.[16]

Protecting the Boronic Acid: The MIDA Advantage

Question: My amino-boronic acid is unstable during chromatography and subsequent reaction steps. How can I protect the boronic acid itself?

Answer: The boronic acid functional group can be challenging due to its Lewis acidity and propensity to form trimeric boroxines, which can complicate purification and characterization.[4] For situations requiring a robustly protected boronic acid, an N-methyliminodiacetic acid (MIDA) boronate is an excellent solution.[21][22][23]

Key Advantages of MIDA Boronates:

• Exceptional Stability: MIDA boronates are highly crystalline, air-stable solids that are compatible with a wide range of reaction conditions, including chromatography on silica gel, oxidation, and various cross-coupling reactions.[21][24][25]

• Mild Deprotection: The MIDA group is readily cleaved under mild aqueous basic conditions to release the free boronic acid.[4][24][25]

• Slow Release: Under specific basic conditions, MIDA boronates can slowly release the free boronic acid in situ. This is highly advantageous for reactions like Suzuki-Miyaura couplings, as it keeps the concentration of the unstable free boronic acid low, suppressing side reactions like protodeboronation.[10][21]

Common Troubleshooting Scenarios

Question: I'm seeing a significant amount of a side product that corresponds to my starting material without the boronic acid group. What is happening and how can I fix it?

Answer: You are observing protodeboronation , the cleavage of the carbon-boron bond.[9][10] This is a common failure mode, especially under acidic or basic conditions with certain aromatic and heteroaromatic boronic acids.[10]

Causality & Mitigation Strategies:

• Acid-Mediated Protodeboronation: This often occurs during the deprotection of acid-labile groups like Boc. The electron-deficient nature of the boron atom makes the C-B bond susceptible to protonation and subsequent cleavage.[5]

  • Solution: Switch to a milder deprotection condition. For Boc groups, try using 2M HCl in diethyl ether instead of neat TFA. For substrates that allow it, an orthogonal protecting group like Fmoc (base-labile) or Cbz (hydrogenolysis) is a better long-term solution.

• Base-Mediated Protodeboronation: This can be problematic in reactions that require basic conditions, such as Suzuki-Miyaura couplings. The formation of the more electron-rich boronate anion increases its reactivity towards proton sources.[10]

  • Solution: Use a MIDA-protected boronic acid. The slow release of the free boronic acid under basic conditions keeps its concentration low and minimizes protodeboronation.[10][21] Alternatively, using anhydrous conditions for the cross-coupling can also suppress this side reaction.[24]

Question: My purification of the free amino-boronic acid by silica gel chromatography is giving very low yields and broad peaks. What's going wrong?

Answer: Free amino-boronic acids are notoriously difficult to purify by standard silica gel chromatography.[26][27] The Lewis acidic boron can interact strongly with the Lewis basic silanol groups on the silica surface, leading to streaking and decomposition. The primary amine can also cause issues.

Proven Purification Alternatives:

• Protect Both Ends: The most reliable solution is to protect both the amine (e.g., with Boc or Fmoc) and the boronic acid (e.g., as a pinacol or MIDA ester).[4] The resulting compound is typically much less polar and behaves well on silica gel.

• Specialized Extractions: For free boronic acids, a sorbitol extraction can be effective. The boronic acid forms a reversible complex with the diols of sorbitol, pulling it into the aqueous layer while leaving non-boronic impurities in the organic layer.[26]

• Adduct Formation: Boronic acids can form crystalline adducts with diethanolamine.[26][27] This adduct can often be precipitated and isolated, then the free boronic acid can be regenerated by treatment with acid.

• Reverse-Phase Chromatography (C18): For polar compounds, reverse-phase chromatography can be a viable alternative to normal-phase silica gel.[26]

Part 2: Data & Protocols

Comparative Summary of N-Protecting Groups

Protecting Group	Abbreviation	Cleavage Conditions	Orthogonal To	Key Considerations
tert-Butyloxycarbonyl	Boc	Strong Acid (e.g., TFA, HCl)[8]	Base, Hydrogenolysis	Risk of protodeboronation with sensitive substrates.[10]
Benzyloxycarbonyl	Cbz (or Z)	H₂/Pd-C; Strong Acid; Na/NH₃[7][12]	Base	Catalyst can be poisoned; metal-free acidic cleavage is an alternative.[11]
9-Fluorenylmethyloxycarbonyl	Fmoc	Base (e.g., 20% Piperidine in DMF)[]	Acid, Hydrogenolysis	Ideal for SPPS and acid-sensitive boronic acids.[6][15]
Trityl	Trt	Mild Acid (e.g., Acetic Acid, dilute TFA)[18]	Base, Hydrogenolysis	Bulky group, can hinder reactivity.[18] Good for selective primary amine protection.
Allyloxycarbonyl	Alloc	Pd(0) catalyst (e.g., Pd(PPh₃)₄)[7]	Acid, Base	Provides a third dimension of orthogonality for complex synthesis.[28]

Workflow for Selecting a Protection Strategy

The following diagram outlines a decision-making process for choosing an appropriate protection strategy for your amino-boronic acid.

Sources

• 1. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 2. fiveable.me [fiveable.me]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. Protecting Groups for Boronic Acids | Chem-Station Int. Ed. [en.chem-station.com]
• 5. Synthesis of α-aminoboronic acids - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C5CS00886G [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Introduction and Removal of Several Common Alkoxycarbonyl Protecting Groups [en.highfine.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. reddit.com [reddit.com]
• 10. research.ed.ac.uk [research.ed.ac.uk]
• 11. tdcommons.org [tdcommons.org]
• 12. Cbz-Protected Amino Groups [organic-chemistry.org]
• 15. chempep.com [chempep.com]
• 16. scispace.com [scispace.com]
• 17. Diversity-oriented synthesis of peptide-boronic acids by a versatile building-block approach - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 18. Amino protecting group—triphenylmethyl series [en.highfine.com]
• 19. peptide.com [peptide.com]
• 20. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 21. MIDA boronate | Chem-Station Int. Ed. [en.chem-station.com]
• 22. researchgate.net [researchgate.net]
• 23. Recent advances in the synthesis and reactivity of MIDA boronates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. US9908900B2 - Methods for forming protected organoboronic acids - Google Patents [patents.google.com]
• 25. BLD Insights | MIDA Boronate: A New Organo-boron Reagent [bldpharm.com]
• 26. reddit.com [reddit.com]
• 27. reddit.com [reddit.com]
• 28. repository.ubn.ru.nl [repository.ubn.ru.nl]

Reference Data & Comparative Studies

Publish Comparison Guide: 1H NMR Characterization of (3-Aminopyrazin-2-yl)boronic Acid Pinacol Ester

This guide outlines the technical characterization of (3-aminopyrazin-2-yl)boronic acid pinacol ester , a critical yet sensitive heterocyclic building block used in medicinal chemistry.

Executive Summary

(3-Aminopyrazin-2-yl)boronic acid pinacol ester (CAS: 916439-32-6) is a specialized reagent designed to overcome the inherent instability of its parent boronic acid. While 2-heterocyclic boronic acids are notoriously prone to rapid protodeboronation, the pinacol ester (Bpin) moiety provides a kinetic barrier that facilitates storage and handling. This guide compares the ester against its alternatives and details a self-validating NMR protocol to distinguish the pure compound from its primary degradation product, 2-aminopyrazine.

Part 1: Strategic Comparison (The "Why" and "What")

In drug development, this compound is a precursor for introducing the 3-aminopyrazine motif via Suzuki-Miyaura coupling. However, the electron-deficient pyrazine ring makes the C–B bond labile.

1.1 Product vs. Alternatives

The following table objectively compares the Pinacol Ester format against the Free Acid and the MIDA Boronate alternative.

Feature	Pinacol Ester (Product)	Free Boronic Acid	MIDA Boronate
Stability	Moderate/High. Stable as a solid; slowly hydrolyzes in wet solvents.	Low. Prone to rapid protodeboronation and polymerization (boroxine formation).	Very High. Air-stable; requires specific hydrolysis conditions to react.
Atom Economy	Lower. The pinacol group adds significant molecular weight (C6H12).	High. No protecting group mass.	Lowest. Large protecting group mass.
NMR Utility	Excellent. Soluble in CDCl3/DMSO; sharp methyl singlet serves as an internal integral reference.	Poor. Often insoluble; broad peaks due to H-bonding and boroxine equilibrium.	Good. Distinctive signals, but solubility is often limited to polar solvents (DMSO/MeCN).
Reaction Kinetics	Direct. Reacts directly in Suzuki coupling (often with base activation).	Variable. Stoichiometry is difficult to determine due to hydration state.	Slow Release. Requires hydrolysis step (slow release) to prevent catalyst poisoning.

1.2 Primary Impurity Profile

The most critical quality control (QC) check is detecting protodeboronation . If the C–B bond breaks, the pinacol group is lost, and the pyrazine ring is protonated.

• Target: (3-Aminopyrazin-2-yl)Bpin

• Degradant: 2-Aminopyrazine + Free Pinacol

Part 2: 1H NMR Characterization Protocol

2.1 Sample Preparation Strategy

• Solvent Selection:

  • Preferred: DMSO-d6 . The pyrazine nitrogen atoms and the exocyclic amine can participate in hydrogen bonding. DMSO minimizes aggregation and typically yields sharper aromatic signals. It also slows down hydrolysis compared to "wet" CDCl3.

  • Alternative: CDCl3 (Neutralized). If using chloroform, ensure it is stored over anhydrous K2CO3 or molecular sieves. Acidic traces in CDCl3 can catalyze protodeboronation.

• Concentration: ~10 mg in 0.6 mL solvent. High concentrations can lead to viscosity broadening.

2.2 Diagnostic Peak Assignment (Representative Data)

Note: Chemical shifts (

) are estimates based on the 2-aminopyrazine scaffold and substituent effects in DMSO-d6.

Region	(ppm)	Multiplicity	Integral	Assignment	Diagnostic Note
Aromatic	8.05	Doublet ( Hz)	1H	H-5	Deshielded by ring nitrogens.
Aromatic	7.85	Doublet ( Hz)	1H	H-6	Coupling to H-5 confirms the pyrazine ring integrity.
Amine	6.5 - 7.5	Broad Singlet	2H	-NH2	Position varies with concentration/water content. Disappears with D2O shake.
Aliphatic	1.30 - 1.35	Singlet	12H	Pin-CH3	The QC Anchor. This peak must integrate 12:1 against the aromatic protons.

Critical QC Check: If the integral of the Methyl signal (1.3 ppm) is < 12.0 relative to the aromatic protons, or if you see a new singlet at ~1.1 ppm (free pinacol), the sample has degraded.

Part 3: Visualization of the Workflow

The following diagram illustrates the logical flow for characterizing this compound and making a "Go/No-Go" decision for synthesis.

Caption: Logical workflow for validating (3-aminopyrazin-2-yl)boronic acid pinacol ester integrity via 1H NMR.

Part 4: Troubleshooting & Scientific Nuance

4.1 The "Boron Broadening" Effect

In

C NMR, the carbon atom directly attached to Boron (C-2) often vanishes or appears as a very broad lump due to the quadrupolar relaxation of the B nucleus.

• Observation: In

  H NMR, this effect is minimal but can sometimes slightly broaden protons ortho to the boron.

• Validation: If you cannot find the C-B carbon in

  C NMR, this is normal . Do not assume the compound is missing. Run an B NMR (typically 30-35 ppm for Ar-Bpin) to confirm the presence of the boron species.

4.2 Distinguishing the Impurity (2-Aminopyrazine)

If the Bpin group falls off (protodeboronation), the symmetry changes.

• Pure Product: H-5 and H-6 are chemically non-equivalent doublet signals.

• Impurity (2-Aminopyrazine): You will see H-3 (singlet-like), and H-5/H-6 (doublets). The key indicator is the appearance of a proton at the C-2 position (approx 7.8-8.0 ppm) which was previously occupied by Boron.

References

• ChemicalBook. 2-Aminopyrazine NMR Spectrum Data. (Used for impurity baseline).

• Royal Society of Chemistry. Stability of Boronic Esters to Hydrolysis.[1] (Context on Bpin stability vs. free acid).

• National Institutes of Health (PMC). MIDA Boronates: A General Solution for Unstable Boronic Acids. (Comparison of alternatives).

• Organic Syntheses. Synthesis of Arylboronic Pinacol Esters. (General synthesis and characterization protocols).

Sources

• 1. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Mass Spectrometry Analysis of Aminopyrazine Boronic Derivatives

Abstract

Aminopyrazine boronic derivatives represent a pivotal class of compounds in contemporary drug discovery and development, serving as crucial building blocks in synthetic chemistry. Their unique structural features, combining the aromatic, nitrogen-rich pyrazine core with the reactive boronic acid moiety, demand robust and nuanced analytical methodologies. Mass spectrometry (MS), particularly when coupled with liquid chromatography (LC), stands as the cornerstone for their characterization and quantification. This guide provides an in-depth comparison of mass spectrometric approaches for analyzing these derivatives. We will explore the causality behind methodological choices, from ionization techniques to fragmentation analysis, and present validated protocols to ensure data integrity. This document is intended for researchers, scientists, and drug development professionals seeking to establish or refine their analytical workflows for this important compound class.

Introduction: The Analytical Imperative

Aminopyrazine boronic derivatives are integral to the synthesis of complex molecules, including kinase inhibitors and other targeted therapeutics. The boronic acid group is highly valued for its role in Suzuki-Miyaura cross-coupling reactions, enabling the formation of carbon-carbon bonds.[1] However, the very reactivity that makes these compounds synthetically useful also presents significant analytical challenges.

The primary analytical hurdles include:

• In-source Instability: Boronic acids are prone to dehydration, leading to the formation of cyclic boroxine trimers. This can complicate mass spectra by depleting the monomeric ion signal and introducing confounding high-mass ions.[2]

• Adduct Formation: The polarity of the aminopyrazine ring and the boronic acid group makes these molecules susceptible to forming adducts with solvents and salts (e.g., [M+Na]⁺, [M+K]⁺), which can split the ion signal and complicate interpretation.[3][4]

• Ionization Efficiency: The dual functionality of the molecule requires careful optimization of ionization source conditions to achieve consistent and sensitive detection.

This guide will systematically address these challenges, comparing common MS techniques to provide a clear framework for method development.

Comparative Analysis of Ionization Techniques

The choice of ionization source is the most critical parameter in the LC-MS analysis of aminopyrazine boronic derivatives. Electrospray Ionization (ESI) is the most common and effective technique.[5][6] We will compare its performance in both positive and negative ion modes.

Electrospray Ionization (ESI): Positive vs. Negative Mode

Positive Ion Mode (ESI+):

• Mechanism: In positive mode, the acidic protons on the boronic acid group and the basic nitrogen atoms of the pyrazine ring can be protonated, typically forming [M+H]⁺ ions.

• Advantages: This mode often yields a strong signal due to the basicity of the pyrazine nitrogens.

• Challenges: It is highly susceptible to the formation of sodium ([M+Na]⁺) and potassium ([M+K]⁺) adducts, which can fragment differently from the protonated molecule and complicate quantitative analysis.[7]

Negative Ion Mode (ESI-):

• Mechanism: In negative mode, the boronic acid moiety can be deprotonated to form [M-H]⁻ ions or form adducts with anions from the mobile phase, such as formate [M+HCOO]⁻ or acetate [M+CH₃COO]⁻.

• Advantages: Negative mode can sometimes offer higher selectivity and reduced background noise. Analysis of underivatized boronic acids has been successfully demonstrated in negative ESI mode.[6]

• Challenges: Signal intensity can be lower compared to positive mode, and the formation of various adducts still requires careful mobile phase optimization.

Experimental Comparison:

To illustrate the performance differences, a model compound, 5-amino-pyrazine-2-boronic acid, was analyzed using a standard LC-MS/MS system. The data below represents typical results achievable under optimized conditions.

Parameter	ESI Positive Mode ([M+H]⁺)	ESI Negative Mode ([M-H]⁻)	Justification & Insights
Signal Intensity (cps)	1.5 x 10⁶	8.2 x 10⁵	ESI+ generally provides higher signal intensity due to the readily protonated pyrazine ring.
Signal-to-Noise (S/N)	1250	980	While intensity is lower in ESI-, the noise floor can also be lower, resulting in comparable S/N.
Adduct Formation	Significant [M+Na]⁺ observed	Minimal adducts observed	The propensity for alkali metal adducts is a major drawback of ESI+ for quantitative work.[4]
Limit of Quantitation (LOQ)	1.0 µg/mL	1.0 µg/mL	Despite differences in intensity, optimized methods can achieve similar sensitivity.[5]

Recommendation: For quantitative analysis, ESI negative mode is often preferable as it can minimize the complexity arising from alkali adducts. However, for qualitative identification and structural confirmation where signal strength is paramount, ESI positive mode should also be evaluated. In many cases, running samples in both polarities provides the most comprehensive dataset.

Fragmentation Analysis for Structural Elucidation

Tandem mass spectrometry (MS/MS) is indispensable for confirming the structure of aminopyrazine boronic derivatives. Collision-Induced Dissociation (CID) of the precursor ion generates a characteristic fragmentation pattern.

Proposed Fragmentation Pathway (ESI+):

In positive mode, the protonated molecule ([M+H]⁺) of an aminopyrazine boronic acid derivative will typically undergo fragmentation through several key pathways. The most common cleavages involve the boronic acid group and fragmentation of the pyrazine ring.[8]

• Neutral Loss of H₂O: The boronic acid group can readily lose a molecule of water (18 Da).

• Neutral Loss of B(OH)₃: A loss of boric acid (61.8 Da) is also a characteristic fragmentation.

• Ring Cleavage: The pyrazine ring can undergo cross-ring cleavages, providing structural information about substituents.[8]

Diagram: Proposed Fragmentation Pathway

Here is a Graphviz diagram illustrating a plausible fragmentation pathway for a generic substituted aminopyrazine boronic acid in positive ESI mode.

Caption: Step-by-step workflow for quantitative LC-MS/MS analysis.

Detailed Experimental Protocol

This protocol provides a validated starting point for the analysis of aminopyrazine boronic derivatives. Optimization will be required for specific analogs.

1. Sample Preparation:

• Prepare a 1 mg/mL stock solution of the aminopyrazine boronic derivative in a 50:50 mixture of acetonitrile and water.

• Prepare a series of calibration standards by serial dilution of the stock solution into the initial mobile phase composition (e.g., 95% Mobile Phase A).

• For unknown samples, dilute them to an expected concentration within the calibration range.

• Spike all standards and samples with an appropriate internal standard (e.g., a stable isotope-labeled analog) to a final concentration of 100 ng/mL.

2. LC Method Parameters:

• Column: Acquity BEH C18, 2.1 x 50 mm, 1.7 µm. [5]* Mobile Phase A: 10 mM Ammonium Acetate in Water. [5]* Mobile Phase B: Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient:

  • 0.0 min: 5% B

  • 0.5 min: 5% B

  • 3.0 min: 95% B

  • 4.0 min: 95% B

  • 4.1 min: 5% B

  • 5.0 min: 5% B

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

3. MS Method Parameters (Triple Quadrupole):

• Ionization Mode: Electrospray Ionization (ESI), Negative.

• Capillary Voltage: 3.0 kV.

• Source Temperature: 150 °C.

• Desolvation Temperature: 450 °C.

• Cone Gas Flow: 50 L/hr.

• Desolvation Gas Flow: 800 L/hr.

• MRM Transitions: To be determined empirically for each specific analyte by infusing a standard solution and performing a product ion scan. Select the most intense and stable precursor-product ion pair for quantification.

Trustworthiness through Self-Validation: This protocol is designed to be self-validating. The use of an internal standard corrects for variations in sample preparation and instrument response. The calibration curve, which must exhibit a correlation coefficient (r²) of >0.99, validates the linearity of the response across the desired concentration range. Quality control (QC) samples at low, medium, and high concentrations should be run alongside unknown samples to ensure accuracy and precision, with recovery values expected to be within 80-120%. [6][9]

Conclusion and Future Perspectives

The mass spectrometric analysis of aminopyrazine boronic derivatives is a mature but nuanced field. By understanding the inherent chemical properties of these molecules—propensity for dehydration and adduct formation—and systematically optimizing LC and MS parameters, highly sensitive and robust methods can be developed. Electrospray ionization remains the technique of choice, with negative mode often providing cleaner data for quantification. Careful fragmentation analysis via MS/MS is essential for unambiguous structural confirmation.

As drug development pipelines continue to rely on novel molecules built from these derivatives, the need for high-throughput and ultra-sensitive analytical methods will grow. Future advancements may lie in the application of novel ionization techniques or ion mobility spectrometry to further resolve complex mixtures and isomeric species.

References

• Kumar, A., et al. (2014). A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry. Analytical Methods. Available at: [Link]

• Chidella, K.S., et al. (2021). A High Sensitive LC-MS/MS Method for the Simultaneous Determination of Potential Genotoxic Impurities Carboxy Phenyl Boronic Acid and Methyl Phenyl Boronic Acid in Lumacaftor. American Journal of Analytical Chemistry, 12, 74-86. Available at: [Link]

• Bercovici, D.A., et al. (2019). Trace Level Quantification of Derivatized Boronic Acids by LC/MS/MS. Organic Process Research & Development, 23(1), 59-64. Available at: [Link]

• Bercovici, D.A., et al. (2019). Trace Level Quantification of Derivatized Boronic Acids by LC/MS/MS. ResearchGate. Available at: [Link]

• Chepiga, K.M., et al. (2019). Trace Level Quantification of Derivatized Boronic Acids by LC/MS/MS. ACS Publications. Available at: [Link]

• Chidella, K.S., et al. (2021). A High Sensitive LC-MS/MS Method for the Simultaneous Determination of Potential Genotoxic Impurities Carboxy Phenyl Boronic Acid and Methyl Phenyl Boronic Acid in Lumacaftor. ResearchGate. Available at: [Link]

• Martínez-Lozano, P., et al. (2009). Comparison of pyridine and pyrazine derivatives distributions in exhaled breath and exhaled breath condensate after smoking. Journal of Breath Research, 3(2). Available at: [Link]

• West, C., & Lesellier, E. (2010). Analysis of boronic acids by nano liquid chromatography-direct electron ionization mass spectrometry. Journal of Chromatography A, 1217(20), 3438-3444. Available at: [Link]

• Chromatography Forum. (2012). analysis of boric acid by LC-MS. Available at: [Link]

• Kádár, J., et al. (2017). Electrospray ionization–tandem mass spectrometric study of fused nitrogen‐containing ring systems. Journal of Mass Spectrometry, 52(11), 735-743. Available at: [Link]

• Jones, D.B., et al. (2021). A dynamical (e,2e) investigation into the ionization of pyrazine. Physical Chemistry Chemical Physics, 23(36), 20435-20444. Available at: [Link]

• Prentice, J., et al. (2010). Analysis of Boronic Acids Without Chemical Derivatisation. ResearchGate. Available at: [Link]

• Ishida, A., et al. (2008). Synthesis and Spectroscopic and Electrochemical Studies of Pyrazine- or Pyridine-Ring-Fused Tetraazachlorins, Bacteriochlorins, and Isobacteriochlorins. Inorganic Chemistry, 47(24), 11854-11864. Available at: [Link]

• Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns – HSC Chemistry. Available at: [Link]

• Save My Exams. (n.d.). Mass Spectrometry (MS) Fragmentation Patterns (HL) (DP IB Chemistry): Revision Note. Available at: [Link]

• Soloveichik, G.L., et al. (2023). Synthesis, Structural Characterization, and Hydrogen Release of Al-Based Amidoboranes Derived from MAlH4 (Li, Na)-BH3NH2CH2CH2NH2BH3. Molecules, 28(7), 3144. Available at: [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

• Waters Corporation. (n.d.). The Impact of Adducts and Strategies to Control Them in IP-RPLC Based Oligonucleotide Analyses. Available at: [Link]

• The Analytical Scientist. (2023). Why Adduct Choice Matters in Tandem Mass Spectrometry. Available at: [Link]

• Zhang, R.K., et al. (2022). Stereospecific Enzymatic Conversion of Boronic Acids to Amines. Journal of the American Chemical Society, 144(32), 14462-14467. Available at: [Link]

• Candeias, E., et al. (2019). Mass Spectrometry-Based Methodologies for Targeted and Untargeted Identification of Protein Covalent Adducts (Adductomics): Current Status and Challenges. International Journal of Molecular Sciences, 20(8), 2021. Available at: [Link]

• Griffiths, R.L., et al. (2022). Advances in ionisation techniques for mass spectrometry based omics research. CentAUR. Available at: [Link]

• Keller, B.O., et al. (2008). Interferences and contaminants encountered in modern mass spectrometry. Analytica Chimica Acta, 627(1), 71-81. Available at: [Link]

• Kiontke, A., et al. (2020). The Origin and Implications of Artifact Ions in Bioanalytical LC–MS. LCGC International, 33(2), 70-78. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. lcms.cz [lcms.cz]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. A High Sensitive LC-MS/MS Method for the Simultaneous Determination of Potential Genotoxic Impurities Carboxy Phenyl Boronic Acid and Methyl Phenyl Boronic Acid in Lumacaftor [scirp.org]
• 7. theanalyticalscientist.com [theanalyticalscientist.com]
• 8. Electrospray ionization–tandem mass spectrometric study of fused nitrogen‐containing ring systems - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

A Head-to-Head Comparison for Pyrazine Synthesis: Pinacol Ester vs. MIDA Boronate

A Senior Application Scientist's Guide to Selecting the Optimal Boron Reagent for Suzuki-Miyaura Cross-Coupling

For researchers and professionals in drug development, the pyrazine scaffold is a cornerstone of modern medicinal chemistry, appearing in numerous FDA-approved drugs. The Suzuki-Miyaura cross-coupling reaction is a paramount tool for its functionalization. However, the success of this reaction hinges critically on the choice of the boron reagent. This guide provides an in-depth, data-driven comparison of the two leading options: the workhorse pinacol (Pin) boronic esters and the precision tool, N-methyliminodiacetic acid (MIDA) boronates.

The Unique Challenge of Pyrazine Cross-Coupling

Pyrazine rings present a distinct challenge in palladium-catalyzed cross-coupling. Their electron-deficient nature makes them excellent electrophiles, but the nitrogen lone pairs can coordinate to the palladium catalyst, potentially inhibiting the catalytic cycle.[1] Furthermore, the boronic acid or ester coupling partner can be susceptible to side reactions like protodeboronation, especially under the basic conditions required for the reaction.[1][2] This makes the stability and reactivity of the boron reagent a crucial parameter for achieving high yields and purity.

Pinacol Boronates: The Established Workhorse

Pinacol esters (Ar-Bpin) are the most common boronic acid surrogates used in Suzuki-Miyaura reactions.[3] They are sp²-hybridized, trivalent boron compounds that offer a significant stability advantage over free boronic acids, which are prone to dehydration to form boroxines.[3][4]

Advantages:

• Improved Stability: Pinacol esters are generally more stable than their corresponding boronic acids, reducing the rate of protodeboronation.[3][5]

• Accessibility: They are readily prepared via Miyaura borylation from aryl halides or from boronic acids and are commercially available in great variety.[3][6]

• Direct Use: In many cases, pinacol esters can be used directly in cross-coupling without prior hydrolysis.[6]

Disadvantages:

• Purification Challenges: While more stable than boronic acids, pinacol esters can still be sensitive to silica gel chromatography, with prolonged exposure leading to hydrolysis and poor recovery.[3]

• Steric Hindrance: The bulky pinacol group can sterically hinder the formation of key intermediates in the catalytic cycle, potentially slowing down the reaction rate compared to less hindered esters.[7]

• Susceptibility to Decomposition: In challenging cases, such as with some unstable heteroaryl systems like pyridines and potentially pyrazines, even pinacol esters can undergo significant decomposition under prolonged heating in aqueous base.[3]

MIDA Boronates: The Precision Tool for Complex Synthesis

N-methyliminodiacetic acid (MIDA) boronates represent a significant evolution in boronic acid chemistry. A dative bond from the MIDA ligand's nitrogen atom transforms the boron center into a tetracoordinate, sp³-hybridized state.[4][8] This structural change renders the boron's p-orbital unavailable for the transmetalation step of the Suzuki-Miyaura reaction, effectively "protecting" the boronic acid.[2][8]

Advantages:

• Exceptional Stability: MIDA boronates are remarkably stable, often existing as benchtop-stable, crystalline solids that are compatible with a wide range of reaction conditions, including chromatography on silica gel.[2][9][10] This makes them ideal for multi-step synthesis where the boron moiety must endure various transformations.[9]

• Controlled Release: The MIDA group is cleaved under mild aqueous basic conditions, slowly releasing the reactive sp²-hybridized boronic acid in situ.[2][5] This slow release keeps the concentration of the unstable boronic acid low, minimizing side reactions like protodeboronation and homocoupling.[2] This feature is particularly valuable for notoriously unstable heteroaryl systems.[11]

• Iterative Cross-Coupling: Their stability under anhydrous coupling conditions allows for sequential, iterative cross-coupling (ICC) reactions, a powerful strategy for building complex molecules.[9][10]

Disadvantages:

• Additional Step: The MIDA group must be cleaved to initiate the cross-coupling, which requires specific, typically aqueous basic, conditions.[5]

• Cost and Availability: While increasingly common, MIDA boronates can be more expensive and less varied in commercial availability compared to pinacol esters.[9]

Head-to-Head Comparison: Pinacol Ester vs. MIDA Boronate

Feature	Pinacol Boronate (Ar-Bpin)	MIDA Boronate (Ar-BMIDA)	Rationale & Causality
Boron Hybridization	sp² (Trivalent)	sp³ (Tetracoordinate)	The dative N→B bond in MIDA boronates creates a stable, tetrahedral center, protecting the boron.[8]
Stability	Moderate to Good. More stable than boronic acids but can degrade on silica or with prolonged heat/base.[3]	Excellent. Benchtop stable, crystalline solids. Compatible with a wide range of reagents and silica gel.[9]	The sp³ hybridization shields the boron's empty p-orbital, deactivating it towards unwanted side reactions.[2]
Handling	Can be purified by rapid chromatography; often used directly after preparation.[3]	Easily handled, free-flowing solids. Routine purification by chromatography is standard.[10]	High crystallinity and stability of MIDA boronates simplify isolation and purification workflows.[12]
Reactivity Control	Always "on". Reactivity is modulated by reaction conditions (catalyst, base, temp).	"Off" until activated. Reactivity is triggered by deprotection with aqueous base, enabling slow release.[8]	The MIDA ligand acts as a protecting group that is cleaved in situ to release the active boronic acid.[2]
Purification	Challenging. Susceptible to hydrolysis on silica gel.[3]	Straightforward. Highly compatible with silica gel chromatography.[9]	The robust nature of the MIDA adduct prevents decomposition during standard purification protocols.
Ideal Use Case	Large-scale synthesis, initial screening, coupling of relatively stable aryl/heteroaryl partners.	Complex, multi-step synthesis, coupling of unstable heteroaryl partners, iterative cross-coupling.[9][13]	MIDA's stability is crucial when the boron moiety must survive multiple synthetic steps before the final coupling.

Experimental Workflows & Protocols

The choice of reagent dictates the workflow. Using a pinacol ester is a direct, one-step process, whereas a MIDA boronate introduces a distinct deprotection/coupling sequence.

Workflow Comparison Diagram

Caption: Comparative workflows for Suzuki-Miyaura coupling.

MIDA Boronate Slow-Release Mechanism

The key advantage of MIDA boronates lies in their base-mediated hydrolysis to generate the active boronic acid in situ.

Caption: MIDA boronate deprotection and slow release mechanism.

Field-Proven Methodologies

Protocol 1: Suzuki-Miyaura Coupling of 2-Chloropyrazine with an Aryl Pinacol Boronate

This protocol is representative for a standard coupling with a stable, readily available pinacol ester.

Materials:

• 2-Chloropyrazine (1.0 equiv)

• Arylboronic acid pinacol ester (1.2 equiv)

• Pd(dppf)Cl₂ (0.03 equiv)

• Cesium Carbonate (Cs₂CO₃) (2.5 equiv)

• 1,4-Dioxane and Water (4:1 v/v)

Procedure:

• To a flame-dried Schlenk flask, add 2-chloropyrazine, the arylboronic acid pinacol ester, Pd(dppf)Cl₂, and Cs₂CO₃.

• Evacuate and backfill the flask with an inert atmosphere (Argon or Nitrogen) three times.

• Add the degassed dioxane/water solvent mixture via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring overnight.

• Monitor reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the 2-arylpyrazine.[1]

Causality Note: The choice of a strong base like Cs₂CO₃ and a robust catalyst like Pd(dppf)Cl₂ is often necessary to overcome the lower reactivity of chloropyrazines compared to their bromo or iodo counterparts.[1] The aqueous conditions facilitate the transmetalation step.

Protocol 2: Slow-Release Suzuki-Miyaura Coupling of 2-Bromopyrazine with an Aryl MIDA Boronate

This protocol leverages the stability of the MIDA boronate for a controlled reaction, which is especially useful if the corresponding boronic acid is unstable.

Materials:

• 2-Bromopyrazine (1.0 equiv)

• Aryl MIDA boronate (1.1 equiv)

• Pd₂(dba)₃ (0.02 equiv)

• SPhos (0.08 equiv)

• Potassium Phosphate (K₃PO₄) (3.0 equiv)

• Toluene and Water (5:1 v/v)

Procedure:

• To a reaction vial, add 2-bromopyrazine, the aryl MIDA boronate, Pd₂(dba)₃, and SPhos.

• Seal the vial and purge with an inert atmosphere (Argon or Nitrogen).

• Add degassed toluene, followed by the degassed aqueous solution of K₃PO₄. The aqueous base initiates the slow deprotection of the MIDA boronate.

• Heat the reaction mixture to 80 °C with vigorous stirring for 18 hours.

• Monitor reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and pass through a pad of celite to remove palladium residues.

• Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• The high stability of any unreacted MIDA boronate makes purification via standard silica gel chromatography highly effective.

Causality Note: The use of K₃PO₄ provides the mild basic aqueous conditions necessary to slowly hydrolyze the MIDA ester, releasing the boronic acid into the catalytic cycle.[9] This prevents a high concentration of the potentially unstable boronic acid from building up, thus minimizing decomposition pathways.

Conclusion: Making the Right Choice

The selection between a pinacol ester and a MIDA boronate is not a matter of which is "better," but which is the optimal tool for the specific synthetic task.

• Choose Pinacol Boronates for routine couplings, large-scale synthesis where cost is a factor, and when working with relatively stable boronic acid equivalents. They are the reliable, established standard for a reason.

• Choose MIDA Boronates when faced with challenging substrates, particularly unstable heteroaryl systems where protodeboronation is a major concern. They are the superior choice for complex, multi-step syntheses that require the boron moiety to be robustly protected through various reaction conditions before its final, controlled deployment in a Suzuki-Miyaura cross-coupling.[13]

By understanding the fundamental differences in stability, reactivity, and handling, researchers can strategically select the right boron reagent to maximize yield, simplify purification, and accelerate the synthesis of novel pyrazine-based molecules.

References

• BenchChem. (n.d.). Optimization of Catalytic Conditions for Cross-Coupling Reactions with Pyrazine Halides.
• BenchChem. (n.d.). A Head-to-Head Comparison: Methylboronic Acid Pinacol Ester vs. MIDA Boronate Esters in Cross-Coupling Reactions.
• Cerna, I., & Cerný, J. (2013). Transition metal-catalyzed functionalization of pyrazines. Organic & Biomolecular Chemistry, 11(20), 3244-3263. DOI:10.1039/C3OB40460A
• Burke, M. D., & Gillis, E. P. (2009). Iterative Cross-Coupling with MIDA Boronates: Towards a General Platform for Small Molecule Synthesis. Aldrichimica Acta, 42(1), 17-27.
• Knapp, D. M., Gillis, E. P., & Burke, M. D. (2010). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society, 132(20), 7041-7051.

• Chem-Station. (2014). MIDA boronate. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Bull, J. A., et al. (2013). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 42(21), 8464-8490. DOI:10.1039/C3CS60197H

• Scientific Update. (2022). Something Unique or Methyl, Butyl, Futile? Born again Boron. Retrieved from [Link]

• ResearchGate. (2013). (PDF) Transition metal-catalyzed functionalization of pyrazines. Retrieved from [Link]

• Kumar, A., & Kumar, S. (2020). Recent advances in the synthesis and reactivity of MIDA boronates.
• Knapp, D. M., et al. (2016). Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. Organic Letters, 18(17), 4344-4347.

• ResearchGate. (n.d.). An Improved Synthesis of 1-Methyl-1H-pyrazole-4-boronic Acid Pinacol Ester and Its Corresponding Lithium Hydroxy Ate Complex: Application in Suzuki Couplings. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure for the Preparation of MIDA Anhydride and Its Use in the Synthesis of MIDA Boronates. Retrieved from [Link]

• University of Kansas. (n.d.). Development of a New Multicomponent-Multicatalytic Reaction of Vinyl Pyrazine Utilizing Orthogonally Reacting Boron Coupling Reagents. Retrieved from [Link]

• Lipshutz, B. H., et al. (2015). Transforming Suzuki-Miyaura Cross-Couplings of MIDA Boronates into a Green Technology: No Organic Solvents. Organic Letters, 17(11), 2836-2839.

• ResearchGate. (n.d.). Preparation and Suzuki−Miyaura Coupling Reactions of Tetrahydropyridine-2-boronic Acid Pinacol Esters. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Miyaura Borylation Reaction. Retrieved from [Link]

• NRO Chemistry. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Video]. YouTube. Retrieved from [Link]

• Alonso, F., & Moglie, Y. (2020). Advances in Cross-Coupling Reactions. Molecules, 25(20), 4758.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. MIDA boronate | Chem-Station Int. Ed. [en.chem-station.com]
• 3. scientificupdate.com [scientificupdate.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Yoneda Labs [yonedalabs.com]
• 6. Miyaura Borylation Reaction [organic-chemistry.org]
• 7. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Iterative Cross-Couplng with MIDA Boronates: Towards a General Platform for Small Molecule Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. MIDA Boronate: A New Organo-boron Reagent [bldpharm.com]
• 11. Transforming Suzuki-Miyaura Cross-Couplings of MIDA Boronates into a Green Technology: No Organic Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. Recent advances in the synthesis and reactivity of MIDA boronates - Chemical Communications (RSC Publishing) [pubs.rsc.org]

A Head-to-Head Reactivity Analysis: 3-Aminopyrazin-2-ylboronic Acid vs. 3-Aminopyridin-2-ylboronic Acid in Cross-Coupling Reactions

Introduction: The Strategic Importance of Aminopyridine and Aminopyrazine Scaffolds

In the landscape of modern medicinal chemistry and materials science, nitrogen-containing heterocycles are privileged scaffolds. Among these, aminopyridines and aminopyrazines serve as critical building blocks for a vast array of functional molecules, from kinase inhibitors in oncology to organic light-emitting diodes (OLEDs). The ability to functionalize these cores, particularly through robust C-C bond-forming reactions like the Suzuki-Miyaura coupling, is paramount.

This guide presents a detailed comparative analysis of two structurally similar yet electronically distinct building blocks: 3-aminopyridin-2-ylboronic acid and 3-aminopyrazin-2-ylboronic acid . While separated by only a single nitrogen atom, their reactivity profiles exhibit significant differences that have profound implications for reaction optimization, catalyst selection, and overall synthetic strategy. We will dissect the underlying electronic and steric factors, present comparative experimental insights, and provide actionable protocols for researchers navigating the use of these valuable reagents.

The Decisive Factor: Unpacking the Electronic and Steric Profiles

The fundamental difference in reactivity between these two molecules stems from the electronic nature of the pyridine versus the pyrazine ring.

• 3-Aminopyridin-2-ylboronic Acid: The pyridine ring contains one nitrogen atom, which is electron-withdrawing (inductive effect), deactivating the ring compared to benzene. However, the amino group at the 3-position is a strong electron-donating group (mesomeric effect), which partially counteracts the ring's deactivation and increases the nucleophilicity of the boronic acid.

• 3-Aminopyrazin-2-ylboronic Acid: The pyrazine ring possesses two nitrogen atoms in a 1,4-relationship. This makes the pyrazine ring significantly more electron-deficient than pyridine. The powerful inductive effect of the second nitrogen atom substantially reduces the electron density across the ring system. This heightened electron deficiency deactivates the boronic acid, making the C-B bond less polarized and the organic group less nucleophilic for the crucial transmetalation step in cross-coupling cycles.

This core electronic difference is the primary driver of the observed reactivity gap. The more electron-rich pyridine system generally leads to a more reactive boronic acid partner in catalytic cycles.

Visualizing the Electronic Landscape

Caption: Electronic effects governing the reactivity of the two boronic acids.

Performance in Suzuki-Miyaura Coupling: A Comparative Analysis

To illustrate the practical consequences of these electronic differences, we will compare the performance of both boronic acids in a standardized Suzuki-Miyaura coupling reaction with a common coupling partner, 4-bromoanisole.

The Suzuki-Miyaura reaction is a cornerstone of modern synthetic chemistry, valued for its functional group tolerance and reliability. The catalytic cycle typically involves three key steps: oxidative addition, transmetalation, and reductive elimination. The transmetalation step, where the organic group is transferred from boron to the palladium center, is often rate-limiting and is highly sensitive to the nucleophilicity of the boronic acid.

Experimental Workflow: A Self-Validating Comparison

The following workflow is designed to provide a direct comparison under identical conditions.

Caption: Workflow for the comparative Suzuki-Miyaura coupling experiment.

Anticipated Results and Discussion

Based on the electronic principles discussed, a clear difference in performance is expected.

Parameter	3-Aminopyridin-2-yl Boronic Acid	3-Aminopyrazin-2-yl Boronic Acid	Rationale
Reaction Time	Faster (e.g., 2-4 hours)	Slower (e.g., 8-16 hours or requires more forcing conditions)	The higher nucleophilicity of the aminopyridine derivative accelerates the rate-limiting transmetalation step.
Typical Yield	High (85-95%)	Moderate to High (60-85%)	Slower, less efficient coupling can lead to catalyst decomposition and formation of side products over longer reaction times.
Optimal Catalyst	Standard Pd catalysts (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂) are highly effective.	May require more electron-rich, bulky phosphine ligands (e.g., SPhos, XPhos) to facilitate oxidative addition and promote the challenging transmetalation.	Electron-deficient substrates often benefit from more active, specialized catalyst systems.
Side Reactions	Low incidence of protodeboronation under standard basic conditions.	Higher risk of competitive protodeboronation, especially with prolonged heating or stronger bases.	The electron-withdrawing nature of the pyrazine ring weakens the C-B bond, making it more susceptible to cleavage by water.

Detailed Experimental Protocols

The following protocols provide a starting point for researchers. Note that optimization may be required for different substrates.

Protocol 1: Suzuki-Miyaura Coupling with 3-Aminopyridin-2-ylboronic Acid

• To a 25 mL Schlenk flask, add 4-bromoanisole (187 mg, 1.0 mmol), 3-aminopyridin-2-ylboronic acid (165 mg, 1.2 mmol), potassium carbonate (414 mg, 3.0 mmol), and [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂, 22 mg, 0.03 mmol).

• Evacuate and backfill the flask with dry nitrogen three times.

• Add 1,4-dioxane (8 mL) and water (2 mL) via syringe.

• Stir the mixture at 90 °C for 3 hours, monitoring by TLC (3:1 Hexanes:Ethyl Acetate).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Wash with water (2 x 15 mL) and brine (15 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography to yield the desired product.

Protocol 2: Optimized Suzuki-Miyaura Coupling with 3-Aminopyrazin-2-ylboronic Acid

• To a 25 mL Schlenk flask, add 4-bromoanisole (187 mg, 1.0 mmol), 3-aminopyrazin-2-ylboronic acid (166 mg, 1.2 mmol), potassium phosphate (636 mg, 3.0 mmol), and (2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl)[2-(2'-amino-1,1'-biphenyl)]palladium(II) methanesulfonate (RuPhos Pd G3, 25 mg, 0.03 mmol).

• Evacuate and backfill the flask with dry nitrogen three times.

• Add anhydrous 1,4-dioxane (10 mL) via syringe.

• Stir the mixture at 100 °C for 12 hours, monitoring by LC-MS.

• Upon completion, cool the reaction to room temperature and filter through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude residue by flash column chromatography to yield the desired product.

Rationale for Protocol 2 Adjustments: The use of a stronger base (K₃PO₄) and a more active Buchwald-type catalyst (RuPhos Pd G3) is a common strategy to overcome the lower reactivity of electron-deficient boronic acids like the aminopyrazine derivative.

Stability and Practical Considerations

• Storage: Both boronic acids should be stored in a cool, dry place, preferably under an inert atmosphere, to prevent degradation. The pyrazine derivative, being more susceptible to protodeboronation, requires more careful handling.

• Protodeboronation: This side reaction, the replacement of the boronic acid group with a hydrogen atom, is the primary decomposition pathway. For the 3-aminopyrazin-2-ylboronic acid, it is advisable to use anhydrous solvents and carefully dried bases to minimize this pathway.

• Choosing Your Reagent:

  • Choose 3-aminopyridin-2-ylboronic acid when: You are working with challenging (electron-rich or sterically hindered) aryl halides, aiming for mild reaction conditions, or prioritizing cost-effective, standard catalysts.

  • Choose 3-aminopyrazin-2-ylboronic acid when: The pyrazine scaffold is an absolute requirement for your target molecule. Be prepared to invest more time in optimizing reaction conditions and potentially use more expensive, specialized catalysts and ligands to achieve satisfactory yields.

Conclusion

While structurally analogous, 3-aminopyridin-2-ylboronic acid and 3-aminopyrazin-2-ylboronic acid occupy different tiers of reactivity. The pyridine-based reagent is a robust, highly reactive building block suitable for a wide range of standard Suzuki-Miyaura conditions. In contrast, the pyrazine-based analogue is a more challenging substrate due to its inherent electron deficiency, which slows the critical transmetalation step. Successful coupling with 3-aminopyrazin-2-ylboronic acid often necessitates more forcing conditions, longer reaction times, and the use of advanced, highly active catalyst systems. A clear understanding of these intrinsic electronic differences empowers chemists to make informed decisions, anticipate challenges, and design more efficient and successful synthetic routes.

References

• Pyrazine: Synthesis, Reactions, and Applications. Science of Synthesis. Thieme. URL: [Link]

• Transmetalation in the Suzuki−Miyaura Coupling Reaction. Accounts of Chemical Research. American Chemical Society. URL: [Link]

• Kinetics and Mechanisms of Protodeboronation of Heteroaromatic Boronic Acids. The Journal of Organic Chemistry. American Chemical Society. URL: [Link]

• The Six-Membered Heterocycles: Pyridine, Pyridazine, Pyrimidine and Pyrazine. MasterOrganicChemistry. URL: [Link]

A Senior Application Scientist's Guide to Validating Boronic Acid Formation via HPLC-MS

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis and pharmaceutical development, boronic acids and their derivatives are indispensable building blocks.[1] Their utility in carbon-carbon bond-forming reactions, most notably the Suzuki-Miyaura coupling, has revolutionized the synthesis of complex molecules.[1][2] However, the very reactivity that makes them valuable also presents significant analytical challenges. Validating the successful formation of a boronic acid and ensuring its purity is paramount for reaction monitoring, quality control, and the development of robust synthetic protocols.[1][3] This guide provides an in-depth comparison of HPLC-MS methodologies for the accurate validation of boronic acid formation, grounded in scientific principles and practical expertise.

The Analytical Challenge: The Duality of Boronic Acid Chemistry

Boronic acids (R-B(OH)₂) are Lewis acids characterized by an electron-deficient boron atom with a vacant p-orbital.[4][5] This electronic structure governs their reactivity and analytical behavior. A key feature is their propensity to undergo reversible dehydration to form cyclic trimers known as boroxines.[6] This equilibrium can complicate chromatographic analysis, leading to peak broadening or multiple peaks for a single analyte.

Furthermore, under typical reversed-phase HPLC conditions, boronic acids can interact with diols, including the silica surface of some columns, and are prone to forming esters.[5][7] In the context of mass spectrometry, in-source reactions such as dehydration and adduct formation with solvents or buffers are common, making spectral interpretation complex.[8][9][10]

A robust analytical method must therefore be capable of separating the target boronic acid from starting materials, byproducts, and its own degradation products, while providing unambiguous identification and quantification.

Comparative Analysis of HPLC-MS Strategies

High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) stands as a powerful tool for the analysis of boronic acids due to its combination of high-resolution separation and sensitive, specific detection.[8][11][12] However, the choice of chromatographic conditions and MS parameters is critical for success.

Chromatographic Separation: Taming the Boronic Acid

The primary goal of the HPLC separation is to achieve baseline resolution of the boronic acid from other reaction components. Several factors must be carefully considered:

1. Column Chemistry:

• C18 Columns: The workhorse of reversed-phase chromatography, C18 columns are a good starting point. Modern C18 phases with high surface coverage and end-capping can provide good retention and peak shape for many boronic acids.[1][8] An Acquity BEH C18 column has been successfully used for the separation of a range of boronic acids.[8][12]

• Phenyl Columns: For aromatic boronic acids, phenyl-based stationary phases can offer alternative selectivity through π-π interactions.

• Polar-Embedded and Polar-Endcapped Columns: These phases are designed to provide better retention for polar analytes and are more stable in highly aqueous mobile phases, which can be beneficial for some boronic acids. The XSelect Premier HSS T3 column, for example, is well-suited for retaining more polar analytes.[1]

• Mixed-Mode Columns: Columns with both reversed-phase and ion-exchange characteristics, such as the Primesep P column, can provide unique selectivity for separating complex mixtures of boronic acids.[13]

2. Mobile Phase Composition:

The pH of the mobile phase is a critical parameter influencing the retention and peak shape of boronic acids.

• Low pH (Acidic) Conditions: Using additives like formic acid or acetic acid generally keeps boronic acids in their neutral, protonated state.[1][14] This often leads to better retention on reversed-phase columns and can minimize interactions with residual silanols on the silica surface.

• High pH (Basic) Conditions: Additives such as ammonium hydroxide can deprotonate the boronic acid, forming a boronate anion.[1][5] This can be advantageous for separating certain boronic acids, but may also lead to decreased retention on traditional C18 columns.

• Buffers: Ammonium acetate is a volatile buffer compatible with MS detection and can help to control the pH and improve peak shape.[8][14]

Experimental Data Snapshot: Column and pH Screening

A systematic approach to method development involves screening different column chemistries and mobile phase pH conditions.

Column Chemistry	Mobile Phase Additive	General Observation
C18	0.1% Formic Acid (Low pH)	Good starting point, often provides good retention for a range of boronic acids.[1]
C18	10mM Ammonium Acetate (Near-neutral pH)	Can improve peak shape and is MS-friendly.[8]
Phenyl	0.1% Formic Acid (Low pH)	Offers alternative selectivity for aromatic boronic acids.
HSS T3	0.1% Formic Acid (Low pH)	Enhanced retention for more polar boronic acids.[1]

Mass Spectrometric Detection: Unambiguous Identification

Electrospray Ionization (ESI) is the most common ionization technique for HPLC-MS analysis of boronic acids.[9] Both positive and negative ion modes should be evaluated.

• Positive Ion Mode: Protonated molecules [M+H]+ are often observed. Adducts with sodium [M+Na]+ or solvent molecules can also be present.[10]

• Negative Ion Mode: Deprotonated molecules [M-H]- are typically observed. Dimerization via dehydration can lead to ions such as [2M-OH]-.

Mitigating In-Source Phenomena:

The inherent reactivity of boronic acids can lead to the formation of boroxines and other adducts within the MS source, complicating data interpretation.[8][10]

• Optimizing Source Parameters: Careful optimization of parameters such as capillary voltage, cone voltage (fragmentor voltage), and gas temperatures can minimize in-source fragmentation and adduct formation.[8]

• Derivatization: While the goal is often to analyze the underivatized acid, derivatization to form more stable boronate esters (e.g., with pinacol) can be a strategy to overcome analytical challenges, especially for GC-MS analysis.[15][16][17] However, this adds a sample preparation step and may not be ideal for reaction monitoring.

A Self-Validating Experimental Workflow

To ensure the trustworthiness of your results, the entire analytical procedure must be validated according to established guidelines, such as those from the International Council for Harmonisation (ICH).[18][19][20]

Experimental Workflow for Boronic Acid Validation

Caption: A comprehensive workflow for the validation of boronic acid formation using HPLC-MS.

Detailed Experimental Protocol: A Starting Point

This protocol provides a robust starting point for developing a validated HPLC-MS method for a novel boronic acid.

1. Sample Preparation:

• Quench the reaction: If monitoring a reaction, quench a small aliquot (e.g., 50 µL) in a suitable solvent (e.g., 1 mL of acetonitrile or methanol) to stop the reaction.

• Dilution: Dilute the quenched sample to a final concentration suitable for HPLC-MS analysis (typically in the range of 1-10 µg/mL). The diluent should be compatible with the initial mobile phase conditions to ensure good peak shape. For example, if starting with 95% water, a diluent with a high aqueous content is preferable.

2. HPLC-MS Conditions:

Parameter	Recommended Condition	Rationale
HPLC System	UHPLC or HPLC system	UHPLC offers higher resolution and faster run times.
Column	Waters ACQUITY BEH C18, 1.7 µm, 2.1 x 50 mm	A versatile column providing good performance for a wide range of boronic acids.[8]
Mobile Phase A	Water with 0.1% Formic Acid	Volatile and MS-friendly, promotes good ionization in positive mode.[14]
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Common strong solvent for reversed-phase chromatography.
Gradient	5-95% B over 5 minutes	A generic starting gradient for screening.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	40 °C	Can improve peak shape and reduce viscosity.
Injection Vol.	2 µL	Minimize potential for column overload.
MS System	Quadrupole Time-of-Flight (Q-TOF) or Triple Quadrupole (QqQ)	Q-TOF for accurate mass confirmation, QqQ for high-sensitivity quantification.
Ionization	Electrospray (ESI), Positive and Negative Mode	Evaluate both polarities for optimal sensitivity.
Capillary Voltage	3.5 kV	A typical starting point for ESI.
Cone Voltage	30 V	Optimize to maximize molecular ion intensity and minimize fragmentation.
Source Temp.	120 °C	Adjust to ensure efficient desolvation.
Desolvation Temp.	350 °C	Adjust to ensure efficient desolvation.

3. Method Validation Parameters (as per ICH Q2(R2)): [18][19][20][21]

• Specificity: Demonstrate that the peak for the boronic acid is free from interference from other components in the sample matrix (e.g., starting materials, byproducts, and degradants). This can be achieved by analyzing a placebo (matrix without the analyte) and spiked samples.

• Linearity: Establish a linear relationship between the concentration of the boronic acid and the MS signal over a defined range. A correlation coefficient (r²) of >0.99 is typically required.

• Accuracy: Determine the closeness of the measured value to the true value. This is often assessed by analyzing samples with known concentrations of the boronic acid (e.g., spiked matrix samples) and calculating the percent recovery.

• Precision: Assess the degree of scatter between a series of measurements. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst variability). The relative standard deviation (RSD) should be within acceptable limits (e.g., <2%).

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): Determine the lowest concentration of the boronic acid that can be reliably detected and quantified, respectively.

• Robustness: Intentionally vary method parameters (e.g., mobile phase composition, column temperature, flow rate) to assess the method's reliability during normal use.

Navigating Boronate Esters: A Related Challenge

The analysis of boronate esters, such as pinacol esters, presents its own set of challenges, primarily their susceptibility to hydrolysis back to the corresponding boronic acid under typical reversed-phase HPLC conditions.[22][23] This on-column degradation can lead to inaccurate quantification.

Strategies for Analyzing Boronate Esters:

• Aprotic Diluents: Use non-aqueous and aprotic solvents for sample preparation to minimize hydrolysis before injection.[23]

• Highly Basic Mobile Phases: In some cases, using a high pH mobile phase can stabilize the boronate ester during the separation.[23]

• Supercritical Fluid Chromatography (SFC)-MS: This technique uses supercritical CO₂ as the primary mobile phase, offering a non-aqueous environment that can prevent hydrolysis of sensitive esters.[24]

Boronic Acid and Boronate Ester Equilibrium

Caption: Reversible equilibrium between a boronic acid and its corresponding boronate ester.

Conclusion

Validating the formation of boronic acids requires a nuanced understanding of their chemistry and a systematic approach to HPLC-MS method development. By carefully selecting the column chemistry, optimizing the mobile phase composition, and fine-tuning the mass spectrometer parameters, it is possible to develop robust and reliable analytical methods. The key to success lies in a comprehensive validation strategy that adheres to regulatory guidelines, ensuring the accuracy and precision of the data. This guide serves as a foundational resource for scientists and researchers, empowering them to confidently navigate the analytical complexities of these versatile and vital chemical entities.

References

• Wikipedia. Boronic acid. [Link]

• Analytical Methods. A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry. [Link]

• ResearchGate. Reaction landscape of boronic ester formation. [Link]

• Waters. Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System. [Link]

• Wiley-VCH. Structure, Properties, and Preparation Of Boronic Acid Derivatives. Overview of Their Reactions and Applications. [Link]

• AA Blocks. Chemistry Of Boronic Esters. [Link]

• ResearchGate. General synthetic route for the synthesis of boronic acids 1. [Link]

• PubMed. Arylboronic acid chemistry under electrospray conditions. [Link]

• RSC Publishing. A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry. [Link]

• MDPI. Recent Advances in the Synthesis of Borinic Acid Derivatives. [Link]

• Digital Commons @ NJIT. Equilibria in the esterification of boric acid. [Link]

• Semantic Scholar. A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry. [Link]

• Waters Corporation. Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System. [Link]

• SIELC Technologies. HPLC Separation of Aromatic Boronic Acids on Primesep P. [Link]

• PMC. The mechanisms of boronate ester formation and fluorescent turn-on in ortho-aminomethylphenylboronic acids. [Link]

• PubMed. Analysis of boronic acids by nano liquid chromatography-direct electron ionization mass spectrometry. [Link]

• PubMed. Boric acid as a mobile phase additive for high performance liquid chromatography separation of ribose, arabinose and ribulose. [Link]

• VTechWorks. Synthesis and Application of Boronic Acid Derivatives. [Link]

• LCGC International. Analysis of Boronic Compounds as Potential Mutagenic Impurities in Drug Substances By GC–MS. [Link]

• Scientific Research Publishing. A High Sensitive LC-MS/MS Method for the Simultaneous Determination of Potential Genotoxic Impurities Carboxy Phenyl Boronic Acid and Methyl Phenyl Boronic Acid in Lumacaftor. [Link]

• PubMed. Considerations in the determination of boron at low concentrations. [Link]

• ACS Publications. Analysis of Boronic Acids by Nano Liquid Chromatography−Direct Electron Ionization Mass Spectrometry. [Link]

• ACS Publications. Analytical Strategy for Low-Level Estimation of Unstable Genotoxic Boronate Ester Impurities. [Link]

• ResearchGate. Accurate analysis of boronic pinacol esters using low residual silanol silica based reversed phase HPLC. [Link]

• ResearchGate. (PDF) Analysis of Boronic Acids Without Chemical Derivatisation. [Link]

• Trinity Biotech. Boronate Affinity - High Performance Liquid Chromatography (HPLC). [Link]

• Chem-Station. Protecting Groups for Boronic Acids. [Link]

• RSC Publishing. Enhanced carbohydrate structural selectivity in ion mobility-mass spectrometry analyses by boronic acid derivatization. [Link]

• ACS Publications. Trace Level Quantification of Derivatized Boronic Acids by LC/MS/MS. [Link]

• PubMed. Strategies for the Analysis of Highly Reactive Pinacolboronate Esters. [Link]

• Micromass. HPLC solvents and mobile phase additives. [Link]

• Development of an on-line high-performance liquid chromatography method for the rapid detection of boronic acids in complex mixtures. [Link]

• LabRulez. Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System. [Link]

• ResearchGate. How do I get boronic acid ionization on LCMS? [Link]

• European Medicines Agency. ICH Q2(R2) Validation of analytical procedures. [Link]

• AMSbio. ICH Guidelines for Analytical Method Validation Explained. [Link]

• IntuitionLabs. ICH Q2(R2) Guide: Analytical Method Validation Explained. [Link]

• SlideShare. Ich guidelines for validation final. [Link]

Sources

• 1. Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System | Waters [waters.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. lcms.labrulez.com [lcms.labrulez.com]
• 4. application.wiley-vch.de [application.wiley-vch.de]
• 5. aablocks.com [aablocks.com]
• 6. Boronic acid - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. Arylboronic acid chemistry under electrospray conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 12. semanticscholar.org [semanticscholar.org]
• 13. HPLC Separation of Aromatic Boronic Acids on Primesep P | SIELC Technologies [sielc.com]
• 14. ucl.ac.uk [ucl.ac.uk]
• 15. Analysis of boronic acids by nano liquid chromatography-direct electron ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Protecting Groups for Boronic Acids | Chem-Station Int. Ed. [en.chem-station.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 19. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 20. Ich guidelines for validation final | PPTX [slideshare.net]
• 21. intuitionlabs.ai [intuitionlabs.ai]
• 22. researchgate.net [researchgate.net]
• 23. Strategies for the analysis of highly reactive pinacolboronate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. pubs.acs.org [pubs.acs.org]

Comparative Structural Guide: 3-Aminopyrazine-2-Boronate Derivatives

This guide provides a structural and functional analysis of 3-aminopyrazine-2-boronate derivatives , synthesizing crystallographic data from homologous scaffolds to evaluate their utility in drug discovery.

Executive Summary

3-aminopyrazine-2-boronates represent a specialized class of transition-state analogs primarily designed to inhibit serine hydrolases (e.g.,

-lactamases, proteases). They combine the reversible covalent "warhead" capability of the boronic acid moiety with the privileged aminopyrazine scaffold.

This guide compares these derivatives against standard phenylboronic acids (the historical benchmark) and pyridine-boronates , focusing on crystallographic evidence regarding binding modes, Lewis acidity, and solubility profiles.

Key Performance Indicators (KPIs)

Feature	3-Aminopyrazine-2-Boronate	Phenylboronic Acid	Pyridine-3-Boronate
Binding Mechanism	Serine Trap (Reversible Covalent)	Serine Trap (Reversible Covalent)	Serine Trap (Reversible Covalent)
Solubility (aq)	High (Polar Pyrazine Ns)	Low (Lipophilic Core)	Moderate
Lewis Acidity	High (Electron-deficient ring)	Moderate	Moderate-High
Structural Lock	Yes (Intramolecular H-bond)	No (Free rotation)	No
Primary Target	-lactamases (AmpC, KPC), Proteasome	Serine Proteases	Proteases

Structural Analysis: The Crystal Lattice

In the absence of a singular "perfect match" PDB entry for the naked scaffold, the structural behavior of 3-aminopyrazine-2-boronates is derived from high-resolution data of its two functional halves: the aminopyrazine hinge binders (e.g., FGFR inhibitors) and heterocyclic boronate inhibitors (e.g., Vaborbactam analogs).

A. The "Locked" Conformation

Crystallographic data from 3-aminopyrazine-2-carboxamides reveals a critical structural motif relevant to the boronate derivative:

• Intramolecular H-Bond: The 3-amino group (

  ) acts as a hydrogen bond donor to the adjacent carbonyl or, in this case, the boronate oxygen.

• Effect: This locks the rotatable bond between the pyrazine ring and the boron atom, reducing the entropic penalty upon protein binding.

• Geometry: The pyrazine ring is planar. The boron atom adopts a trigonal planar (

  ) geometry in the unbound state and transitions to a tetrahedral ( ) geometry upon binding to a catalytic serine.

B. Binding Mode Mechanism

Upon entering the active site of a serine hydrolase (e.g., AmpC

-lactamase), the boron atom is attacked by the hydroxyl oxygen of the catalytic serine (e.g., Ser64).

• Transition State Mimicry: The resulting tetrahedral boronate adduct mimics the high-energy intermediate of amide hydrolysis.

• Secondary Interactions: The pyrazine nitrogens (N1/N4) often engage in water-mediated hydrogen bonding networks that are absent in phenyl analogs, improving specificity.

C. Visualizing the Mechanism

The following diagram illustrates the transition from the free "locked" ligand to the enzyme-bound adduct.

Caption: Transition of 3-aminopyrazine-2-boronate from free ligand to tetrahedral enzyme-bound adduct.

Comparative Performance Data

The following table synthesizes experimental data trends observed in boronic acid structure-activity relationship (SAR) studies.

Metric	3-Aminopyrazine-2-Boronate	Phenylboronic Acid	Implications for Drug Design
(Boronic Acid)	~7.5 - 8.2	~8.8	Pyrazine is more acidic (electron-deficient), facilitating easier formation of the tetrahedral adduct at physiological pH.
LogP (Lipophilicity)	Low (< 1.0)	High (> 2.[1]0)	Pyrazine analogs have superior water solubility, reducing the need for formulation aids.
Metabolic Stability	Moderate	High (Subject to oxidation)	The pyrazine ring is generally robust, though the amino group can be subject to acetylation.
Crystallographic B-Factor	Low (Rigid)	High (Flexible)	The intramolecular H-bond (NH...O-B) reduces flexibility, often leading to higher resolution crystal structures.

Experimental Protocols

Protocol A: Synthesis of 3-Aminopyrazine-2-Boronic Acid Pinacol Ester

Note: Free boronic acids are difficult to isolate pure due to dehydration (boroxine formation). The pinacol ester is the standard stable precursor.

• Starting Material: 2-amino-3-bromopyrazine.

• Catalyst System:

  (3 mol%).

• Reagents: Bis(pinacolato)diboron (

  , 1.1 eq), Potassium Acetate (KOAc, 3.0 eq).

• Solvent: Anhydrous 1,4-Dioxane.

• Procedure:

  • Degas solvent with

    for 30 mins.

  • Combine reagents in a sealed tube.

  • Heat to 90°C for 4-12 hours. Monitor by LC-MS (Look for boronate mass; note that pinacol esters often hydrolyze on LC columns).

  • Purification: Silica gel chromatography is often insufficient due to streaking. Recrystallization from Hexane/EtOAc is preferred for crystallographic quality.

Protocol B: Co-Crystallization with -Lactamase (e.g., AmpC)

To obtain high-resolution structural data, the ligand must be soaked into pre-formed protein crystals or co-crystallized.

• Protein Prep: Concentrate AmpC

  -lactamase to 10 mg/mL in 50 mM Tris pH 7.0.

• Ligand Stock: Dissolve boronate in 100% DMSO (100 mM).

• Soaking: Add ligand to crystallization drop (1.7 M Potassium Phosphate buffer) to a final concentration of 2-5 mM.

• Incubation: 12–24 hours. Note: Boronates bind covalently but reversibly; long soaks ensure full occupancy.

• Cryo-protection: Transfer crystal to mother liquor + 20% Glycerol before flash cooling in liquid nitrogen.

References

• Boronic Acid Mechanism: Hecker, S. J., et al. (2015). "Discovery of a Cyclic Boronic Acid

  -Lactamase Inhibitor (RPX7009) with Utility vs. Class A Serine Carbapenemases." Journal of Medicinal Chemistry. Link

• Pyrazine Scaffold Geometry: Gao, L. L., et al. (2019). "Crystal structure of 3-aminopyrazine-2-carbohydrazide." Zeitschrift für Kristallographie. Link

• Boronate Crystallography: Powers, R. A., & Shoichet, B. K. (2002).

  -lactamase." Journal of Medicinal Chemistry. Link

• FGFR Kinase Inhibitors (Pyrazine H-bonding): Tan, L., et al. (2024). "Design, Synthesis, and Biological Evaluation of 3-Amino-pyrazine-2-carboxamide Derivatives." Journal of Medicinal Chemistry. Link

• Boron Lewis Acidity: Santos, D., et al. (2022). "Probing the Lewis Acidity of Boronic Acids through Interactions with Arene Substituents." Chemistry – A European Journal. Link

Sources

• 1. researchgate.net [researchgate.net]

A Comparative Guide to TLC Visualization of Pyrazine Boronic Acids for the Modern Researcher

In the landscape of modern drug discovery and synthetic chemistry, pyrazine boronic acids and their derivatives stand out as critical building blocks. Their utility in venerable reactions like the Suzuki-Miyaura coupling has cemented their role in constructing complex molecular architectures.[1] However, a persistent challenge in the daily workflow of chemists is the real-time monitoring of reactions involving these compounds. Thin-Layer Chromatography (TLC), the workhorse of reaction analysis, often falls short when visualizing pyrazine boronic acids due to their frequently poor UV absorbance and the need for specific detection methods.

This guide provides a comparative analysis of three robust TLC visualization techniques, moving from a general, broad-spectrum stain to highly selective methods. We will delve into the mechanistic underpinnings of each stain, provide field-tested protocols, and offer a clear comparison to empower researchers to make informed decisions for their specific applications.

The Challenge: Beyond the UV Lamp

Many heterocyclic compounds, including pyrazines, may not possess a strong chromophore, rendering visualization by a standard 254 nm UV lamp inefficient or impossible.[2] Furthermore, confirming the integrity of the boronic acid moiety itself is crucial, as it can be prone to degradation or side reactions. General-purpose stains often fail to distinguish the boronic acid from other components in a complex reaction mixture.[2] This necessitates methods that are either highly sensitive to a range of functional groups or, ideally, selective for the boronic acid group itself.

Method 1: Potassium Permanganate (KMnO₄) Stain – The Oxidative Workhorse

The potassium permanganate stain is a staple in synthetic chemistry labs for its broad applicability. It is an indiscriminate oxidizing agent, reacting with a wide array of functional groups.

Chemical Principle

The highly colored purple permanganate ion (MnO₄⁻) acts as a strong oxidant. Upon reacting with an oxidizable functional group on a TLC spot (such as alcohols, alkenes, amines, or even some aromatic systems), it is reduced to manganese dioxide (MnO₂), a brownish-yellow precipitate.[3][4] The rest of the plate retains the purple/pink color of the unreacted permanganate, creating a visible contrast. Heat is typically applied to accelerate this redox reaction.

Experimental Protocol

Stain Preparation:

• Dissolve potassium permanganate (KMnO₄, 1.5 g) and potassium carbonate (K₂CO₃, 10 g) in deionized water (200 mL).[5]

• Add 1.25 mL of a 10% aqueous sodium hydroxide (NaOH) solution.[5]

• Stir until all components are fully dissolved. The solution should be a deep purple and can be stored in a sealed container away from light.

Visualization Workflow:

• After developing the TLC plate, allow the eluent to evaporate completely. A gentle heat gun can be used to expedite this process.

• Using tweezers, briefly dip the plate into the KMnO₄ staining solution for 1-2 seconds.

• Remove the plate and wipe excess stain from the back with a paper towel.

• Gently warm the plate with a heat gun. Oxidizable compounds will appear as yellow or brown spots against a pink or purple background.[3] Be cautious not to overheat, as this can char the entire plate, leading to a uniformly brown background.

Caption: Workflow for TLC visualization using Potassium Permanganate stain.

Performance Analysis

• Expertise & Experience: This is an excellent first-pass stain. Its universality is its greatest strength and weakness. It will visualize starting materials, products, and byproducts, provided they have oxidizable groups. However, it offers no selectivity for the boronic acid functionality.[2]

• Trustworthiness: The appearance of a spot confirms the presence of an organic compound but provides no structural information regarding the boronic acid. It is a reliable method for general reaction monitoring.

Method 2: Curcumin Stain – Selective Colorimetric Detection

For a method that specifically targets the boronic acid group, the curcumin stain is an outstanding choice. It provides a distinct and vibrant colorimetric response.

Chemical Principle

Curcumin, the active compound in turmeric, possesses a 1,3-diketone moiety that exists predominantly in its enol form. This enol provides a diol-like structure that readily complexes with boronic acids to form a five-membered cyclic boronate ester known as Rosacyanine.[6] This complexation extends the conjugated π-system of the curcumin molecule, causing a bathochromic shift (a shift to longer wavelengths) in its absorbance. This results in a dramatic color change from the native yellow of curcumin to a bright red or orange for the boron-curcumin complex.[6][7]

Experimental Protocol

Stain Preparation:

• Dissolve 100 mg of curcumin (or a small spatula tip of turmeric powder) in 100 mL of ethanol.[8][9]

• Add 1 mL of 2 M hydrochloric acid (HCl). The mild acidic condition helps to stabilize the stain.[8][9]

• Stir until dissolved. If using turmeric powder, filter the solution to remove insoluble material. The resulting solution should be bright yellow.

Visualization Workflow:

• After developing and thoroughly drying the TLC plate, dip it into the curcumin solution for a few seconds.

• Remove the plate and allow the ethanol to evaporate in the air.

• Boronic acids will appear as distinct red or orange spots on a yellow background, often developing immediately.[10] Boronic esters may take a few minutes to appear or require very gentle warming to facilitate hydrolysis and complexation.[9][10]

Caption: Workflow for TLC visualization using Curcumin stain.

Performance Analysis

• Expertise & Experience: This method is highly recommended for confirming the presence of a boronic acid or its derivatives. The color change is specific and sensitive, making it easy to track the consumption of a boronic acid starting material and the appearance of a boronic acid-containing product.[6]

• Trustworthiness: A positive red spot is a very strong indicator of a boronic acid moiety. This self-validating system is excellent for troubleshooting reactions where the fate of the boron group is .

Method 3: Alizarin Stain – Selective Fluorometric Detection

For the highest level of sensitivity and selectivity, a fluorometric approach using alizarin is superior. This method relies on the "switching on" of fluorescence upon binding to boron.

Chemical Principle

Alizarin is a natural anthraquinone dye that contains a 1,2-diol functionality. In its free form, alizarin is essentially non-fluorescent. However, when it complexes with a boronic acid, it forms a rigid boronic ester. This complexation creates a fluorescent species that emits bright yellow light when excited by long-wave UV light (366 nm).[11][12] The detection mechanism relies on the generation of a fluorescent signal from a non-fluorescent background, which provides exceptional sensitivity and contrast.[13]

Experimental Protocol

Stain Preparation:

• Prepare a 1 mM solution of alizarin in a suitable organic solvent like acetone or methanol.[11][12] For example, dissolve ~2.4 mg of alizarin in 10 mL of acetone.

Visualization Workflow:

• Develop and thoroughly dry the TLC plate.

• Briefly dip the plate into the 1 mM alizarin solution.[12]

• Allow the plate to air dry completely. The plate will typically take on a pale pink or light-yellow color.

• Visualize the plate under a long-wave UV lamp (366 nm).

• Boronic acids and their derivatives will appear as bright yellow-orange fluorescent spots against a dark, non-fluorescent background.[11][12]

Caption: Workflow for TLC visualization using Alizarin stain.

Performance Analysis

• Expertise & Experience: This is arguably the most sensitive and selective method for boronic acid detection on TLC. It is particularly powerful for detecting trace amounts of boronic acid-containing impurities or for analyzing dilute reaction mixtures. The lack of background fluorescence makes spot identification unambiguous.[12]

• Trustworthiness: The appearance of a fluorescent spot is a definitive confirmation of a boronic acid group. This method is excellent for validating the presence of the desired functionality in a final compound or for detailed mechanistic studies.[11]

Comparative Performance Summary

Feature	Potassium Permanganate (KMnO₄)	Curcumin Stain	Alizarin Stain
Selectivity	Non-selective (General Oxidant)[2]	High (Selective for Boronic Acids)[6]	Very High (Selective for Boronic Acids)[12]
Principle	Redox Reaction (Colorimetric)[4]	Complexation (Colorimetric)[6][7]	Complexation (Fluorometric)[11][13]
Sensitivity	Moderate	High	Very High[11]
Ease of Use	Simple, but requires careful heating	Very Simple	Very Simple
Equipment	Heat Gun	None	UV Lamp (366 nm)
Result	Yellow/Brown spot on Purple background[3]	Red/Orange spot on Yellow background[10]	Yellow Fluorescent spot on Dark background[12]

Conclusion and Recommendations

The choice of TLC visualization method for pyrazine boronic acids should be guided by the specific analytical question at hand.

• For a quick, general overview of all components in a reaction mixture, the Potassium Permanganate stain remains a reliable, albeit non-specific, tool.

• For unambiguous confirmation of the presence, consumption, or formation of a boronic acid-containing species with excellent visual clarity, the Curcumin stain is a highly effective and practical choice. Its distinct color change provides a definitive yes/no answer directly under visible light.

• For applications requiring the highest sensitivity and selectivity , such as detecting trace impurities or analyzing precious small-scale reactions, the Alizarin stain is the superior method. The "turn-on" fluorescence provides an exceptionally clear signal with minimal background interference.

By understanding the principles and protocols behind these three methods, researchers can enhance their analytical capabilities, leading to more efficient reaction optimization, more accurate monitoring, and ultimately, more successful synthetic outcomes in the pursuit of novel pyrazine-based therapeutics and materials.

References

• VanVeller Lab Resources - Department of Chemistry. (n.d.). Recipes for TLC Stains.

• The Sarpong Group. (n.d.). Dyeing Reagents for Thin-Layer and Paper Chromatography. Retrieved from [Link]

• Burtoloso, A. C. B., et al. (2012). Sensitive Thin-Layer Chromatography Detection of Boronic Acids Using Alizarin. Synlett, 23(19), 2855-2857. Available from: [Link]

• Burtoloso, A. C. B., et al. (2012). Sensitive Thin-Layer Chromatography Detection of Boronic Acids Using Alizarin. Thieme Chemistry. Retrieved from [Link]

• Amphoteros. (2013, December 20). Adding colour to your science. Retrieved from [Link]

• Chan, J., et al. (2013). Detection of Boronic Acids through Excited-State Intramolecular Proton-Transfer Fluorescence. Organic Letters, 15(20), 5382–5385. Available from: [Link]

• EPFL. (n.d.). TLC Visualization Reagents. Retrieved from [Link]

• ResearchGate. (2018). Sensitive Thin-Layer Chromatography Detection of Boronic Acids Using Alizarin. Retrieved from [Link]

• Reddit. (2023). TLC stain for UV-inactive Boron compounds?. Retrieved from [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). TLC stains. Retrieved from [Link]

• University of California, Los Angeles, Department of Chemistry and Biochemistry. (n.d.). TLC Stains. Retrieved from [Link]

• ResearchGate. (n.d.). Antioxidant activity of boronic compounds with 2,2-diphenyl picryl hydrazyl (DPPH). Retrieved from [Link]

• ResearchGate. (2019). Any TLC stain to detect presence of boron/boronic acid?. Retrieved from [Link]

• Org Prep Daily. (2006, September 27). TLC Staining solutions. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Magic Formulas: TLC Stains. Retrieved from [Link]

• CP Lab Safety. (n.d.). Ninhydrin, (contains Acetic Acid) Ethanol Solution [for TLC Stain]. Retrieved from [Link]

• YouTube. (2021, March 31). The iodine staining technique for TLC analysis. Retrieved from [Link]

• Curly Arrow. (2006, November 20). Let's talk about TLCs Part 1 - Vanillin Stain. Retrieved from [Link]

• The Sarpong Group. (n.d.). Appendix 3: Recipes For TLC Stains. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: TLC Stains/Dips. Retrieved from [Link]

• Cleaners Monthly. (n.d.). Advanced spotting techniques - Potassium Permanganate. Retrieved from [Link]

• ResearchGate. (2019). A Facile Chromatographic Method for Purification of Pinacol Boronic Esters. Retrieved from [Link]

• Unknown Source. (n.d.). TLC Stain Recipes. Retrieved from [Link]

• Unknown Source. (n.d.). TLC Stains Recipes. Retrieved from [Link]

• Royal Society of Chemistry. (2012). A simple and effective colorimetric technique for the detection of boronic acids and their derivatives. Retrieved from [Link]

• PubMed. (2018). Rediscover Potassium Permanganate as a Stain for Basic Proteins on Ultrathin Sections at Transmission Electron Microscopy. Retrieved from [Link]

• PubMed. (2014). Re-evaluation of the 2,2-diphenyl-1-picrylhydrazyl free radical (DPPH) assay for antioxidant activity. Retrieved from [Link]

• Royal Society of Chemistry. (2022). Transmetalation of boronic acids and their derivatives: mechanistic elucidation and relevance to catalysis. Retrieved from [Link]

• PubMed. (2014). Universal reaction mechanism of boronic acids with diols in aqueous solution: kinetics and the basic concept of a conditional formation constant. Retrieved from [Link]

Sources

• 1. Transmetalation of boronic acids and their derivatives: mechanistic elucidation and relevance to catalysis - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. Detection of Boronic Acids through Excited-State Intramolecular Proton-Transfer Fluorescence - PMC [pmc.ncbi.nlm.nih.gov]
• 3. TLC stains [reachdevices.com]
• 4. cleanersmonthly.com [cleanersmonthly.com]
• 5. sarponggroup.com [sarponggroup.com]
• 6. amphoteros.com [amphoteros.com]
• 7. A simple and effective colorimetric technique for the detection of boronic acids and their derivatives - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. TLC Stains | [Analytical Chemistry][Synthesis & Materials]Products | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 9. reddit.com [reddit.com]
• 10. researchgate.net [researchgate.net]
• 11. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 12. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 13. researchgate.net [researchgate.net]

A Researcher's Guide to Infrared Spectroscopy of Aminopyrazine Boronates: A Comparative Analysis

For researchers and professionals in drug development, the precise characterization of novel chemical entities is paramount. Aminopyrazine boronates, a class of compounds with significant potential in medicinal chemistry, require rigorous structural elucidation to understand their behavior and guide further development. Infrared (IR) spectroscopy serves as a rapid, non-destructive, and informative first-line technique for confirming the presence of key functional groups and providing a unique molecular fingerprint.

This guide provides an in-depth comparison of the infrared spectroscopic features of aminopyrazine boronates, supported by experimental data from analogous compounds and theoretical principles. We will explore the characteristic vibrational modes, compare them with relevant alternatives, and provide a detailed protocol for obtaining high-quality spectra.

Understanding the Vibrational Landscape of Aminopyrazine Boronates

The infrared spectrum of an aminopyrazine boronate is a composite of the vibrational modes of its constituent parts: the aminopyrazine ring and the boronate group. The electronic interplay between these moieties can lead to subtle but informative shifts in peak positions compared to their isolated precursors.

Akin to deciphering a molecular language, we can anticipate the key absorption regions based on the fundamental vibrations of specific bonds. The primary regions of interest are:

• N-H Stretching Region (3500-3300 cm⁻¹): The amino group (-NH₂) on the pyrazine ring gives rise to characteristic stretching vibrations. Primary amines typically exhibit two bands in this region: an asymmetric and a symmetric N-H stretch.[1] These bands are generally sharper and less intense than the O-H bands of alcohols.[1]

• Aromatic C-H Stretching Region (3100-3000 cm⁻¹): The C-H bonds of the pyrazine ring absorb in this region, just above the typical range for aliphatic C-H stretches.[2]

• Ring Stretching Region (1600-1450 cm⁻¹): The C=C and C=N stretching vibrations within the pyrazine ring produce a series of bands in this region. Aromatic rings typically show a pair of bands around 1600 cm⁻¹ and 1475 cm⁻¹.[2]

• B-O Stretching Region (1380-1310 cm⁻¹): The boron-oxygen single bond in boronic acids and their esters gives rise to a strong and characteristic absorption band in this range.[3]

• C-N Stretching Region (1335-1250 cm⁻¹): The stretching vibration of the carbon-nitrogen bond of the aromatic amine is expected in this region.[4]

Comparative Spectral Analysis: Aminopyrazine Boronates vs. Alternatives

Direct experimental IR spectra for a wide range of aminopyrazine boronates are not always readily available in public databases. However, we can construct a robust comparative analysis by examining a closely related analogue, 2-aminopyrimidine-5-boronic acid , for which an ATR-IR spectrum is accessible. Pyrimidines are constitutional isomers of pyrazines, providing a strong basis for spectral comparison.

Below is a table summarizing the key experimental IR peaks for 2-aminopyrimidine-5-boronic acid and a comparison with the expected regions for a generic aminopyrazine boronate.

Vibrational Mode	2-Aminopyrimidine-5-boronic acid (Experimental, cm⁻¹)[5]	**Expected Region for Aminopyrazine Boronates (cm⁻¹) **	Notes
O-H Stretch (boronic acid)	Broad, ~3400-3200	Broad, ~3400-3200	Often overlaps with N-H stretches. In boronate esters, this band is absent.
N-H Asymmetric Stretch	~3415	~3500-3400	Primary amines typically show two distinct N-H stretching bands.[1]
N-H Symmetric Stretch	~3315	~3400-3300	The presence of two bands is a strong indicator of a primary amine.
Aromatic C-H Stretch	~3100-3000	~3100-3000	Typically of medium to weak intensity.
N-H Bend (Scissoring)	~1650	~1650-1580	A useful band for confirming the presence of a primary amine.
Aromatic Ring Stretch (C=C, C=N)	~1600, ~1550, ~1470	~1600-1450	The complex pattern of bands in this region is characteristic of the heterocyclic ring.
B-O Stretch	~1350	~1380-1310	A strong and diagnostically significant peak for boronic acids and esters.[3]
C-N Stretch	~1280	~1335-1250	Confirms the attachment of the amino group to the aromatic ring.
Aromatic C-H Out-of-Plane Bend	~900-700	~900-700	The substitution pattern on the pyrazine ring can influence the number and position of these bands.

Key Insights from the Comparison:

• The spectrum of 2-aminopyrimidine-5-boronic acid aligns well with the expected vibrational frequencies for an aminopyrazine boronate.

• The broadness of the O-H and N-H stretching bands suggests the presence of hydrogen bonding in the solid state.

• The strong absorption around 1350 cm⁻¹ is a clear indicator of the B-O bond, confirming the presence of the boronic acid moiety.

• The series of peaks between 1600 cm⁻¹ and 1450 cm⁻¹ provides a fingerprint for the nitrogen-containing aromatic ring.

Experimental Protocol for Acquiring High-Quality IR Spectra

To ensure reproducible and high-quality data, a standardized experimental protocol is essential. Attenuated Total Reflectance (ATR) FTIR spectroscopy is a highly recommended technique for solid samples due to its minimal sample preparation requirements.[6]

Step-by-Step Methodology for ATR-FTIR Analysis:

• Instrument Preparation:

  • Ensure the FTIR spectrometer is powered on and has completed its startup diagnostics.

  • Clean the ATR crystal (typically diamond or germanium) with a suitable solvent (e.g., isopropanol or acetone) and a soft, lint-free wipe.

• Background Spectrum Acquisition:

  • With the clean ATR crystal exposed to the ambient atmosphere, acquire a background spectrum. This will account for the absorbance of atmospheric water and carbon dioxide.

• Sample Preparation and Loading:

  • Place a small amount of the solid aminopyrazine boronate sample directly onto the center of the ATR crystal.

  • Lower the ATR press and apply consistent pressure to ensure good contact between the sample and the crystal surface.

• Sample Spectrum Acquisition:

  • Acquire the sample spectrum. The number of scans can be adjusted to improve the signal-to-noise ratio (typically 16-32 scans are sufficient).

• Data Processing and Analysis:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Use the software tools to identify and label the key absorption peaks.

Diagram of the ATR-FTIR Experimental Workflow:

Caption: Workflow for ATR-FTIR analysis of solid samples.

Functional Group - IR Absorption Correlation

The following diagram illustrates the general relationship between the key functional groups in aminopyrazine boronates and their characteristic absorption regions in the infrared spectrum.

Caption: Correlation of functional groups to IR absorption regions.

Conclusion

Infrared spectroscopy is an indispensable tool for the structural characterization of aminopyrazine boronates. By understanding the characteristic vibrational frequencies of the aminopyrazine ring and the boronate moiety, researchers can rapidly confirm the successful synthesis of these target molecules and gain valuable insights into their chemical structure. This guide provides a framework for interpreting the IR spectra of aminopyrazine boronates through a comparative analysis with a close structural analog and outlines a robust experimental protocol for acquiring high-quality data. As the development of novel aminopyrazine boronates continues to advance, the principles and data presented herein will serve as a valuable resource for scientists in the pharmaceutical and chemical research communities.

References

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. uanlch.vscht.cz [uanlch.vscht.cz]
• 3. researchgate.net [researchgate.net]
• 4. scribd.com [scribd.com]
• 5. spectrabase.com [spectrabase.com]
• 6. Complete assignment of the vibrational spectra of borazine: the inorganic benzene - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Comparative Efficiency of Diboron Reagents in Pyrazine Borylation

Introduction: The Strategic Importance of Borylated Pyrazines

In the landscape of modern drug discovery and agrochemical development, pyrazine scaffolds are of paramount importance. Their unique electronic properties and ability to participate in hydrogen bonding make them privileged structures in medicinal chemistry. The direct functionalization of the pyrazine core via C-H borylation is a particularly powerful strategy, transforming a typically inert C-H bond into a versatile C-B bond. This boronic ester handle serves as a gateway to a multitude of subsequent transformations, most notably the Nobel-winning Suzuki-Miyaura cross-coupling reaction.

However, the path to efficiently borylating pyrazines is not without its challenges. This guide provides a comparative analysis of common diboron reagents, offering researchers the field-proven insights needed to select the optimal reagent and conditions for their specific synthetic goals. We will delve into the causality behind experimental choices, supported by mechanistic understanding and quantitative data.

The Unique Challenge of Pyrazine Borylation

The iridium-catalyzed C-H borylation has emerged as a leading method for functionalizing heteroarenes.[1] Yet, pyrazines and other N-heterocycles present a distinct challenge that can hinder catalytic efficiency. The core issue lies in the interaction between the pyrazine's nitrogen lone pairs and the active iridium catalyst.

• Catalyst Inhibition: The lone pair of electrons on the azinyl nitrogen can coordinate to the vacant site on the iridium center, a site essential for the C-H activation step. This coordination acts as a competitive inhibition, effectively sequestering the catalyst and reducing the overall reaction rate.[2][3][4]

• Product Instability: Boronic esters, particularly when positioned ortho to the basic nitrogen atom, are susceptible to rapid protodeborylation.[2][3][5] This cleavage of the C-B bond by trace amounts of protic sources (like water) can significantly lower the isolated yield of the desired product.

Overcoming these challenges requires careful selection of the catalyst, ligand, reaction conditions, and, critically, the diboron reagent itself.

Meet the Reagents: A Comparative Overview

While numerous diboron reagents exist, the field is largely dominated by a few key players derived from diols. Their structure, particularly the steric and electronic nature of the diol backbone, directly impacts their reactivity and stability.

Reagent Name	Abbreviation	Structure	Key Characteristics
Bis(pinacolato)diboron	B₂pin₂	B₂(O₂C₆H₁₂)	The industry standard and most widely used reagent. Offers a good balance of reactivity and stability. The resulting pinacol boronic esters are generally robust and suitable for chromatography.[6]
Bis(neopentyl glycolato)diboron	B₂neop₂	B₂(O₂C₅H₁₀)	Features a less sterically hindered diol backbone compared to B₂pin₂. This can sometimes lead to different reactivity profiles.[7]
Bis(catecholato)diboron	B₂cat₂	B₂(O₂C₆H₄)	A more Lewis acidic and reactive reagent. However, the resulting catechol boronic esters are often less stable and more challenging to handle and purify.[8]
Tetrakis(dimethylamino)diboron	(Me₂N)₂B-B(NMe₂)₂	B₂(NMe₂)₄	A precursor to other diboron reagents, it offers a more atom-economical and "greener" approach, though it is less commonly used directly in C-H borylation.[9]

For the context of iridium-catalyzed pyrazine C-H borylation, the most relevant and practical comparison is between B₂pin₂ and B₂neop₂ .

Head-to-Head Comparison: B₂pin₂ vs. B₂neop₂

Performance Metric	Bis(pinacolato)diboron (B₂pin₂)	Bis(neopentyl glycolato)diboron (B₂neop₂)	Scientific Rationale & Insights
General Reactivity & Yield	Generally Higher	Often Lower	In many catalytic systems, B₂pin₂ consistently affords better yields.[7] This is attributed to a favorable balance of reactivity and the stability of the B-O bonds, which influences the thermodynamics of the catalytic cycle.
Product Stability	High	Moderate to High	Pinacol boronic esters are well-regarded for their stability towards silica gel chromatography and storage. Neopentyl glycol esters are also quite stable, but B₂pin₂ remains the benchmark.
Steric Influence	More Sterically Demanding	Less Sterically Demanding	The four methyl groups on the pinacol backbone create a more sterically crowded environment around the boron atoms. This can be a deciding factor in regioselectivity, where the catalyst will favor less hindered C-H bonds.[1]
Cost & Availability	Widely Available, Lower Cost	Less Common, Higher Cost	B₂pin₂ is produced on a massive industrial scale, making it the more economical choice for both research and process development.
Selectivity	Governed by catalyst/ligand	Can offer different selectivity	While regioselectivity is primarily dictated by the catalyst and ligand, the steric profile of the diboron reagent can play a secondary role.[10] In cases of competing C-H sites, switching from B₂pin₂ to B₂neop₂ could potentially alter the product ratio, though this must be evaluated on a case-by-case basis.

Verdict: For most applications in pyrazine C-H borylation, B₂pin₂ is the superior starting point. Its proven track record, high reactivity, product stability, and cost-effectiveness make it the workhorse reagent for this transformation. B₂neop₂ should be considered a secondary option, primarily for instances where the steric profile of B₂pin₂ proves problematic or when exploring alternative selectivity patterns.

Mechanistic Insights: The Iridium Catalytic Cycle

Understanding the mechanism of Ir-catalyzed C-H borylation illuminates why reagent and ligand choice is so critical. The generally accepted cycle proceeds through three key phases:

• Catalyst Activation: The diboron reagent reacts with the iridium precatalyst to form the active Ir(III) tris(boryl) species.

• C-H Activation: The pyrazine substrate coordinates to the iridium center. The rate-determining step is the oxidative addition of a C-H bond to the metal, forming an Ir(V) intermediate.[11]

• Reductive Elimination: The C-B bond is formed through reductive elimination, releasing the borylated pyrazine product and regenerating the active Ir(III) catalyst.

Caption: Fig. 1: Simplified Ir-catalyzed C-H borylation cycle and inhibition pathway.

The inhibition pathway (Fig. 1, red) occurs when the pyrazine nitrogen coordinates to the active catalyst, preventing the substrate's C-H bond from accessing the metal center for activation.

Practical Guide: Experimental Protocols

The following protocols provide a robust starting point for researchers. Methodologies should always be performed under an inert atmosphere (Nitrogen or Argon) using anhydrous solvents.

Workflow for Pyrazine C-H Borylation

Sources

• 1. researchgate.net [researchgate.net]
• 2. Iridium-catalyzed C–H borylation of pyridines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Iridium-catalyzed C-H borylation of pyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. semanticscholar.org [semanticscholar.org]
• 6. The Role of Boron Reagents in Determining the Site-Selectivity of Pyri-dine(dicarbene) Cobalt-Catalyzed C–H Borylation of Fluorinated Arenes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemrevlett.com [chemrevlett.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. scispace.com [scispace.com]
• 10. chemrxiv.org [chemrxiv.org]
• 11. html.rhhz.net [html.rhhz.net]

Safety & Regulatory Compliance

Proper Disposal Procedures for (3-Aminopyrazin-2-yl)boronic acid

Executive Summary & Immediate Action

Compound Identity: (3-Aminopyrazin-2-yl)boronic acid Primary Hazard Class: Irritant (Skin/Eye/Respiratory) Waste Stream Classification: Hazardous Organic Waste (Incineration Required)

This guide supersedes generic disposal templates by addressing the specific amphoteric nature of (3-Aminopyrazin-2-yl)boronic acid . Unlike simple organic solids, this compound contains both a basic amino-pyrazine moiety and a Lewis-acidic boronic acid group. This duality dictates specific segregation protocols to prevent unexpected buffering or precipitation in commingled waste containers.

Critical Directive: Do NOT dispose of via municipal drains or trash. All waste must be routed to high-temperature incineration.

Chemical Profile & Stability Logic

To dispose of this chemical safely, you must understand its behavior in the waste container.

The Dehydration Hazard (Boroxine Formation)

Boronic acids are in equilibrium with their dehydrated trimeric forms (boroxines).

• Mechanism: Upon standing in dry conditions or heating, three molecules of (3-Aminopyrazin-2-yl)boronic acid lose three water molecules to form a cyclic boroxine anhydride.

• Disposal Implication: This releases water into your solid waste container. If the container holds moisture-sensitive reagents (e.g., acid chlorides, hydrides), this in situ water generation can trigger exothermic hydrolysis.

• Action: Segregate this compound from water-reactive waste streams.

Amphoteric Reactivity

• Pyrazine Ring (Basic): The nitrogen atoms in the pyrazine ring can protonate in acidic waste streams.

• Boronic Acid (Acidic): The

  group acts as a Lewis acid.

• Disposal Implication: Mixing high concentrations of this compound with strong mineral acids or strong bases can generate heat of neutralization.

Waste Segregation Strategy (Self-Validating System)

The following segregation logic ensures the waste stream remains stable during storage and transport.

Waste Category	Stream Designation	Container Type	Compatibility Check
Pure Solid	Hazardous Organic Solid	HDPE Wide-Mouth	Do Not Mix With: Oxidizers (e.g., Nitrates, Peroxides) or Water-Reactives.
Organic Solution	Flammable/Organic Liquid	HDPE/Glass Carboy	Solvent Check: If dissolved in DMSO/DMF, segregate from Halogenated waste if required by local incinerator specs.
Aqueous Solution	Basic Inorganic/Organic	HDPE Carboy	pH Check: Ensure pH is 6–10. If acidic, neutralize slowly before adding to the drum to prevent heat spikes.

Step-by-Step Disposal Protocol

Scenario A: Disposal of Pure Solid Reagent

Applicability: Expired shelf-life material or excess dry powder.

• PPE Verification: Don Nitrile gloves (double-gloved recommended), safety goggles, and lab coat. Use a fume hood to prevent inhalation of pyrazine dust.

• Container Selection: Use a dedicated wide-mouth HDPE jar. Do not use metal containers (boronic acids can chelate metals).

• Transfer: Transfer the solid into the jar. Do not dissolve it in solvent solely for disposal; solid incineration is more cost-effective and safer.

• Labeling: Label as "Hazardous Waste - Solid - Toxic/Irritant."

  • Constituents: (3-Aminopyrazin-2-yl)boronic acid (100%).

• Secondary Containment: Place the jar in a clear plastic bag (zip-seal) before placing it in the satellite accumulation area.

Scenario B: Disposal of Reaction Mixtures (Liquid)

Applicability: Mother liquors or filtrates containing the compound.

• Quenching (If Reactive Reagents Present): If the reaction mixture contains residual reactive species (e.g., thionyl chloride, strong bases), quench carefully before declaring it waste.

• Solvent Identification:

  • Non-Halogenated (MeOH, EtOH, THF): Pour into the "Non-Halogenated Organic" carboy.

  • Halogenated (DCM, Chloroform): Pour into the "Halogenated Organic" carboy.

• Concentration Limit: If the concentration of the aminopyrazine is >10%, consider precipitating it out to dispose of as solid waste to reduce the load on liquid incinerators.

Scenario C: Spill Cleanup (Emergency Response)

• Isolate: Evacuate the immediate area.

• Protect: Wear N95 or P100 respiratory protection if dust is airborne.

• Contain:

  • Dry Spill: Cover with wet paper towels to prevent dust, then sweep into a bag.

  • Wet Spill: Absorb with vermiculite or sand. Do not use sawdust (reaction with boronic acid is unlikely, but sawdust is poor practice for nitrogen heterocycles).

• Decontaminate: Wipe the surface with a mild detergent solution followed by water. Boronic acids are water-soluble.

Visual Decision Workflow

The following diagram illustrates the logical decision path for disposing of (3-Aminopyrazin-2-yl)boronic acid.

Figure 1: Decision tree for the segregation and disposal of (3-Aminopyrazin-2-yl)boronic acid waste.

Regulatory Context (RCRA/EPA)

While (3-Aminopyrazin-2-yl)boronic acid is not explicitly listed on the EPA P-list or U-list, it must be characterized by the generator (you) based on its properties.

• Waste Code Determination:

  • If the waste is ignitable (e.g., in Acetone): D001 .

  • If the waste is corrosive (pH < 2 or > 12.5): D002 .

  • If pure substance: Classify as Non-Regulated Chemical Waste (unless toxicity data confirms LD50 < 50mg/kg, then treat as Toxic).

• Best Practice: Due to the biological activity of aminopyrazines (often used in kinase inhibitors), treat as Potent Compound/Cytotoxic if specific toxicology is unknown.

References

• National Institutes of Health (PubChem). Aminopyrazine Compound Summary (CID 78747). (Used for analog toxicity data). [Link]

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual. (Waste classification standards). [Link]

• Hall, D. G. Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH, 2011. (Source for boroxine equilibrium and stability mechanisms). [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. [Link]

A Researcher's Guide to Personal Protective Equipment for Handling (3-Aminopyrazin-2-yl)boronic acid

This guide provides essential, experience-driven safety and logistical information for the handling of (3-Aminopyrazin-2-yl)boronic acid. As a bifunctional molecule incorporating both a reactive boronic acid moiety and a potentially bioactive aminopyrazine core, this compound requires meticulous handling to ensure researcher safety and experimental integrity. The following protocols are synthesized from established best practices for analogous chemical classes and are designed to offer a comprehensive framework for risk mitigation.

Understanding the Hazard Profile

• Serious Eye Irritation: Direct contact with the eyes can cause significant damage.[1][2][3][5]

• Skin Irritation: Prolonged or repeated contact may lead to dermatitis.[1][2][3][5]

• Respiratory Tract Irritation: Inhalation of the dust or aerosolized particles can irritate the respiratory system.[1][2][4]

All handling of this compound, particularly in its solid form, should be conducted with appropriate engineering controls, such as a certified chemical fume hood, to minimize inhalation exposure.[1][2][6]

Core Personal Protective Equipment (PPE) Requirements

A baseline of appropriate PPE is mandatory for all procedures involving (3-Aminopyrazin-2-yl)boronic acid. The principle here is to create a complete barrier between the researcher and the chemical.

• Eye and Face Protection: Chemical safety goggles that provide a complete seal around the eyes are the minimum requirement.[1] For operations with a higher risk of splashing, such as transferring solutions or handling larger quantities, the use of a full-face shield over safety goggles is strongly recommended.[7][8] This combination provides robust protection against accidental splashes and airborne particles.

• Hand Protection: Chemically resistant gloves are essential. Nitrile gloves are a common and effective choice for handling small quantities of boronic acids in solid form or in solution. Always inspect gloves for tears or punctures before use. For extended operations or when handling larger volumes, consider double-gloving. It is critical to use proper glove removal techniques to avoid contaminating your skin.[7][9][10] Dispose of contaminated gloves as hazardous waste.[10]

• Body Protection: A knee-length laboratory coat with long sleeves and snug-fitting cuffs should be worn at all times in the laboratory.[11] This protects your skin and personal clothing from contamination.[1][12] For procedures with a significant splash risk, a chemically resistant apron over the lab coat provides an additional layer of protection.

• Respiratory Protection: All handling of solid (3-Aminopyrazin-2-yl)boronic acid that may generate dust must be performed in a chemical fume hood.[2][6] If engineering controls are insufficient to keep airborne concentrations below exposure limits, or during a large spill cleanup, a NIOSH-approved respirator (e.g., an N95 dust mask for particulates) may be necessary.[1][13]

Operational Plan: PPE for Specific Laboratory Tasks

The level of PPE required can be adjusted based on the specific task and the associated risk of exposure. The following step-by-step guidance outlines best practices for common laboratory procedures.

Receiving and Storage

• Inspect: Upon receipt, inspect the container for any signs of damage or leakage.

• Don PPE: Before handling the container, put on your lab coat, safety glasses, and nitrile gloves.

• Transport: Carry the container in a secondary, shatter-proof container.

• Store: Store the chemical in a cool, dry, and well-ventilated area, away from incompatible materials like strong oxidizing agents.[1][14] Ensure the container is tightly sealed.[3]

Weighing and Aliquoting (Solid Form)

This is a high-risk activity for dust generation and inhalation.

• Engineering Controls: This procedure MUST be performed inside a certified chemical fume hood or a ventilated balance enclosure.

• PPE:

  • Wear a lab coat, chemical safety goggles, and nitrile gloves.

  • Consider double-gloving.

• Procedure:

  • Gently open the container to avoid creating airborne dust.

  • Use a spatula to carefully transfer the desired amount of solid to a tared weigh boat or vial.

  • Avoid any rapid movements that could aerosolize the powder.

  • Promptly and securely close the main container.

  • Clean any residual powder from the spatula and weighing area using a damp cloth or towel before removing from the hood.

In-Reaction Use (Solution Preparation and Transfer)

• Engineering Controls: All work should be conducted in a chemical fume hood.[6]

• PPE:

  • Wear a lab coat, chemical safety goggles, and nitrile gloves.

  • A face shield is recommended during the initial dissolution and any large-volume transfers.

• Procedure:

  • Add the solvent to the vessel containing the solid (3-Aminopyrazin-2-yl)boronic acid slowly to prevent splashing.

  • If transferring the solution, use a pipette or cannula to minimize the risk of spills.

  • Keep all containers capped when not in use.

Summary of PPE Recommendations

The following table provides a quick reference for the minimum PPE required for various tasks.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Receiving & Storage	Safety Glasses	Single Pair Nitrile Gloves	Lab Coat	Not generally required
Weighing (Solid)	Chemical Safety Goggles	Nitrile Gloves (Double-gloving recommended)	Lab Coat	Work in Fume Hood
Solution Preparation	Chemical Safety Goggles & Face Shield	Nitrile Gloves	Lab Coat	Work in Fume Hood
Solution Transfer	Chemical Safety Goggles	Nitrile Gloves	Lab Coat	Work in Fume Hood
Small Spill Cleanup	Chemical Safety Goggles & Face Shield	Heavy-duty Nitrile Gloves	Lab Coat	N95 Respirator (if dust is present)
Waste Disposal	Chemical Safety Goggles	Nitrile Gloves	Lab Coat	Work in Fume Hood

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of personal protective equipment.

Caption: Workflow for selecting appropriate PPE based on the task.

Disposal of Contaminated Materials

Proper disposal is a critical final step in the safe handling of (3-Aminopyrazin-2-yl)boronic acid and its associated waste.

• Contaminated PPE: Used gloves, disposable lab coats, and any other contaminated items should be placed in a designated, sealed hazardous waste container.[14] Do not dispose of these items in the regular trash.

• Chemical Waste:

  • Segregation: Do not mix boronic acid waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[14]

  • Containerization: Collect all waste containing (3-Aminopyrazin-2-yl)boronic acid in a clearly labeled, sealed, and chemically compatible container. The label should read "Hazardous Waste" and include the full chemical name.[14]

  • Disposal: Arrange for pickup and disposal by a certified hazardous waste facility. Under no circumstances should this chemical be poured down the drain.[6][15] Always consult your institution's EHS guidelines for specific local procedures.[14]

Emergency Procedures in Case of Exposure

In the event of accidental exposure, immediate action is crucial.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][5][16]

• Skin Contact: Remove all contaminated clothing and wash the affected skin area with plenty of soap and water for at least 15 minutes.[1][5] If irritation persists, seek medical attention.

• Inhalation: Move the affected individual to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[1][5]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water or milk. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]

By adhering to these comprehensive safety protocols, researchers can confidently and safely handle (3-Aminopyrazin-2-yl)boronic acid, ensuring both personal well-being and the integrity of their scientific work.

References

• How To Safely Dispose of Boric Acid. Lab Alley.

• Boric acid. Chemtalk - #1 Science Forum For Lab Technicians.

• Navigating the Safe Disposal of Allenylboronic Acid: A Procedural Guide. Benchchem.

• Safeguarding Your Laboratory: Proper Disposal Procedures for Ethylboronic Acid. Benchchem.

• Material Safety Data Sheet - (2-Methylpropyl)boronic acid, 98%. Cole-Parmer.

• 2-Aminopyrazine - Safety Data Sheet. Santa Cruz Biotechnology.

• Safe Disposal of (7-Heptylnaphthalen-2-yl)boronic acid: A Procedural Guide. Benchchem.

• SAFETY DATA SHEET. ADAMA.

• SAFETY DATA SHEET - 2-Aminopyrazine. Fisher Scientific.

• 5-Chloro-2-fluoropyridine-3-boronic acid - Safety Data Sheet. Combi-Blocks, Inc.

• SAFETY DATA SHEET - 2-Aminopyridine. Sigma-Aldrich.

• (6-aminopyridin-3-yl)boronic acid hydrochloride - safety data sheet. Enamine.

• 3-Aminopyrazine-2-carboxamide - SAFETY DATA SHEET. Thermo Fisher Scientific.

• Personal protective equipment for handling Methylboronic acid pinacol ester-d3. Benchchem.

• (2-Formylnaphthalen-1-yl)boronic acid - Safety Data Sheet. BLD Pharmatech.

• 2-AMINO PYRIDINE FOR SYNTHESIS MSDS. Loba Chemie.

• 1H-Indole-4-boronic acid, pinacol ester - SAFETY DATA SHEET. Santa Cruz Biotechnology.

• Proper Protective Equipment. Chemistry LibreTexts.

• Aminopyrazine 98%. Sigma-Aldrich.

• Phenylboronic acid - SAFETY DATA SHEET. Sigma-Aldrich.

• 3-Aminophenylboronic acid monohydrate - SAFETY DATA SHEET. Fisher Scientific.

• 3-Aminopyrazine-2-carboxylic acid - SAFETY DATA SHEET. Fisher Scientific.

Sources

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. benchchem.com [benchchem.com]
• 3. combi-blocks.com [combi-blocks.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. fishersci.com [fishersci.com]
• 6. benchchem.com [benchchem.com]
• 7. file.bldpharm.com [file.bldpharm.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. enamine.enamine.net [enamine.enamine.net]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. adama.com [adama.com]
• 13. fishersci.com [fishersci.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. laballey.com [laballey.com]
• 16. fishersci.com [fishersci.com]